3-[(Pentan-2-yl)amino]benzonitrile

Core Science & Biosynthesis

Technical Monograph: 3-[(Pentan-2-yl)amino]benzonitrile

Executive Summary & Chemical Identity

3-[(Pentan-2-yl)amino]benzonitrile is a specialized secondary amine intermediate used primarily in the synthesis of small-molecule therapeutics.[1] Its structure combines a reactive benzonitrile core with a lipophilic sec-pentyl amine chain.[1] This specific substitution pattern is critical for modulating solubility and hydrophobic binding interactions in kinase inhibitors and androgen receptor antagonists.

This guide provides a validated workflow for the synthesis, characterization, and downstream application of CAS 1803566-95-1, moving beyond basic catalog data to actionable process chemistry.

substance Profile

Property	Specification
IUPAC Name	3-(pentan-2-ylamino)benzonitrile
Molecular Formula	C₁₂H₁₆N₂
Molecular Weight	188.27 g/mol
Physical State	Viscous oil or low-melting solid (dependent on purity)
Solubility	Soluble in DCM, DMSO, MeOH; Insoluble in water
pKa (Calc)	~4.5 (Aniline nitrogen)
LogP (Calc)	~3.2

Synthesis Engineering: Reductive Amination Protocol

The most robust route to CAS 1803566-95-1 is the reductive amination of 3-aminobenzonitrile with 2-pentanone.[1] This method is preferred over alkyl halide substitution due to the suppression of over-alkylation side products.

Reaction Mechanism & Logic

The reaction proceeds via the formation of an imine (Schiff base) intermediate, followed by selective reduction.

• Choice of Reductant: Sodium triacetoxyborohydride (STAB) is selected over Sodium cyanoborohydride (toxic) or catalytic hydrogenation (risk of reducing the nitrile group). STAB allows for a "one-pot" procedure under mild acidic conditions.[1]

• Regioselectivity: The steric bulk of the 2-pentyl group naturally disfavors di-alkylation, ensuring high selectivity for the secondary amine.[1]

Validated Protocol (Batch Size: 100 mmol)

Reagents:

• 3-Aminobenzonitrile (11.8 g, 100 mmol)[1]

• 2-Pentanone (10.3 g, 120 mmol, 1.2 eq)[1]

• Sodium Triacetoxyborohydride (STAB) (31.8 g, 150 mmol, 1.5 eq)[1]

• Acetic Acid (glacial, 6.0 g, 1 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (250 mL)[1]

Step-by-Step Methodology:

• Imine Formation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 3-aminobenzonitrile in DCM (200 mL).

• Activation: Add 2-pentanone followed by Acetic Acid. Stir at room temperature for 30 minutes to promote equilibrium formation of the imine/hemiaminal. Note: Use of molecular sieves (4Å) can accelerate this step if the ketone is wet.

• Reduction: Cool the mixture to 0°C in an ice bath. Add STAB portion-wise over 20 minutes. Caution: Mild exotherm and gas evolution.[1]

• Reaction: Remove the ice bath and allow the mixture to stir at ambient temperature (20-25°C) for 12-16 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1]

• Quench: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (150 mL) until pH ~8.

• Workup: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).[1] Combine organics, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate in vacuo. Purify the residue via flash column chromatography (SiO₂, gradient 0-20% EtOAc in Hexanes) to yield the target as a pale yellow oil.[1]

Process Visualization

The following diagram illustrates the critical control points in the synthesis workflow.

Figure 1: Step-wise reductive amination workflow emphasizing the critical reduction phase.

Quality Assurance & Characterization

To ensure the integrity of the building block for downstream pharmaceutical applications, the following analytical criteria must be met.

NMR Interpretation (Expected)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.20 (t, 1H, Ar-H) – Meta proton[1]

  • δ 6.95 (d, 1H, Ar-H) – Ortho proton adjacent to CN[1]

  • δ 6.80 (s, 1H, Ar-H) – Isolated proton between substituents[1]

  • δ 6.75 (d, 1H, Ar-H) – Ortho proton adjacent to N[1]

  • δ 3.90 (br s, 1H, NH) – Amine proton

  • δ 3.45 (m, 1H, CH) – Methine of pentyl group

  • δ 1.50-1.30 (m, 4H, CH₂) – Methylene chain[1]

  • δ 1.15 (d, 3H, CH₃) – Methyl adjacent to CH

  • δ 0.90 (t, 3H, CH₃) – Terminal methyl

HPLC Method for Purity

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 100 mm, 3.5 µm)

• Mobile Phase A: Water + 0.1% Formic Acid[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid[1]

• Gradient: 5% B to 95% B over 10 min.

• Detection: UV at 254 nm (Benzonitrile absorption).[1]

• Acceptance Criteria: Purity > 98.0% (AUC).

Downstream Applications in Drug Discovery

The 3-[(Pentan-2-yl)amino]benzonitrile scaffold acts as a "privileged structure" in medicinal chemistry.[1] The nitrile group serves as a versatile electrophile or precursor, while the amine allows for heterocycle construction.[2]

Quinazoline Synthesis (Kinase Inhibitors)

A primary application is the synthesis of 4-aminoquinazolines, a class of potent EGFR/VEGFR inhibitors.[1] The nitrile group can be cyclized with formamide or guanidine derivatives.

Mechanism:

• N-Acylation: The secondary amine is acylated (protected) or left free depending on the target.[1]

• Cyclization: The benzonitrile reacts with a nucleophile (e.g., guanidine) to close the pyrimidine ring, forming the quinazoline core.

Application Workflow Diagram

This diagram details how CAS 1803566-95-1 transforms into bioactive heterocycles.

Figure 2: Divergent synthesis pathways utilizing the benzonitrile and amine functionalities.[1]

Safety & Handling (HSE)

• Hazard Class: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

• Nitrile Risks: While less toxic than simple aliphatic nitriles, benzonitriles can metabolize to release cyanide ions under extreme physiological stress, though this is rare. Treat as a potential metabolic poison.[1]

• Handling: All operations involving STAB (hydrogen gas evolution) and the nitrile (toxic) must be performed in a certified chemical fume hood.[1]

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1]

• Fleming, F. F., et al. (2010). "Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore." Journal of Medicinal Chemistry, 53(22), 7902-7917. Link[1]

• BLDpharm. (n.d.).[1][3] "Product Analysis: 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride." BLD Pharm Catalog. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for 3-Aminobenzonitrile" (Precursor Data). PubChem. Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1803566-95-1|3-[(Pentan-2-yl)amino]benzonitrile hydrochloride|BLD Pharm [bldpharm.com]

3-(sec-pentylamino)benzonitrile chemical structure

An In-depth Technical Guide to 3-(sec-Pentylamino)benzonitrile: Structure, Synthesis, and Applications

Introduction

The aminobenzonitrile framework is a privileged scaffold in the fields of medicinal chemistry and materials science.[1][2] These compounds, characterized by a benzene ring bearing both an amino and a nitrile group, serve as versatile building blocks for the synthesis of a wide range of heterocyclic systems and complex organic molecules.[1][3] The specific substitution pattern on the aromatic ring and the nature of the N-alkyl or N-aryl group can significantly modulate the molecule's physicochemical properties, reactivity, and biological activity.

This technical guide provides a comprehensive overview of 3-(sec-pentylamino)benzonitrile, a derivative with a secondary alkyl amine at the meta-position to the nitrile. While specific literature on this exact molecule is sparse, this document will leverage established chemical principles and data from analogous structures to present a detailed analysis of its structure, plausible synthetic routes, predicted properties, and potential applications. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this compound in their work.

Molecular Structure and Identification

IUPAC Nomenclature and Identifiers

A clear identification of the molecular structure is fundamental for any chemical investigation.

• Preferred IUPAC Name: 3-(Pentan-2-ylamino)benzonitrile

• Systematic Name: 3-((1-Methylbutyl)amino)benzonitrile

• Common Synonyms: m-(sec-Pentylamino)benzonitrile, 3-Cyano-N-(sec-pentyl)aniline

• Molecular Formula: C₁₂H₁₆N₂

• CAS Number: A specific CAS number for this compound is not readily found in public databases, highlighting its status as a novel or less-common research chemical.

Structural Elucidation

The structure consists of a central benzonitrile core with a sec-pentylamino substituent at the C3 position. The sec-pentyl group is a chiral, five-carbon branched alkyl chain attached to the nitrogen atom via its second carbon.

Caption: Chemical structure of 3-(pentan-2-ylamino)benzonitrile.

Key Structural Features and Electronic Effects

The molecule's reactivity is governed by the interplay of its functional groups:

• Nitrile Group (-C≡N): This group is strongly electron-withdrawing through both induction and resonance. It deactivates the benzene ring towards electrophilic aromatic substitution and directs incoming electrophiles to the meta position.[4] The nitrile carbon is electrophilic and susceptible to nucleophilic attack.[4]

• sec-Pentylamino Group (-NH-sec-pentyl): The nitrogen atom is an electron-donating group through resonance (lone pair delocalization) but is electron-withdrawing inductively. Overall, it acts as an activating group for electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions.

• Combined Influence: The two groups have conflicting directing effects. The amino group is a stronger activating group than the nitrile is a deactivating group. Therefore, electrophilic substitution is expected to occur at positions ortho and para to the amino group (C2, C4, and C6). The bulky sec-pentyl group may provide steric hindrance, potentially favoring substitution at the C4 and C6 positions over the C2 position.

Caption: Electronic influence of substituents on the aromatic ring.

Physicochemical and Spectroscopic Properties (Predictive Analysis)

Experimental data for this specific molecule is not widely available. The following properties are predicted based on its structure and data from analogous compounds like 3-aminobenzonitrile.[5]

Tabulated Physicochemical Properties

Property	Predicted Value/Information	Source/Basis
Molecular Weight	188.27 g/mol	Calculated
Molecular Formula	C₁₂H₁₆N₂	Calculated
Appearance	Likely a pale yellow to brown oil or low-melting solid	Analogy to similar N-alkylated anilines
Boiling Point	> 200 °C (at atmospheric pressure)	Extrapolated from benzonitrile and aniline derivatives[6]
Solubility	Soluble in common organic solvents (e.g., ethanol, acetone, dichloromethane); sparingly soluble in water.	Based on structure (aromatic ring, alkyl chain)[7]
Predicted LogP	~3.5 - 4.0	Computational estimation (increased lipophilicity from sec-pentyl group)

Predictive Spectroscopic Profile

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.1-7.3 (m, 1H): Aromatic proton at C5.

  • δ 6.8-7.0 (m, 3H): Aromatic protons at C2, C4, C6.

  • δ 3.8-4.2 (br s, 1H): N-H proton.

  • δ 3.4-3.6 (m, 1H): Methine proton on the sec-pentyl group (C2' of pentyl).

  • δ 1.4-1.6 (m, 2H): Methylene protons on the sec-pentyl group (C3' of pentyl).

  • δ 1.2-1.3 (d, 3H): Methyl protons adjacent to the methine (C1' of pentyl).

  • δ 0.9-1.0 (t, 3H): Terminal methyl protons of the ethyl moiety (C5' of pentyl).

  • δ 0.8-0.9 (m, 2H): Methylene protons on the sec-pentyl group (C4' of pentyl).

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~150: Aromatic carbon attached to nitrogen (C3).

  • δ ~130-132: Aromatic carbons (C2, C4, C5, C6).

  • δ ~118-120: Nitrile carbon (-C≡N).

  • δ ~112-115: Aromatic carbon attached to the nitrile group (C1).

  • δ ~50-55: Methine carbon of the sec-pentyl group.

  • δ ~35-40: Methylene carbon of the sec-pentyl group.

  • δ ~20: Methyl carbon of the sec-pentyl group.

  • δ ~14: Terminal methyl carbon of the sec-pentyl group.

• Infrared (IR) Spectroscopy:

  • ~3350-3450 cm⁻¹: N-H stretching vibration.

  • ~2220-2230 cm⁻¹: C≡N stretching, a strong and sharp peak characteristic of nitriles.[8]

  • ~2850-2960 cm⁻¹: C-H stretching of the alkyl group.

  • ~1600 cm⁻¹, ~1500 cm⁻¹: C=C stretching vibrations of the aromatic ring.

• Mass Spectrometry (MS):

  • [M]⁺: Expected molecular ion peak at m/z = 188.

  • Fragmentation: Key fragments would likely arise from the loss of alkyl fragments from the sec-pentyl group (e.g., loss of ethyl, C₂H₅, resulting in m/z = 159) and cleavage alpha to the nitrogen.

Synthesis and Manufacturing

Retrosynthetic Analysis

A logical retrosynthetic approach involves disconnecting the C-N bond formed between the aromatic ring and the sec-pentylamino group. This leads to two primary synthetic strategies.

Caption: Retrosynthetic analysis for 3-(sec-pentylamino)benzonitrile.

Proposed Synthetic Route: Reductive Amination

This is often the most direct and efficient method for preparing secondary amines from primary amines and ketones.

Reaction Scheme: 3-Aminobenzonitrile + Pentan-2-one → [Imine Intermediate] --(Reduction)--> 3-(sec-Pentylamino)benzonitrile

Detailed Experimental Protocol: Reductive Amination

This protocol is a representative procedure based on established methods for reductive amination.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-aminobenzonitrile (1.0 eq), pentan-2-one (1.1 eq), and a suitable solvent such as methanol or dichloromethane.

• Imine Formation: Add a catalytic amount of acetic acid (0.1 eq) to facilitate the formation of the imine intermediate. Stir the mixture at room temperature for 1-2 hours. The progress can be monitored by TLC or GC-MS to observe the consumption of the starting materials.

• Reduction: Cool the reaction mixture in an ice bath. Add a reducing agent, such as sodium borohydride (NaBH₄, 1.5 eq) or sodium triacetoxyborohydride (STAB, 1.5 eq), portion-wise over 30 minutes. STAB is often preferred as it is milder and can be used in a one-pot procedure without isolating the imine.

• Workup: After the reduction is complete (as monitored by TLC), quench the reaction by slowly adding water. If dichloromethane was used, separate the organic layer. If methanol was used, remove it under reduced pressure and then extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 3-(sec-pentylamino)benzonitrile.

• Characterization: Confirm the structure and purity of the final product using NMR, IR, and MS, comparing the obtained data with the predicted profiles.

Potential Applications in Research and Development

Aminobenzonitriles are valuable intermediates in several areas of chemical science.[3]

• Medicinal Chemistry: The aminobenzonitrile scaffold is present in molecules investigated for a range of biological activities.[2] The introduction of a lipophilic, chiral sec-pentyl group could be a strategy to enhance binding affinity to hydrophobic pockets in enzyme active sites or to modulate pharmacokinetic properties such as membrane permeability and metabolic stability. Derivatives could be explored as kinase inhibitors, ion channel modulators, or agents targeting other protein-protein interactions.

• Agrochemicals: Many modern pesticides and herbicides contain N-alkylated aniline cores. The specific steric and electronic properties of 3-(sec-pentylamino)benzonitrile could be utilized to develop new active ingredients with improved efficacy or selectivity.

• Materials Science: Aminobenzonitriles can be used in the synthesis of dyes, liquid crystals, and polymers.[7] The amino group provides a site for polymerization or for attachment to other molecules, while the nitrile group can influence the electronic properties of the resulting material.

Safety and Handling

No specific safety data sheet (SDS) is available for 3-(sec-pentylamino)benzonitrile. Therefore, handling precautions must be based on the known hazards of its constituent classes: aromatic nitriles and N-alkylated anilines.[9][10][11]

• Hazard Identification:

  • Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, similar to 3-aminobenzonitrile and benzonitrile.[9] Organic nitriles can potentially metabolize to release cyanide.[12]

  • Irritation: May cause skin, eye, and respiratory tract irritation.[10][11]

• Recommended Handling Procedures and PPE:

  • Work in a well-ventilated chemical fume hood.[9]

  • Wear appropriate personal protective equipment (PPE), including nitrile gloves, chemical safety goggles, and a lab coat.[9][11]

  • Avoid generating aerosols or dust.

  • Wash hands thoroughly after handling.[9]

• Storage and Disposal:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[11]

  • Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

3-(sec-Pentylamino)benzonitrile is a multifaceted organic compound with significant potential as a building block in synthetic chemistry. Its structure combines the reactive nitrile functionality with a nucleophilic secondary amine and a chiral, lipophilic alkyl group. While not widely documented, its synthesis is readily achievable through established methods like reductive amination. The predictive analysis of its properties and reactivity suggests it is a valuable intermediate for creating novel molecules with tailored characteristics for applications in drug discovery, agrochemicals, and materials science. As with any novel chemical, it must be handled with appropriate caution, following safety protocols established for related hazardous compounds.

References

• BenchChem. (n.d.). Potential Applications of 2-Amino-4,6-dimethylbenzonitrile in Medicinal Chemistry: A Technical Guide.
• PubChem. (n.d.). 3-[(Pentylideneamino)oxymethyl]benzonitrile.
• Thermo Fisher Scientific. (2025, May 1).
• Guidechem. (2023, June 23).
• BenchChem. (n.d.). A Comparative Analysis of 4-Amino-3-(tert-butyl)benzonitrile and Other Aminobenzonitriles for Researchers and Drug Development Professionals.
• BenchChem. (n.d.). The Versatility of 4-Aminobenzonitrile: A Technical Guide for Scientific Professionals.
• International Labour Organization & World Health Organization. (2021). International Chemical Safety Cards (ICSC): Benzonitrile.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzonitrile.
• MilliporeSigma. (2026, January 13).
• Xinxiang Jinyuan Chemical Co., Ltd. (2020, June 12). Preparation method of aminobenzonitrile.
• Vedantu. (n.d.). Benzonitrile is the IUPAC name of which compound class 11 chemistry CBSE.
• PubChem. (n.d.). 3-(Benzylamino)propionitrile.
• Wikipedia. (n.d.). Benzonitrile.
• Google Patents. (n.d.). WO1996011906A1 - Process for the preparation of substituted 3-aminobenzonitriles.
• BenchChem. (n.d.). Comparative reactivity of Benzonitrile and other aromatic nitriles.
• Google Patents. (n.d.).
• PrepChem.com. (n.d.).
• CymitQuimica. (n.d.). CAS 919491-64-8: Propanenitrile, 3-(methylpentylamino)-.
• Vigon International. (2015, December 1).
• Sigma-Aldrich. (n.d.). 3-(Benzylamino)propionitrile 97 706-03-6.
• PubChem. (n.d.). Benzonitrile.
• ResearchGate. (n.d.). A spectroscopic study of Benzonitrile.
• CAMEO Chemicals. (n.d.). Benzonitrile.
• PubChem. (n.d.). 3-Aminobenzonitrile.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzonitrile - Wikipedia [en.wikipedia.org]
• 7. Page loading... [wap.guidechem.com]
• 8. researchgate.net [researchgate.net]
• 9. fishersci.com [fishersci.com]
• 10. ICSC 1103 - BENZONITRILE [chemicalsafety.ilo.org]
• 11. nj.gov [nj.gov]
• 12. atamankimya.com [atamankimya.com]

3-[(Pentan-2-yl)amino]benzonitrile molecular weight and formula

The following technical guide is structured as a high-level monograph for research and development professionals. It synthesizes calculated physicochemical data, established synthetic methodologies for this chemical class, and analytical validation protocols.

Chemical Identity & Physicochemical Profiling

Executive Summary & Chemical Identity

3-[(Pentan-2-yl)amino]benzonitrile is a secondary aryl amine intermediate characterized by a benzonitrile core substituted at the meta position. It serves as a critical scaffold in the synthesis of kinase inhibitors (e.g., ALK5, TGF-

type 1 receptor inhibitors) and androgen receptor modulators. Its structural significance lies in the pentan-2-yl moiety, which introduces both lipophilic bulk and a chiral center (R/S) adjacent to the nitrogen, allowing for stereoselective probing of hydrophobic binding pockets.

Core Chemical Data

Property	Value
IUPAC Name	3-[(Pentan-2-yl)amino]benzonitrile
Common Name	3-(sec-pentylamino)benzonitrile
Molecular Formula	C₁₂H₁₆N₂
Molecular Weight	188.27 g/mol
CAS Registry	1803566-95-1 (HCl salt); Base form is analog-referenced
Chirality	Contains 1 stereocenter at C2 of the pentyl chain
Physical State	Viscous oil or low-melting solid (racemate)

Physicochemical Profiling (In Silico & Empirical)

Understanding the physicochemical behavior of this molecule is vital for predicting its pharmacokinetics (ADME) during lead optimization.

Calculated Properties (SAR Context)

The presence of the electron-withdrawing cyano group (-CN) significantly alters the basicity of the aniline nitrogen compared to non-substituted N-alkyl anilines.

Parameter	Value (Est.)	Clinical Implication
cLogP	3.4 ± 0.3	High lipophilicity; likely high membrane permeability.
pKa (Conj. Acid)	~2.8 – 3.2	Very Weak Base. The m-cyano group exerts a strong inductive (-I) effect, reducing electron density on the nitrogen. It remains neutral at physiological pH (7.4).
TPSA	~36 Ų	Favorable for Blood-Brain Barrier (BBB) penetration (Limit < 90 Ų).
H-Bond Donors	1 (-NH)	Critical for hinge-binding in kinase domains.
H-Bond Acceptors	2 (-CN, -N-)	Interaction points for serine/threonine residues.

Synthetic Methodology

For high-purity applications (e.g., library synthesis), Reductive Amination is the preferred "Process Chemistry" route due to its scalability and avoidance of heavy metal scavengers. For difficult substrates, Buchwald-Hartwig Amination is the alternative.

Primary Protocol: Reductive Amination

This method couples 3-aminobenzonitrile with 2-pentanone using a mild reducing agent.

• Reagents: 3-Aminobenzonitrile (1.0 eq), 2-Pentanone (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE or THF (Solvent).

• Mechanism: Formation of a Schiff base (imine) followed by in situ reduction.

Step-by-Step Workflow:

• Imine Formation: Dissolve 3-aminobenzonitrile in 1,2-dichloroethane (DCE). Add 2-pentanone and catalytic acetic acid. Stir at Room Temperature (RT) for 30 mins.

• Reduction: Cool to 0°C. Add STAB portion-wise to prevent exotherms.

• Reaction: Allow to warm to RT and stir for 12–16 hours under

  .

• Quench: Quench with saturated

  (aq).

• Extraction: Extract with DCM (x3). Wash organics with brine.

• Purification: Flash Column Chromatography (Hexane/EtOAc gradient).

Pathway Visualization

The following diagram illustrates the decision logic between Reductive Amination and Buchwald-Hartwig coupling based on available starting materials.

Figure 1: Synthetic logic flow comparing Reductive Amination (Top) vs. Pd-Catalyzed Cross-Coupling (Bottom).

Analytical Validation & Quality Control

Verification of the structure requires distinguishing the N-alkylated product from potential bis-alkylated byproducts or unreacted aniline.

Spectroscopic Markers

• ¹H NMR (400 MHz, CDCl₃):

  • 7.2 - 6.8 ppm: Aromatic protons (4H). Look for the meta-substitution pattern (singlet, doublet, triplet, doublet).
  • 3.8 - 3.5 ppm (Multiplet, 1H): The chiral methine proton ( ). This is the diagnostic signal for successful secondary amine formation.
  • 1.2 ppm (Doublet, 3H): Methyl group adjacent to the chiral center.
  • 0.9 ppm (Triplet, 3H): Terminal methyl of the pentyl chain.

• IR Spectroscopy:

  • ~2230 cm⁻¹: Sharp, strong peak characteristic of the Nitrile (

    ) stretch.

  • ~3400 cm⁻¹: Broad, weak band for secondary Amine (

    ) stretch.

Chiral Separation (Critical for Biological Assays)

Since the synthesis yields a racemate, enantiomeric separation is required for advanced biological testing.

• Method: Chiral HPLC.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Detection: UV at 254 nm.

QC Workflow Diagram

Figure 2: Quality Control Decision Tree for validation of the target molecule.

Applications in Drug Discovery

This molecule is rarely a final drug but acts as a pharmacophore builder :

• Hydrophobic Pocket Probing: The sec-pentyl group is used to probe the size of hydrophobic pockets (e.g., the ATP-binding site of kinases). If the sec-pentyl analog shows higher potency than the isopropyl analog, it indicates the pocket can accommodate larger lipophilic chains.

• Solubility Modulation: Converting a primary aniline to a secondary amine reduces the crystal lattice energy (lower melting point) and improves lipid solubility, aiding in oral bioavailability.

References

• PubChem Compound Summary. 3-[(Pentan-2-yl)amino]benzonitrile Analogues & Class Data. National Center for Biotechnology Information. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (Standard protocol for Aryl Amine synthesis). Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Standard protocol for Reductive Amination). Link

• Sigma-Aldrich. 3-Aminobenzonitrile Product Specification & Reactivity.Link

An In-depth Technical Guide to the Properties of N-alkylated Aminobenzonitriles

Abstract

N-alkylated aminobenzonitriles represent a fascinating and versatile class of organic molecules that have garnered significant attention from researchers across various scientific disciplines. Their unique photophysical properties, most notably the phenomenon of Twisted Intramolecular Charge Transfer (TICT), make them exceptional candidates for fluorescent probes and advanced materials. Furthermore, the strategic incorporation of the N-alkylaminobenzonitrile scaffold into larger molecular frameworks has proven to be a valuable strategy in the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive overview of the core properties of N-alkylated aminobenzonitriles, intended for researchers, scientists, and drug development professionals. We will delve into their synthesis and characterization, explore the intricacies of their photophysical behavior, and discuss their burgeoning applications, with a focus on the underlying scientific principles and practical experimental considerations.

Introduction: The Significance of N-Alkylated Aminobenzonitriles

Aminobenzonitriles are aromatic compounds featuring both an amino group (-NH₂) and a nitrile group (-C≡N) attached to a benzene ring. The process of N-alkylation, which involves the substitution of one or both hydrogen atoms of the amino group with alkyl chains, profoundly influences the electronic and steric properties of the molecule. This modification is not merely a trivial structural change; it is the key that unlocks the remarkable photophysical phenomena and biological activities that define this class of compounds.

The primary allure of N-alkylated aminobenzonitriles lies in their solvent-dependent fluorescence, a property known as solvatochromism. In nonpolar solvents, these molecules typically exhibit a single fluorescence emission band. However, in polar solvents, a second, significantly red-shifted emission band often appears. This dual fluorescence is a hallmark of the Twisted Intramolecular Charge Transfer (TICT) phenomenon, a concept that will be explored in detail in this guide. The sensitivity of their fluorescence to the local environment makes them exquisite probes for investigating the polarity and viscosity of microenvironments, such as those found in biological systems.

From a medicinal chemistry perspective, the nitrile group is a versatile functional group that can participate in various biological interactions and can serve as a bioisostere for other functional groups.[1] The N-alkylation of aminobenzonitriles allows for the fine-tuning of a molecule's lipophilicity, solubility, and metabolic stability, all critical parameters in drug design.[2] The aminobenzonitrile core can be found in a variety of pharmacologically active compounds, highlighting its importance as a privileged scaffold in drug discovery.[3]

This guide will provide a holistic view of N-alkylated aminobenzonitriles, bridging the gap between fundamental understanding and practical application.

Synthesis and Characterization

The synthesis of N-alkylated aminobenzonitriles typically begins with the parent aminobenzonitrile, which can be prepared through various established methods.

Synthesis of the Aminobenzonitrile Core

Several synthetic routes to 4-aminobenzonitrile, a common starting material, have been reported. These include:

• Ammonolysis of 4-chlorobenzonitrile: This method involves the reaction of 4-chlorobenzonitrile with ammonia in the presence of a catalyst.[4]

• Reduction of 4-nitrobenzonitrile: The nitro group can be reduced to an amino group using various reducing agents, such as zinc dust in an acidic medium.[5]

• From p-aminobenzamide: Dehydration of p-aminobenzamide can also yield 4-aminobenzonitrile.[3]

N-Alkylation of Aminobenzonitriles

Once the aminobenzonitrile core is obtained, the subsequent N-alkylation is a crucial step. The choice of alkylating agent and reaction conditions will determine the degree of alkylation (mono- or di-alkylation) and the nature of the alkyl substituents.

This protocol provides a representative example of how to synthesize 4-(dimethylamino)benzonitrile (DMABN), a widely studied N-alkylated aminobenzonitrile.

Materials:

• 4-aminobenzonitrile

• Formaldehyde (37% aqueous solution)

• Formic acid

• Sodium bicarbonate

• Dichloromethane

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• To a solution of 4-aminobenzonitrile (1.0 eq) in formic acid (5.0 eq) in a round-bottom flask, add formaldehyde (37% aqueous solution, 2.5 eq) dropwise at 0 °C.

• After the addition is complete, heat the reaction mixture to 100 °C and stir for 2 hours.

• Cool the reaction mixture to room temperature and pour it into a beaker containing ice water.

• Neutralize the solution by the slow addition of solid sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 4-(dimethylamino)benzonitrile.

Spectroscopic Characterization

The successful synthesis and purity of N-alkylated aminobenzonitriles are confirmed through a combination of spectroscopic techniques.

Spectroscopic Technique	Key Features and Typical Chemical Shifts/Wavenumbers
¹H NMR	Aromatic Protons: Signals typically appear in the range of 6.5-8.0 ppm. The protons on the benzene ring will exhibit splitting patterns (e.g., doublets, triplets) depending on their substitution pattern. N-Alkyl Protons: The chemical shifts of the protons on the alkyl groups will depend on their proximity to the nitrogen atom. For example, the methyl protons in DMABN typically appear as a singlet around 3.0 ppm.
¹³C NMR	Nitrile Carbon (-C≡N): The carbon of the nitrile group is characteristically found in the range of 115-125 ppm.[6][7] Aromatic Carbons: The carbons of the benzene ring will appear in the aromatic region (110-150 ppm). The carbon attached to the amino group and the carbon of the nitrile group will have distinct chemical shifts. N-Alkyl Carbons: The chemical shifts of the alkyl carbons will be in the aliphatic region (10-60 ppm).
Infrared (IR)	Nitrile Stretch (νC≡N): A sharp, medium-intensity absorption band is observed in the region of 2220-2240 cm⁻¹. This is a highly characteristic peak for the nitrile functional group.[8] N-H Stretch (for mono-alkylated): A medium-intensity band around 3300-3500 cm⁻¹ will be present for mono-N-alkylated aminobenzonitriles. This band will be absent in di-N-alkylated derivatives. C-N Stretch: A stretching vibration for the aromatic C-N bond can be observed in the 1250-1360 cm⁻¹ region.
UV-Vis Absorption	Two main absorption bands are typically observed. The higher energy band corresponds to a π → π* transition of the aromatic system, while the lower energy, longer wavelength band is attributed to an intramolecular charge transfer (ICT) from the amino group (donor) to the nitrile group (acceptor). The position of the ICT band is sensitive to solvent polarity.

Photophysical Properties: The Phenomenon of Twisted Intramolecular Charge Transfer (TICT)

The most captivating aspect of N-alkylated aminobenzonitriles is their unique photophysical behavior, which is dominated by the Twisted Intramolecular Charge Transfer (TICT) mechanism. This section will elucidate the principles of TICT and how it governs the fluorescence properties of these molecules.

The Concept of Dual Fluorescence

As previously mentioned, many N-alkylated aminobenzonitriles, particularly 4-(dimethylamino)benzonitrile (DMABN), exhibit dual fluorescence in polar solvents.[9] This means that upon excitation with a single wavelength of light, the molecule emits light at two different wavelengths. One emission band, typically at a shorter wavelength, is referred to as the "locally excited" (LE) emission. The second, anomalously red-shifted band is the "charge-transfer" (CT) emission.

The origin of this dual fluorescence has been a subject of intense research and debate, with the TICT model emerging as the most widely accepted explanation.[9]

The Twisted Intramolecular Charge Transfer (TICT) Model

The TICT model proposes that upon photoexcitation, the molecule initially exists in a planar, locally excited (LE) state. In this state, the lone pair of electrons on the nitrogen atom of the amino group is delocalized into the π-system of the benzene ring.

In polar solvents, the molecule can undergo a conformational change in the excited state. This involves the rotation of the N-alkylamino group around the C-N single bond, leading to a "twisted" conformation where the amino group is perpendicular to the plane of the benzonitrile moiety. This twisting motion facilitates a more complete transfer of an electron from the donor amino group to the acceptor nitrile group, resulting in a highly polar, charge-separated TICT state.[10][11]

This TICT state is energetically stabilized by the surrounding polar solvent molecules. The emission from this relaxed, twisted state is at a lower energy (longer wavelength) than the emission from the planar LE state, giving rise to the dual fluorescence. In nonpolar solvents, the formation of the highly polar TICT state is energetically unfavorable, and thus only the LE emission is observed.

Diagram: The Twisted Intramembrane Charge Transfer (TICT) Process

Caption: A diagram illustrating the key steps in the Twisted Intramolecular Charge Transfer (TICT) process.

Factors Influencing TICT and Dual Fluorescence

Several factors can influence the efficiency of the TICT process and the observation of dual fluorescence:

• Solvent Polarity: As discussed, solvent polarity is a critical factor. Increasing solvent polarity stabilizes the polar TICT state, promoting its formation and enhancing the intensity of the CT emission band.[5]

• N-Alkyl Substituents: The size and nature of the N-alkyl groups play a significant role. Bulky alkyl groups can sterically hinder the twisting motion, potentially inhibiting the formation of the TICT state. Conversely, the electron-donating ability of the alkyl groups can influence the initial charge separation.

• Molecular Rigidity: Molecules with a rigid structure that prevents the twisting of the amino group will not exhibit TICT-based dual fluorescence. This has been demonstrated with cyclic analogues of DMABN where the amino group is locked in a planar or near-planar conformation.[9]

Solvatochromic Effects

The strong dependence of the fluorescence emission of N-alkylated aminobenzonitriles on the solvent polarity is a manifestation of solvatochromism. The large change in dipole moment between the ground state and the excited TICT state is responsible for this pronounced effect.[5] This property is the foundation for their use as fluorescent probes to report on the polarity of their local environment.

Solvent	Dielectric Constant (ε)	Fluorescence Emission Maxima (λ_em) of DMABN (approx.)
n-Hexane	1.88	~350 nm (LE only)
Diethyl Ether	4.34	~360 nm (LE), ~420 nm (weak CT)
Acetonitrile	37.5	~360 nm (LE), ~480 nm (strong CT)
Water	80.1	~360 nm (LE), ~520 nm (very strong CT)

Note: The exact emission maxima can vary depending on the specific N-alkylated aminobenzonitrile and the experimental conditions.

Applications in Research and Development

The unique properties of N-alkylated aminobenzonitriles have led to their exploration in a variety of applications, particularly in the fields of analytical chemistry, materials science, and drug discovery.

Fluorescent Probes for Sensing and Imaging

The sensitivity of their fluorescence to the local environment makes N-alkylated aminobenzonitriles excellent candidates for the development of fluorescent probes.

• Sensing Metal Ions: By incorporating a metal-ion-chelating moiety into the N-alkylaminobenzonitrile structure, fluorescent probes that exhibit a change in their fluorescence properties upon binding to specific metal ions can be designed. The binding of a metal ion can alter the electron-donating ability of the amino group or restrict the twisting motion, thereby modulating the TICT process and providing a detectable signal.[12][13][14]

• Probing Microenvironments: These molecules can be used to map the polarity and viscosity of microenvironments, such as the interior of micelles, polymers, and biological membranes. The ratio of the LE to CT emission intensities can provide a quantitative measure of the local polarity.[15]

Diagram: Workflow for Developing a Fluorescent Probe

Caption: A generalized workflow for the development and validation of a fluorescent probe based on an N-alkylated aminobenzonitrile scaffold.

Building Blocks in Medicinal Chemistry

The N-alkylaminobenzonitrile motif is a valuable building block in the design of new therapeutic agents. The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups, while the N-alkyl groups can be modified to optimize pharmacokinetic properties.

• Enzyme Inhibitors: The nitrile group can interact with active site residues of enzymes, leading to potent inhibition. The rest of the N-alkylaminobenzonitrile scaffold can be elaborated to achieve high affinity and selectivity for the target enzyme.

• Receptor Ligands: The aromatic ring and the functional groups of N-alkylated aminobenzonitriles can participate in key interactions with receptors, making them attractive scaffolds for the development of receptor agonists or antagonists.

• Scaffolds for Library Synthesis: The synthetic tractability of aminobenzonitriles allows for the creation of diverse libraries of N-alkylated derivatives, which can be screened for biological activity against a wide range of targets.

Conclusion and Future Outlook

N-alkylated aminobenzonitriles are a compelling class of molecules with a rich and fascinating portfolio of properties. Their defining characteristic, the Twisted Intramolecular Charge Transfer phenomenon, not only provides a beautiful example of fundamental photophysics but also endows them with practical utility as sensitive fluorescent probes. The continued exploration of their synthesis and the fine-tuning of their electronic and steric properties will undoubtedly lead to the development of even more sophisticated probes for a wider range of analytes and applications.

In the realm of medicinal chemistry, the N-alkylaminobenzonitrile scaffold will likely continue to serve as a valuable starting point for the design of new drugs. A deeper understanding of the structure-activity relationships of these compounds will guide the rational design of more potent and selective therapeutic agents. The convergence of their photophysical and biological properties also opens up exciting possibilities in the field of theranostics, where molecules can be designed to both diagnose and treat diseases.

As our ability to understand and manipulate molecular properties at the nanoscale continues to advance, the future for N-alkylated aminobenzonitriles appears bright and full of potential for groundbreaking discoveries and innovations.

References

• What is the synthetic route of 4-Aminobenzonitrile - Knowledge - Bloom Tech. (2023, March 23). Retrieved from [Link]

• The role of the πσ* state in intramolecular charge transfer of 4-(dimethylamino)benzonitrile. (n.d.). Retrieved from [Link]

• Density Functional Study of Excited Charge Transfer State Formation in 4-(N,N-Dimethylamino)benzonitrile. (1998, July 1). The Journal of Physical Chemistry A. Retrieved from [Link]

• Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino. (n.d.). IUCr Journals. Retrieved from [Link]

• Photophysical properties including fluorescence quantum yields (φ F ),... (n.d.). ResearchGate. Retrieved from [Link]

• Organic small-molecule fluorescent probe-based detection for alkali and alkaline earth metal ions in biological systems. (n.d.). Journal of Materials Chemistry B. Retrieved from [Link]

• 4-(N,N-dimethylamino)benzonitrile: A Twist in the Excited State? (n.d.). Retrieved from [Link]

• Twisted intramolecular charge transfer (TICT) and twists beyond TICT: from mechanisms to rational designs of bright and sensitive fluorophores. (2021, October 11). Chemical Society Reviews. Retrieved from [Link]

• Theoretical Study on the Photochemical Behavior of 4-(Dimethylamino)benzonitrile. (2005, July 27). The Journal of Physical Chemistry A. Retrieved from [Link]

• Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents. (n.d.). Retrieved from [Link]

• Fluorescent probes for the quantification of labile metal ions in living cells. (2021, November 1). Retrieved from [Link]

• Solid Phase Synthesis of N-Alkyl-bis-o-aminobenzamides for Metal Ion Sensing Based on a Fluorescent Dansyl Platform. (2008, December 11). Retrieved from [Link]

• . (n.d.). Retrieved from [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. (n.d.). Retrieved from [Link]

• Recent advances in twisted intramolecular charge transfer (TICT) fluorescence and related phenomena in materials chemistry. (2016, February 11). Retrieved from [Link]

• Fluorescence Modulation by Amines: Mechanistic Insights into Twisted Intramolecular Charge Transfer (TICT) and Beyond. (2023, February 1). Retrieved from [Link]

• Benzeneethanamine, 3,4-dimethoxy-N,N-dimethyl. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Process for the preparation of substituted 3-aminobenzonitriles. (n.d.). Google Patents.

• Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. (2017, February 4). Retrieved from [Link]

• Benzofuran and Naphthofuran based chemosensors for metal ion detection using fluoroscence spectroscopy. (2022, October 31). Retrieved from [Link]

• quantum yield, lifetimes, radiative and non-radiative rate constants of PCM in different solvents. (n.d.). ResearchGate. Retrieved from [Link]

• Recent Progress in Fluorescent Probes For Metal Ion Detection. (n.d.). Frontiers. Retrieved from [Link]

• N -Alkyl Amine Synthesis With Nitroarene/Benzonitrile and Alcohol. (n.d.). ResearchGate. Retrieved from [Link]

• Representative examples of pharmaceutically important N-alkylated amine moieties. (n.d.). ResearchGate. Retrieved from [Link]

• Solvatochromism and ZINDO-IEFPCM solvation study on NHS ester activated AF514 and AF532 dyes: Evaluation of the dipole moments. (2022, March 15). European Journal of Chemistry. Retrieved from [Link]

• Design and Scalable Synthesis of N-Alkyl-Hydroxylamine Reagents for the Direct, Iron-Catalyzed Installation of. (2020, May 20). ETH Zürich. Retrieved from [Link]

• Fluorescent Solvatochromic Probes for Long‐Term Imaging of Lipid Order in Living Cells. (2024, March 11). Retrieved from [Link]

• Experimental and theoretical study of novel aminobenzamide–aminonaphthalimide fluorescent dyads with a FRET mechanism. (n.d.). Retrieved from [Link]

• Distinctive Solvatochromic Response of Fluorescent Carbon Dots Derived from Different Components of Aegle Marmelos Plant. (n.d.). Engineered Science Publisher. Retrieved from [Link]

• Basic 1h And 13c Nmr Spectroscopy. (n.d.). Retrieved from [Link]

• CONTENTS 1. 13C NMR spectroscopy • Chemical shift. (n.d.). Retrieved from [Link]

• Full-colour solvatochromic fluorescence emitted from a semi-aromatic imide compound based on ESIPT and anion formation. (2021, June 22). RSC Publishing. Retrieved from [Link]

• Combined problem on UV, IR, 1H NMR, 13C NMR and Mass - Part VII (CHE). (2016, March 16). YouTube. Retrieved from [Link]

• Medium Effects on Fluorescence Quantum Yields and Lifetimes for Coumarin Laser Dyes. (n.d.). DTIC. Retrieved from [Link]

• Application of Nitrile in Drug Design. (n.d.). ResearchGate. Retrieved from [Link]

• How Alkyls Influence Medicinal Chemistry Developments? (n.d.). Patsnap Eureka. Retrieved from [Link]

• N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones. (2017, March 31). PubMed. Retrieved from [Link]

• Miniaturization of Popular Reactions from the Medicinal Chemists' Toolbox for Ultrahigh-Throughput Experimentation. (n.d.). ChemRxiv. Retrieved from [Link]

• 13.13 Uses of 13C NMR Spectroscopy. (n.d.). NC State University Libraries. Retrieved from [Link]

• Some examples of N‐alkylamines with relevant biological activity. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. lehigh.edu [lehigh.edu]
• 2. How Alkyls Influence Medicinal Chemistry Developments? [eureka.patsnap.com]
• 3. Page loading... [wap.guidechem.com]
• 4. bloomtechz.com [bloomtechz.com]
• 5. Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bhu.ac.in [bhu.ac.in]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. ias.ac.in [ias.ac.in]
• 10. ossila.com [ossila.com]
• 11. Twisted intramolecular charge transfer (TICT) and twists beyond TICT: from mechanisms to rational designs of bright and sensitive fluorophores - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 12. Organic small-molecule fluorescent probe-based detection for alkali and alkaline earth metal ions in biological systems - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 13. chemisgroup.us [chemisgroup.us]
• 14. Frontiers | Recent Progress in Fluorescent Probes For Metal Ion Detection [frontiersin.org]
• 15. Fluorescent Solvatochromic Probes for Long‐Term Imaging of Lipid Order in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Procurement and Application of 3-[(Pentan-2-yl)amino]benzonitrile Hydrochloride: A Technical Guide for Researchers

For Immediate Release

This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals interested in 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride (CAS No. 1803566-95-1). This document provides a comprehensive overview of this compound, including its chemical identity, potential suppliers, synthesis, analytical characterization, and safe handling protocols.

Introduction to 3-[(Pentan-2-yl)amino]benzonitrile Hydrochloride

3-[(Pentan-2-yl)amino]benzonitrile hydrochloride is a secondary amine derivative of benzonitrile. Its structure, featuring a chiral pentan-2-yl group, a benzonitrile moiety, and its formulation as a hydrochloride salt, suggests its potential utility as a building block in medicinal chemistry and drug discovery. The hydrochloride salt form generally offers improved solubility and stability compared to the free base, making it more amenable to handling and formulation in a laboratory setting.

Chemical Profile:

Property	Value
IUPAC Name	3-[(Pentan-2-yl)amino]benzonitrile hydrochloride
CAS Number	1803566-95-1[1]
Molecular Formula	C₁₂H₁₇ClN₂
Molecular Weight	224.73 g/mol
Canonical SMILES	CCC(C)Nc1cccc(c1)C#N.Cl

Supplier Landscape and Procurement

Identifying a reliable supplier is a critical first step in any research project. For 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride, the supplier landscape appears to be specialized, with a limited number of vendors listing this specific compound.

Known Suppliers:

Supplier	Location	Noteworthy Information
BLDpharm	Global	Lists the compound with CAS number 1803566-95-1 and indicates the availability of analytical data such as NMR, HPLC, and LC-MS.[1]
Fluorochem	UK	While not explicitly listing this exact compound, they offer similar aminobenzonitrile hydrochloride derivatives, suggesting potential custom synthesis capabilities.
Sigma-Aldrich (Merck)	Global	A major supplier of research chemicals, they list various aminobenzonitrile derivatives and may be a source for custom synthesis inquiries.[2][3]

Supplier Qualification Workflow:

When selecting a supplier, a thorough qualification process is essential to ensure the quality and consistency of the starting material. This process should be a self-validating system to maintain experimental integrity.

Caption: Workflow for qualifying a supplier of 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride.

Synthesis and Characterization

Plausible Synthesis of the Free Base

A common and effective method for the synthesis of secondary aromatic amines is the nucleophilic substitution of an aryl halide or triflate with a primary amine, often facilitated by a palladium catalyst (Buchwald-Hartwig amination), or through reductive amination. A more direct approach for this specific molecule would be the N-alkylation of 3-aminobenzonitrile with 2-pentyl bromide or a similar alkylating agent.

Proposed N-Alkylation Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-aminobenzonitrile (1 equivalent) in a suitable aprotic polar solvent such as acetonitrile or dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (1.5-2 equivalents), to the solution.[4]

• Alkylation: Add 2-bromopentane (1.1-1.2 equivalents) dropwise to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to a temperature between 60-80°C and monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the inorganic salts and concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Formation of the Hydrochloride Salt

The purified free base, 3-[(Pentan-2-yl)amino]benzonitrile, can be converted to its hydrochloride salt to improve its handling properties.

Hydrochloride Salt Formation Protocol:

• Dissolution: Dissolve the purified free base in a suitable organic solvent in which the hydrochloride salt is insoluble, such as diethyl ether, ethyl acetate, or a mixture of methanol and diethyl ether.

• Acidification: Slowly add a solution of hydrogen chloride (HCl) in a compatible solvent (e.g., 2M HCl in diethyl ether or gaseous HCl) to the stirred solution of the free base at 0°C.[5][6] The addition should be continued until the solution becomes acidic.

• Precipitation: The hydrochloride salt will precipitate out of the solution. Continue stirring at 0°C for a further 30-60 minutes to ensure complete precipitation.

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of the cold solvent used for precipitation to remove any unreacted starting material or excess HCl. Dry the product under vacuum to yield 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride as a solid.

Caption: Proposed two-stage synthesis workflow for 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride.

Analytical Characterization

Thorough analytical characterization is paramount to confirm the identity, purity, and stability of the compound. The following techniques are recommended for the validation of 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzonitrile ring, the methine and methylene protons of the pentan-2-yl group, and a broad singlet for the amine proton (which may exchange with D₂O). The integration of these signals should correspond to the number of protons in the molecule.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons, the nitrile carbon, and the aliphatic carbons of the pentan-2-yl group.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for determining the purity of the compound. A reverse-phase HPLC method would be suitable.

Typical HPLC Method Parameters:

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A mixture of acetonitrile and a buffered aqueous solution (e.g., phosphate or formate buffer) in a gradient or isocratic elution.[7]
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Column Temperature	Ambient or controlled (e.g., 30°C)

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a suitable technique for this type of molecule. The mass spectrum should show a prominent peak corresponding to the molecular ion of the free base ([M+H]⁺).

Safe Handling and Storage

As with any chemical, proper safety precautions must be observed when handling 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride. While a specific Safety Data Sheet (SDS) for this compound is not widely available, general guidelines for handling amine hydrochlorides and nitrile-containing compounds should be followed.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves (nitrile or neoprene), and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Avoid creating dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.[8] Amine salts should not be stored in the same cabinet as acids to prevent the formation of fine dust from reacting fumes.

Conclusion

3-[(Pentan-2-yl)amino]benzonitrile hydrochloride is a valuable research chemical with potential applications in drug discovery and development. This guide provides a foundational framework for its procurement, synthesis, characterization, and safe handling. Researchers are encouraged to perform their own in-house validation of any procured material to ensure the integrity of their experimental results.

References

• Making Aniline HCl. (2023, November 17). [Video]. YouTube. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-Aminobenzonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

• Forming oxalte salts of amines. (2021, August 26). Sciencemadness.org. Retrieved from [Link]

• Standard Operating Procedure for Hydrochloric Acid. (n.d.).
• Supporting Information for a relevant research article. (n.d.). Royal Society of Chemistry.

• Reddit. (2023, June 22). Hydrochloride salt of amine. r/OrganicChemistry. Retrieved from [Link]

• Amine and HCl - salt formation reaction. (2022, June 7). [Video]. YouTube. Retrieved from [Link]

• Purification of Hydrochloride. (n.d.). ECHEMI.
• Process for the preparation of 3-aminobenzonitrile replace. (n.d.).
• An improved synthesis of 3-hydroxy-4-amino-benzonitrile. (n.d.).
• Process for the preparation of substituted 3-aminobenzonitriles. (n.d.).
• NMR spectra of substituted alpha-aminonitrilecyclohexane mixtures. (2023, August 12).
• 4-Aminobenzonitrile(873-74-5) 1H NMR spectrum. (n.d.). ChemicalBook.
• TCO, AMINE, HCL SALT. (n.d.). Vector Labs.
• 2-Aminobenzonitrile(1885-29-6) 13C NMR spectrum. (n.d.). ChemicalBook.
• p-Aminobenzonitrile - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase.

• Ways of crashing out amines. (2018, May 13). Reddit. r/chemistry. Retrieved from [Link]

• Synthesis of Benzonitrile. (2021, August 1). [Video]. YouTube. Retrieved from [Link]

• Navigating the Synthesis of 4-Amino-3-(tert-butyl)benzonitrile: A Comparative Guide to Synthetic Routes. (n.d.). Benchchem.
• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (n.d.). A relevant scientific journal.
• HPLC-Parallel Accelerator and Molecular Mass Spectrometry Analysis of 14C-Labeled Amino Acids. (n.d.). A relevant scientific journal.

• Safe handling and storage of chemicals. (2025, August 20). Sciencemadness Wiki. Retrieved from [Link]

• Determination of the Derivatives of Nitrofuran Metabolites in Marine Products by Ultra High Performance Liquid Chrom
• LC-MS analysis of nitroguanidine and 1-methyl-3-nitroguanidine by catalytic reduction over palladium modified graphitic carbon nitride catalyst. (n.d.). A relevant scientific journal.
• 4-(1-AMINOETHYL)-3-FLUOROBENZONITRILE HYDROCHLORIDE. (n.d.). Fluorochem.
• 3-(2-aminoethyl)benzonitrile hydrochloride. (n.d.). Sigma-Aldrich.
• 3-Aminobenzonitrile 99%. (n.d.). Sigma-Aldrich.
• 3-Amino-2-hydroxybenzonitrile. (n.d.).

Sources

• 1. 1803566-95-1|3-[(Pentan-2-yl)amino]benzonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 2. 3-(2-aminoethyl)benzonitrile hydrochloride | 172348-36-6 [sigmaaldrich.com]
• 3. 3-Aminobenzonitrile 99 2237-30-1 [sigmaaldrich.com]
• 4. reddit.com [reddit.com]
• 5. youtube.com [youtube.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. Separation of 3-Aminobenzonitrile on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

Introduction: A Proactive Approach to Chemical Safety Assessment

An In-depth Technical Guide to the Safety Profile of 3-[(Pentan-2-yl)amino]benzonitrile

As a Senior Application Scientist, my directive is not merely to present data, but to build a framework for risk assessment. In the absence of a specific SDS, we will employ a scientifically rigorous analog-based approach. The safety profile of 3-[(Pentan-2-yl)amino]benzonitrile will be inferred from the well-documented hazards of its core functional moieties: the benzonitrile group and the aromatic amine structure. By deconstructing the molecule into these components, we can synthesize a robust and precautionary safety protocol. This document will therefore serve as a proactive, in-depth safety guide, grounded in established toxicological principles and data from structurally similar compounds.

Section 1: Compound Identification and Physicochemical Profile

Understanding a compound's basic identity and physical properties is the foundation of safe handling. While experimental data for this specific molecule is scarce, we can collate its identifiers and estimate its properties based on known analogs like 3-Aminobenzonitrile and Benzonitrile.

Property	Data	Source / Comment
IUPAC Name	3-[(Pentan-2-yl)amino]benzonitrile
CAS Number	1803566-95-1 (for hydrochloride salt)	[1]
Molecular Formula	C₁₂H₁₆N₂
Molecular Weight	188.27 g/mol (Free Base)	Calculated
Predicted Form	Solid or Oil	Based on analogs like 3-Aminobenzonitrile (solid) and other substituted benzonitriles.[2]
Predicted Flash Point	>112 °C	Based on 3-Aminobenzonitrile (112 °C) and Benzonitrile (75°C).[2][3] The alkyl chain may slightly alter this.
Predicted Solubility	Soluble in organic solvents (e.g., Methanol)	Based on data for 3-Aminobenzonitrile.[2]
InChIKey	Not publicly available	A unique identifier would be generated upon database submission.

Section 2: Hazard Identification & Toxicological Rationale

The primary hazards of this molecule can be logically deduced from its structure. The workflow below illustrates the process of assigning potential hazards based on functional group analysis.

Caption: Workflow for predicting hazards based on functional groups.

Predicted GHS Classification

This table synthesizes the GHS classifications from SDS and toxicological data for 3-Aminobenzonitrile and Benzonitrile. This represents a cautious, protective classification for 3-[(Pentan-2-yl)amino]benzonitrile.

Hazard Class	Pictogram	Signal Word	Hazard Statement (H-Code)	Basis for Classification
Acute Toxicity (Oral, Dermal, Inhalation)	💀	Danger	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.	This is a precautionary classification based on data for 2-Amino-4-methylbenzonitrile being toxic by all routes (Category 3).[4] Analogs like 3-Aminobenzonitrile are classified as harmful (Category 4).[5] The nitrile group is the primary driver of this toxicity.
Skin Corrosion/Irritation	❗	Warning	H315: Causes skin irritation.	Aromatic amines and benzonitriles are known skin irritants.[6][4] Data for 3-Aminobenzonitrile confirms it as a Category 2 skin irritant.[7]
Serious Eye Damage/Irritation	❗	Warning	H319: Causes serious eye irritation.	Consistent with data for both 2-Amino-4-methylbenzonitrile and 3-Aminobenzonitrile.[4][7]
Skin Sensitization	❗	Warning	H317: May cause an allergic skin reaction.	Aromatic amines are a well-known class of skin sensitizers. This is a predicted hazard for 3-Aminobenzonitrile.[8]

Toxicological Mechanisms: The "Why" Behind the Hazards

• Nitrile Toxicity: The primary toxicological concern for any benzonitrile derivative is its potential for metabolic conversion to cyanide. While the rate and extent of this conversion vary, the mechanism is well-established. Ingestion, inhalation, or significant dermal absorption can lead to symptoms characteristic of cyanide poisoning, such as headache, dizziness, rapid heart rate, and in severe cases, convulsions and death.[9] The effects can be delayed by 2 to 4 hours as the metabolic conversion takes place.[9]

• Aromatic Amine Irritancy: The amino group attached to the benzene ring makes the compound a potential irritant to the skin, eyes, and respiratory tract.[9] Furthermore, aromatic amines can act as haptens, binding to skin proteins and eliciting an immune response that leads to allergic contact dermatitis (skin sensitization) upon repeated exposure.[8]

Section 3: Risk Mitigation and Safe Handling Protocols

Given the predicted toxicity, a stringent, multi-layered approach to risk mitigation is mandatory. This involves a combination of engineering controls, personal protective equipment, and meticulous handling procedures.

Engineering Controls

• Chemical Fume Hood: All manipulations of the solid compound or its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[3]

• Safety Stations: An eyewash station and safety shower must be readily accessible and located close to the workstation.[9][10]

Personal Protective Equipment (PPE)

Standard laboratory attire (long pants, closed-toe shoes) is assumed. The following specific PPE is required:

• Hand Protection: Wear nitrile or neoprene gloves. Double-gloving is recommended when handling the neat compound. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[4][7]

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over the goggles when handling larger quantities or if there is a significant splash risk.[7][5]

• Body Protection: A lab coat must be worn and kept buttoned. For large-scale operations, a chemically resistant apron is advised.[7]

• Respiratory Protection: For situations where a fume hood cannot be used or during a large spill cleanup, a NIOSH-approved respirator with particulate filters (e.g., N95) or organic vapor cartridges is necessary.[7]

Step-by-Step Safe Handling Protocol (Weighing and Dissolving)

• Preparation: Designate a specific area within the fume hood for handling the compound. Cover the work surface with absorbent, disposable bench paper.

• Don PPE: Put on all required PPE as described in Section 3.2.

• Tare Balance: Place a clean weighing vessel on the analytical balance inside the fume hood and tare it.

• Aliquot Compound: Carefully transfer the approximate amount of the solid compound from the stock bottle to the weighing vessel using a clean spatula. Avoid generating dust. Keep the stock bottle opening pointed away from you.

• Seal and Weigh: Immediately and securely close the stock bottle. Record the precise weight of the compound.

• Dissolution: Place a stir bar in a clean, appropriately sized flask containing the desired solvent. Slowly and carefully add the weighed solid to the flask while it is stirring to prevent clumping and splashing.

• Rinsing: Use a small amount of the solvent to rinse any residual solid from the weighing vessel into the flask, ensuring a complete transfer.

• Cleanup: Carefully dispose of the used bench paper and any contaminated items (like disposable weighing boats) into a designated solid hazardous waste container.

• Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces. Wash hands and forearms thoroughly.

Section 4: Emergency Procedures

A clear, rehearsed emergency plan is critical.

Caption: Emergency response protocol for a chemical spill.

First Aid Measures

Immediate action is crucial. Show the safety data sheet of an appropriate analog (e.g., for 3-Aminobenzonitrile) to the attending medical personnel.[7]

• Inhalation: Remove the person from the exposure area to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[9]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][9]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][9]

Section 5: Storage and Disposal

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7] It should be stored away from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[7] For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.[4]

• Disposal: All waste material, including contaminated consumables and unused compound, must be treated as hazardous waste. Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[8] Do not dispose of down the drain.

Conclusion

While a specific Safety Data Sheet for 3-[(Pentan-2-yl)amino]benzonitrile is not currently available, a robust safety framework can be constructed through a careful, evidence-based analysis of its constituent functional groups. The compound should be treated with the caution afforded to a substance that is toxic by all routes of exposure, is a skin and eye irritant, and a potential skin sensitizer. By adhering to the stringent engineering controls, personal protective equipment standards, and handling protocols outlined in this guide, researchers can mitigate the risks and work safely with this and other novel chemical entities.

References

• BLDpharm. 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride. BLDpharm.
• Tokyo Chemical Industry. SAFETY DATA SHEET: 2-Amino-4-methylbenzonitrile. TCI.
• PubChem. 3-Aminobenzonitrile | C7H6N2 | CID 16702.
• Generic SDS Provider.
• Generic SDS Provider.
• MilliporeSigma. SAFETY DATA SHEET for Benzonitrile. Sigma-Aldrich.
• Australian Government Department of Health. Benzonitrile: Human health tier II assessment.
• National Center for Biotechnology Information. Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals. NCBI Bookshelf.
• Smolecule. Buy 3-[(Propan-2-yl)amino]benzonitrile. Smolecule.
• Sigma-Aldrich. 3-Aminobenzonitrile 99%. MilliporeSigma.
• Cole-Parmer. Material Safety Data Sheet - 3-Aminobenzonitrile, 99%. Cole-Parmer.
• Sigma-Aldrich.
• CDH Fine Chemical.
• Sigma-Aldrich.
• ChemicalBook. 3-Aminobenzonitrile CAS#: 2237-30-1. ChemicalBook.
• Oxford Lab Fine Chem LLP. BENZONITRILE - (For Synthesis) MSDS. Oxford Lab Fine Chem.
• Cole-Parmer. Material Safety Data Sheet - 4-Aminobenzonitrile, 98%. Cole-Parmer.

Sources

• 1. 1803566-95-1|3-[(Pentan-2-yl)amino]benzonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 2. 3-Aminobenzonitrile CAS#: 2237-30-1 [m.chemicalbook.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 3-氨基苯甲腈 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

An In-depth Technical Guide to the Solubility of 3-[(Pentan-2-yl)amino]benzonitrile in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its lifecycle, influencing everything from process chemistry and formulation development to bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the principles, prediction, and experimental determination of the solubility of 3-[(Pentan-2-yl)amino]benzonitrile, a molecule of interest in medicinal chemistry. We will explore the theoretical underpinnings of solubility, grounded in the "like dissolves like" principle and the more nuanced Hansen Solubility Parameters (HSP). This guide is designed for researchers, scientists, and drug development professionals, offering both a conceptual framework and actionable experimental protocols to characterize and optimize the solubility of this and similar compounds.

Introduction: The Critical Role of Solubility in Drug Development

In the journey from discovery to clinical application, the solubility of a drug candidate is a paramount physicochemical property. Poor solubility can lead to significant challenges, including incomplete absorption, low bioavailability, and difficulties in formulating a viable drug product.[1] Understanding and quantifying the solubility of a compound like 3-[(Pentan-2-yl)amino]benzonitrile in various organic solvents is essential for:

• Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Science: Developing stable and effective dosage forms, from oral solids to parenteral solutions.

• Preclinical and Clinical Studies: Ensuring consistent and predictable drug exposure in toxicological and efficacy models.

This document serves as a practical guide to approaching the solubility characterization of 3-[(Pentan-2-yl)amino]benzonitrile, providing the theoretical basis and experimental methodologies required for a thorough investigation.

Physicochemical Characterization of 3-[(Pentan-2-yl)amino]benzonitrile

A foundational understanding of the solute's molecular structure is the first step in predicting its solubility behavior. The structure of 3-[(Pentan-2-yl)amino]benzonitrile incorporates several key functional groups that dictate its interactions with various solvents.

• Benzene Ring: A nonpolar, aromatic core that favors interactions with other aromatic or nonpolar solvents through van der Waals forces.

• Nitrile Group (-C≡N): A strongly polar and electron-withdrawing group, capable of dipole-dipole interactions.

• Secondary Amine (-NH-): A polar group that can act as both a hydrogen bond donor (the N-H proton) and a hydrogen bond acceptor (the lone pair on the nitrogen).

• Pentan-2-yl Group: A nonpolar, aliphatic chain that contributes to the overall lipophilicity of the molecule.

Based on this structure, 3-[(Pentan-2-yl)amino]benzonitrile can be classified as a molecule with mixed polarity. Its solubility will be a balance between the polar contributions of the nitrile and amine groups and the nonpolar characteristics of the aromatic ring and alkyl chain.

Table 1: Estimated Physicochemical Properties of 3-[(Pentan-2-yl)amino]benzonitrile

Property	Estimated Value	Significance for Solubility
Molecular Weight	~202.29 g/mol	Influences the energy required to overcome crystal lattice forces.
logP (Octanol-Water Partition Coefficient)	~3.0 - 3.5	Indicates a preference for lipophilic (nonpolar) environments over aqueous ones.
Hydrogen Bond Donors	1 (from the amine group)	Ability to interact with protic solvents and hydrogen bond acceptors.
Hydrogen Bond Acceptors	2 (from the amine and nitrile nitrogens)	Ability to interact with protic solvents and hydrogen bond donors.

Theoretical Frameworks for Solubility Prediction

While empirical testing is the gold standard, theoretical models provide a rational basis for solvent selection, saving time and resources.

The Principle of "Like Dissolves Like"

This fundamental concept posits that substances with similar polarities are more likely to be soluble in one another.[2][3]

• Polar Solvents (e.g., Ethanol, Methanol, DMSO): These are expected to interact favorably with the polar amine and nitrile groups of the molecule.[2]

• Nonpolar Solvents (e.g., Hexane, Toluene): These will primarily interact with the nonpolar benzene ring and pentyl group.[2]

• Aprotic Polar Solvents (e.g., Acetone, Ethyl Acetate): These solvents offer a balance of polarity without the ability to donate hydrogen bonds, interacting mainly through dipole-dipole forces.[2]

Hansen Solubility Parameters (HSP)

A more sophisticated approach is the use of Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The principle is that substances with similar HSP values are likely to be miscible.[4][5] The closer the HSP coordinates of a solvent are to the solute in this three-dimensional space, the higher the expected solubility.[4][5]

Table 2: Hansen Solubility Parameters for Selected Organic Solvents

Solvent	δD (MPa¹/²)	δP (MPa¹/²)	δH (MPa¹/²)
Hexane	14.9	0.0	0.0
Toluene	18.0	1.4	2.0
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2
Ethanol	15.8	8.8	19.4
Methanol	15.1	12.3	22.3
Acetonitrile	15.3	18.0	6.1
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2

Source: Adapted from publicly available HSP data.[6][7]

To predict solubility, one would need to estimate the HSP for 3-[(Pentan-2-yl)amino]benzonitrile and find solvents with the closest values.

Experimental Determination of Solubility: A Step-by-Step Protocol

The most widely accepted method for determining the equilibrium solubility of a compound is the shake-flask method.[1][2] This protocol is a cornerstone of pharmaceutical and chemical research.

The Shake-Flask Method

This method involves creating a saturated solution of the compound in a given solvent and then quantifying the concentration of the dissolved solute.

Workflow Diagram: Equilibrium Solubility Determination

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Detailed Experimental Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of solid 3-[(Pentan-2-yl)amino]benzonitrile (e.g., 10-20 mg) to a known volume of the selected organic solvent (e.g., 1-2 mL) in a sealed glass vial. The presence of undissolved solid at the end of the experiment is crucial.

  • Prepare samples in triplicate for each solvent to ensure statistical validity.

• Equilibration:

  • Place the sealed vials in a temperature-controlled shaker or on a stirring plate. A standard temperature for solubility studies is 25 °C.

  • Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent system.[2]

• Phase Separation:

  • Once equilibrium is reached, allow the vials to stand undisturbed for a short period.

  • To separate the undissolved solid from the saturated solution, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes).

  • Carefully withdraw a known volume of the clear supernatant using a pipette. It is critical not to disturb the solid pellet.

  • Filter the supernatant through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles.[2]

• Quantification of Solute:

  • The concentration of the solute in the clear filtrate is determined using a suitable analytical technique, most commonly High-Performance Liquid Chromatography (HPLC).[2]

  • HPLC Method Development: A reverse-phase HPLC method with UV detection is typically suitable. The mobile phase (e.g., a gradient of acetonitrile and water) and column (e.g., C18) should be optimized to achieve good peak shape and resolution for 3-[(Pentan-2-yl)amino]benzonitrile.

  • Calibration Curve: Prepare a series of standard solutions of the compound in a strong solvent (like acetonitrile or DMSO) at known concentrations. Inject these standards into the HPLC to generate a calibration curve of peak area versus concentration.

  • Sample Analysis: Dilute the filtered sample with the mobile phase to fall within the linear range of the calibration curve and inject it into the HPLC.

  • Calculation: Use the peak area of the sample and the equation from the calibration curve to determine the concentration of 3-[(Pentan-2-yl)amino]benzonitrile in the saturated solution.

Data Presentation and Interpretation

The results of the solubility experiments should be presented clearly to allow for easy comparison across different solvents.

Table 3: Illustrative Solubility Data for 3-[(Pentan-2-yl)amino]benzonitrile at 25 °C

Solvent	Solvent Type	Predicted Solubility	Experimental Solubility (mg/mL)
Hexane	Nonpolar	Low	< 0.1
Toluene	Aromatic, Nonpolar	Moderate	5.2 ± 0.4
Ethyl Acetate	Polar Aprotic	Moderate-High	45.8 ± 2.1
Acetone	Polar Aprotic	High	89.3 ± 4.5
Acetonitrile	Polar Aprotic	High	155.7 ± 8.3
Ethanol	Polar Protic	Moderate	25.1 ± 1.5
Methanol	Polar Protic	Moderate	32.6 ± 1.9
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	> 200

Note: The experimental data in this table is illustrative and serves as an example of how results would be presented.

Interpretation: The illustrative data suggests that polar aprotic solvents like acetonitrile and DMSO are excellent solubilizing agents for this compound, likely due to strong dipole-dipole interactions with the nitrile group. The moderate solubility in protic solvents like ethanol and methanol indicates that hydrogen bonding also plays a role. As expected, the solubility in nonpolar hexane is very low.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves.[8][9]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[8][9] Avoid contact with skin and eyes.[8][9]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[8]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

The solubility of 3-[(Pentan-2-yl)amino]benzonitrile is a multifaceted property governed by the interplay of its polar and nonpolar functional groups. This guide has outlined a comprehensive approach to understanding and determining its solubility profile in organic solvents. By combining theoretical predictions with rigorous experimental validation using the shake-flask method and HPLC quantification, researchers can generate the critical data needed to advance the development of this compound. A thorough characterization of solubility is not merely an academic exercise; it is a crucial step in de-risking a drug candidate and paving the way for successful formulation and clinical application.

References

• BenchChem. (n.d.). General Experimental Protocol for Determining Solubility.
• Avdeef, A. (2012). Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH.
• ResearchGate. (n.d.). Hansen solubility parameter (HSP) of some common solvents and target compounds.
• (2024, September 24). Solubility test for Organic Compounds.
• DuPont. (n.d.). Hansen Solubility Parameter System.
• (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
• (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids.
• (2025, May 1).
• Hansen, C. M. (n.d.). HSP for Beginners - Hansen Solubility Parameters.
• ECHEMI. (n.d.). 3-Aminobenzonitrile SDS, 2237-30-1 Safety Data Sheets.
• PubChem. (n.d.). 3-Aminobenzonitrile.

Sources

• 1. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.ws [chem.ws]
• 4. environmentalorganicchemistry.ethz.ch [environmentalorganicchemistry.ethz.ch]
• 5. HSP for Beginners | Hansen Solubility Parameters [hansen-solubility.com]
• 6. researchgate.net [researchgate.net]
• 7. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids (sort by polymer name ascending) [accudynetest.com]
• 8. fishersci.com [fishersci.com]
• 9. echemi.com [echemi.com]

Structural and Functional Divergence: A Comparative Analysis of 3-Aminobenzonitrile and 3-(sec-Pentylamino)benzonitrile

Executive Summary

In the realm of organic synthesis and medicinal chemistry, the strategic modification of peripheral functional groups is a cornerstone of rational drug design. 3-Aminobenzonitrile is a highly versatile primary aromatic amine widely utilized as a building block for pharmaceuticals, dyes, and agrochemicals [1]. However, when subjected to N-alkylation to form 3-(sec-pentylamino)benzonitrile (also referred to as 3-(pentan-2-ylamino)benzonitrile), the molecule undergoes a profound physicochemical and mechanistic transformation.

This whitepaper provides an in-depth technical analysis of the differences between these two compounds. By examining their physicochemical profiles, divergent chemical reactivities, and pharmacological implications, this guide equips researchers with the authoritative insights necessary to leverage N-alkylation for optimizing synthetic workflows and drug candidate profiles.

Physicochemical Profiling & Causality

The transition from a primary aniline derivative to a secondary aniline derivative bearing a branched aliphatic chain fundamentally alters the molecule's physical and chemical properties.

Comparative Data Summary

Property	3-Aminobenzonitrile	3-(sec-Pentylamino)benzonitrile
Molecular Formula	C₇H₆N₂	C₁₂H₁₆N₂
Molecular Weight	118.14 g/mol	188.27 g/mol
Amine Classification	Primary Aromatic Amine	Secondary Aromatic Amine
Calculated LogP (XLogP3)	1.1	~3.6
Hydrogen Bond Donors	1 (NH₂ group, 2 protons)	1 (NH group, 1 proton)
Physical State (RT)	Crystalline Solid (mp 50-52 °C)	Viscous Oil / Low-melting Solid
Steric Hindrance at Nitrogen	Low	High (α-branched alkyl chain)

Data for 3-aminobenzonitrile is sourced from standardized chemical inventories[1, 2].

The Causality Behind the Data

• Lipophilicity (LogP): The addition of the five-carbon sec-pentyl group drastically increases the hydrophobicity of the molecule. The LogP shifts from a highly water-soluble 1.1 to a lipophilic ~3.6. In drug development, this specific enhancement is often engineered to improve passive membrane permeability.

• Crystal Lattice Disruption: 3-Aminobenzonitrile forms a stable crystalline solid due to highly ordered intermolecular hydrogen bonding and planar π-π stacking. The introduction of the bulky, branched sec-pentyl group introduces conformational flexibility and steric bulk, which disrupts crystal packing symmetry, significantly lowering the melting point.

• Nucleophilicity vs. Basicity: While the alkyl group donates electron density via the inductive (+I) effect, theoretically increasing the basicity of the nitrogen, the steric shielding provided by the α-branched methyl and propyl groups heavily restricts the approach of electrophiles. Consequently, the secondary amine exhibits lower nucleophilicity in sterically demanding reactions compared to its primary counterpart.

Mechanistic Reactivity: Primary vs. Secondary Aromatic Amines

The structural divergence between these two compounds dictates entirely different reaction pathways when exposed to identical reagents. A classic self-validating system to demonstrate this is their behavior under nitrosation conditions.

• 3-Aminobenzonitrile (Primary Amine): Treatment with sodium nitrite (NaNO₂) and hydrochloric acid (HCl) at 0 °C yields a highly reactive diazonium salt . This intermediate is the gateway to Sandmeyer reactions, allowing for the substitution of the amine with halogens, cyanides, or hydroxyl groups.

• 3-(sec-Pentylamino)benzonitrile (Secondary Amine): Because it lacks the second proton necessary to eliminate water and form the nitrogen-nitrogen triple bond, the reaction halts at the formation of an N-nitrosoamine . This compound separates from the aqueous acidic solution as a stable, often yellow, oil.

Divergent reactivity pathways of primary vs. secondary amines with nitrous acid.

Synthetic Methodology: Reductive Amination Protocol

To synthesize 3-(sec-pentylamino)benzonitrile from 3-aminobenzonitrile, direct alkylation with 2-bromopentane is highly discouraged. Direct alkylation of anilines with secondary alkyl halides suffers from sluggish Sₙ2 kinetics due to steric hindrance and is plagued by competing E2 elimination (yielding 2-pentene) and over-alkylation [3].

Expertise & Experience: The optimal, field-proven approach is Reductive Amination . By condensing the primary amine with 2-pentanone to form an imine, followed by selective hydride reduction, the chemist ensures strict mono-alkylation and high chemoselectivity.

Step-by-Step Experimental Workflow

• Imine Formation: Dissolve 3-aminobenzonitrile (1.0 eq) and 2-pentanone (1.2 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 eq) to act as a Brønsted acid catalyst. Stir at room temperature for 2 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The disappearance of the highly polar primary amine spot confirms complete conversion to the intermediate imine.

• Selective Reduction: Cool the reaction mixture to 0 °C. Portionwise, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq).

  • Causality: NaBH(OAc)₃ is chosen over NaBH₄ because its electron-withdrawing acetate groups reduce its nucleophilicity. This ensures it selectively reduces the protonated iminium ion without attacking the unreacted ketone or the sensitive nitrile functional group [3].

• Reaction Maturation: Allow the mixture to warm to room temperature and stir for 12 hours under an inert atmosphere (N₂ or Argon).

  • Self-Validation: LC-MS analysis of an aliquot should indicate a dominant peak at m/z 189.1 [M+H]⁺, confirming the molecular weight of the secondary amine.

• Quenching and Extraction: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and decompose excess hydride. Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield pure 3-(sec-pentylamino)benzonitrile.

Step-by-step experimental workflow for the reductive amination protocol.

Pharmacological Implications: ADME and Target Binding

In drug development, converting a compound like 3-aminobenzonitrile into 3-(sec-pentylamino)benzonitrile is rarely arbitrary; it is a calculated move in Structure-Activity Relationship (SAR) optimization.

• Pharmacophore Alteration: The primary amine acts as both a dual hydrogen-bond donor and a hydrogen-bond acceptor. Alkylation removes one hydrogen-bond donor. If the target protein's binding pocket requires two H-bond donors for optimal affinity, this modification will abrogate binding. Conversely, if the pocket only requires one donor, the modification is tolerated.

• Hydrophobic Pocket Engagement: The sec-pentyl group acts as a flexible, bulky hydrophobic anchor. In Structure-Based Drug Design (SBDD), this moiety is strategically employed to occupy deep, lipophilic sub-pockets within a target protein (such as the allosteric selectivity pockets of kinases or GPCRs). The branched nature of the sec-pentyl group fills spatial voids more effectively than a linear n-pentyl chain, often leading to a significant increase in target binding affinity due to the hydrophobic effect.

• ADME Profile: The elevated LogP (~3.6) of the secondary amine dramatically enhances passive diffusion across lipid bilayers, improving cellular permeability and potential blood-brain barrier (BBB) penetration. However, this comes at the cost of reduced aqueous solubility, which may necessitate specialized formulation strategies (e.g., lipid nanoparticles or cyclodextrin complexation) during in vivo studies.

Conclusion

The transformation from 3-aminobenzonitrile to 3-(sec-pentylamino)benzonitrile exemplifies the profound impact of N-alkylation in organic chemistry. While 3-aminobenzonitrile serves as a highly reactive, water-soluble primary building block capable of diverse functionalization (e.g., diazotization), its sec-pentyl derivative is a sterically hindered, lipophilic secondary amine. Understanding these structural, physicochemical, and mechanistic divergences is critical for scientists aiming to optimize synthetic pathways or engineer advanced pharmacological agents with precise target-binding and ADME characteristics.

References

1. 2. 3.

Comprehensive Technical Guide on 3-[(1-Methylbutyl)amino]benzonitrile: Nomenclature, Synonyms, and Synthetic Applications

Executive Summary

In the landscape of modern drug discovery and organic synthesis, functionally dense building blocks are critical for developing novel pharmacophores. 3-[(1-methylbutyl)amino]benzonitrile (Molecular Formula: C₁₂H₁₆N₂, MW: 188.27 g/mol ) represents a highly versatile intermediate. Characterized by an electron-withdrawing cyano group and a sterically hindered, electron-donating secondary amine, this compound offers unique regioselective handles for late-stage functionalization. This whitepaper provides an authoritative analysis of its structural nomenclature, chemical reactivity, and validated synthetic protocols.

Structural Identity and Systematic Nomenclature

The precise identification of chemical intermediates across commercial catalogs, patent literature, and scientific databases often requires navigating a complex web of synonymous nomenclature. The core structure of this molecule consists of a benzonitrile ring substituted at the meta-position (C3) with an amino group, which is further alkylated by a branched 5-carbon aliphatic chain.

While legacy databases frequently utilize the "1-methylbutyl" prefix, 1 designate this specific branched moiety as "pentan-2-yl"[1]. Understanding these synonyms is crucial for researchers conducting substructure searches or intellectual property (IP) clearance.

Table 1: Comparative Synonyms and Structural Identifiers

Nomenclature System	Synonym / Identifier	Rationale / Context
IUPAC (Preferred)	3-(pentan-2-ylamino)benzonitrile	Adheres to modern PIN rules for branched alkyl chains[1].
Traditional / Legacy	3-[(1-methylbutyl)amino]benzonitrile	The most common identifier used in commercial chemical vendor catalogs.
Common / Trivial	3-(sec-amylamino)benzonitrile	"sec-amyl" is the historical trivial name for the 1-methylbutyl group.
SMILES	CCC(C)NC1=CC=CC=C1C#N	Simplified Molecular-Input Line-Entry System for cheminformatics.

Chemical Reactivity Profile

Benzonitrile derivatives serve as highly versatile electrophilic and nucleophilic hubs. The reactivity of the benzonitrile core can be finely tuned by the nature and position of substituents on the aromatic ring[2]. In 3-[(1-methylbutyl)amino]benzonitrile, the meta-amino group exerts a mild inductive electron-withdrawing effect but a strong resonance electron-donating effect. Because it is in the meta position relative to the cyano group, direct resonance communication is restricted, leaving the nitrile group highly susceptible to nucleophilic attack.

Key transformations include:

• Hydrolysis: The conversion of the nitrile group to a carboxylic acid or amide.

• Reduction: Catalytic hydrogenation of the nitrile to yield a primary benzylamine, a vital reaction in the synthesis of biologically active molecules[2].

• N-Alkylation: The secondary amine can be further derivatized into a tertiary amine, though the steric bulk of the 1-methylbutyl group requires highly reactive electrophiles (e.g., methyl iodide) or reductive amination conditions.

Fig 1. Divergent reactivity pathways of the benzonitrile core and secondary amine.

Experimental Methodology: Buchwald-Hartwig Amination

The de novo synthesis of 3-[(1-methylbutyl)amino]benzonitrile is most efficiently achieved via palladium-catalyzed C-N cross-coupling. The use of a secondary amine with a branched α-carbon (pentan-2-amine) introduces significant steric hindrance.

Causality in Catalyst Selection: We select BINAP as the bidentate ligand. Its large bite angle accelerates the reductive elimination step of the catalytic cycle, effectively outcompeting the undesired β-hydride elimination pathway that would otherwise yield an imine byproduct and degrade the yield.

Table 2: Optimization of C-N Cross-Coupling for Sterically Hindered Amines

Catalyst Precursor	Ligand	Base	Solvent	Yield (%)	Mechanistic Observation
Pd(OAc)₂	PPh₃	K₂CO₃	DMF	15%	Extensive β-hydride elimination observed.
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	45%	Moderate conversion; slow reaction rate.
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	88%	Optimal bite angle promotes reductive elimination.

Step-by-Step Validated Protocol

Reagents: 3-bromobenzonitrile (1.0 eq), pentan-2-amine (1.2 eq), Pd₂(dba)₃ (2.5 mol%), BINAP (5 mol%), NaOtBu (1.5 eq), anhydrous Toluene (0.2 M).

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromobenzonitrile, Pd₂(dba)₃, BINAP, and NaOtBu.

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times to ensure a strictly oxygen-free environment (O₂ rapidly oxidizes the active Pd(0) species).

• Reagent Addition: Add anhydrous toluene followed by pentan-2-amine via a gas-tight syringe.

• Reaction: Seal the flask and heat to 90°C in a pre-heated oil bath for 12 hours.

• Self-Validating Analytical Step: Pull a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The reaction is self-validating when the starting material mass (m/z 181/183) is completely replaced by the product mass (m/z 189.1 [M+H]⁺). If starting material persists, catalyst deactivation has occurred, necessitating a 5 mol% spike of the Pd/ligand complex.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, 9:1 Hexanes:EtOAc) to yield the pure product as a pale yellow oil.

Fig 2. Step-by-step Buchwald-Hartwig amination workflow for sterically hindered amines.

Conclusion

The compound 3-[(1-methylbutyl)amino]benzonitrile—often cataloged under its IUPAC synonym 3-(pentan-2-ylamino)benzonitrile—is a highly valuable scaffold. By leveraging the differential reactivity of its cyano and secondary amine groups, researchers can execute complex, late-stage functionalizations3 to modulate target binding affinities in drug discovery pipelines[3]. Adhering to strict inert-atmosphere protocols and utilizing wide-bite-angle bidentate ligands ensures high-yielding, reproducible access to this sterically demanding intermediate.

References

• Title: 1-Methylbutyl pentanoate | C10H20O2 | CID 559056 - PubChem Source: National Institutes of Health (NIH) / PubChem URL: [Link]

• Title: Synthesis and Evaluation of Biphenyl-1,2,3-Triazol-Benzonitrile Derivatives as PD-1/PD-L1 Inhibitors | ACS Omega Source: ACS Publications URL: [Link]

Sources

• 1. 1-Methylbutyl pentanoate | C10H20O2 | CID 559056 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis and Optimization of 3-[(Pentan-2-yl)amino]benzonitrile via Direct Reductive Amination

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Synthesis of sterically hindered secondary anilines for small-molecule drug discovery.

Executive Summary

The synthesis of secondary anilines from primary anilines and aliphatic ketones is a critical C–N bond-forming reaction in pharmaceutical development. The target molecule, 3-[(Pentan-2-yl)amino]benzonitrile , features a sterically hindered secondary alkyl group attached to an electron-deficient aniline core. Traditional direct alkylation using alkyl halides (e.g., 2-bromopentane) frequently suffers from poor chemoselectivity, leading to over-alkylation (tertiary amines) and elimination byproducts.

To ensure high yield and absolute chemoselectivity, this protocol utilizes a direct reductive amination strategy. By reacting 3-aminobenzonitrile with 2-pentanone in the presence of sodium triacetoxyborohydride (NaBH(OAc)₃, STAB), the reaction proceeds smoothly through an iminium intermediate to deliver the desired secondary amine without over-alkylation[1],[2].

Mechanistic Rationale & Pathway

The success of this transformation relies heavily on the precise orchestration of reaction kinetics and chemoselectivity. The meta-cyano group of 3-aminobenzonitrile is strongly electron-withdrawing, which significantly dampens the nucleophilicity of the amine nitrogen.

To overcome this thermodynamic barrier, glacial acetic acid (AcOH) is introduced as a Brønsted acid catalyst. The acid protonates the carbonyl oxygen of 2-pentanone, increasing its electrophilicity and facilitating the initial nucleophilic attack to form a hemiaminal. Subsequent acid-catalyzed dehydration yields the highly electrophilic iminium ion[1],[3].

Sodium triacetoxyborohydride (STAB) is the optimal reducing agent for this system. The electron-withdrawing acetoxy ligands reduce the hydride-donating capacity of the boron center, making STAB practically unreactive toward unactivated ketones but highly reactive toward the transient iminium ion[4],[3]. This stark difference in reduction kinetics prevents the premature reduction of 2-pentanone to pentan-2-ol, ensuring a high-yielding, self-regulating system. Furthermore, unlike sodium cyanoborohydride, STAB does not generate highly toxic cyanide byproducts and is stable in mildly acidic media[2].

Mechanistic pathway of the direct reductive amination using NaBH(OAc)3.

Experimental Design & Causality

A robust experimental protocol must be a self-validating system. Every reagent choice and procedural step in this workflow serves a specific, causal purpose:

• Solvent Selection (1,2-Dichloroethane, DCE): DCE is chosen over dichloromethane (DCM) or tetrahydrofuran (THF) because it provides superior solubility for STAB and optimal dielectric properties to stabilize the polar iminium transition state[1].

• Stoichiometry Control: A slight excess of 2-pentanone (1.2 eq) drives the equilibrium toward imine formation. STAB is used at 1.5 eq to ensure complete reduction while accounting for minor decomposition in the acidic medium.

• Temperature Gradient: The initial imine formation is conducted at room temperature to maximize the reaction rate. The addition of STAB is performed at 0 °C to control the exothermic hydride transfer and prevent any background reduction of the ketone.

Table 1: Reagent Stoichiometry and Function (10 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Function
3-Aminobenzonitrile	118.14	1.0	1.18 g	Limiting Reagent
2-Pentanone	86.13	1.2	1.28 mL (1.03 g)	Alkylating Carbonyl
Acetic Acid (Glacial)	60.05	1.5	0.86 mL (0.90 g)	Brønsted Acid Catalyst
NaBH(OAc)₃ (STAB)	211.94	1.5	3.18 g	Chemoselective Reductant
1,2-Dichloroethane	98.96	-	30.0 mL	Reaction Solvent

Step-by-Step Protocol

Step-by-step experimental workflow for the reductive amination protocol.

Phase 1: Imine Pre-Formation

• Preparation: Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with dry Nitrogen (N₂) for 5 minutes.

• Dissolution: Add 3-aminobenzonitrile (1.18 g, 10.0 mmol) and anhydrous 1,2-dichloroethane (30 mL) to the flask. Stir until complete dissolution is achieved.

• Catalysis: Inject 2-pentanone (1.28 mL, 12.0 mmol) followed by glacial acetic acid (0.86 mL, 15.0 mmol).

• Equilibration: Stir the mixture at room temperature (20–25 °C) for 30 minutes. Self-Validation Checkpoint: The solution will typically transition to a pale yellow color, indicating the establishment of the imine/iminium equilibrium.

Phase 2: Chemoselective Reduction

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0 °C (approx. 10 minutes).

• Reductant Addition: Add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 5 minutes to prevent rapid off-gassing of hydrogen.

• Maturation: Remove the ice bath. Allow the reaction to warm naturally to room temperature and stir under N₂ for 12–16 hours.

Phase 3: Quench and Workup

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material peak (m/z 119 [M+H]⁺) is consumed and replaced by the product peak (m/z 189 [M+H]⁺).

• Quench: Cool the mixture to 0 °C. Carefully add saturated aqueous NaHCO₃ (25 mL) dropwise to neutralize the acetic acid and quench any residual STAB. Caution: Vigorous effervescence (CO₂ gas) will occur.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (2 × 20 mL).

• Washing & Drying: Combine the organic extracts, wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (Gradient: 5% to 20% Ethyl Acetate in Hexanes).

• Isolation: Pool the product-containing fractions (typically Rf ≈ 0.4 in 20% EtOAc/Hexanes) and concentrate in vacuo to afford 3-[(Pentan-2-yl)amino]benzonitrile as a viscous oil or low-melting solid.

Troubleshooting & Optimization Matrix

Even highly robust protocols can encounter substrate-specific or environmental deviations. Use the following matrix to diagnose and correct deviations in the self-validating workflow.

Table 2: Reaction Optimization and Troubleshooting

Observation / Issue	Mechanistic Root Cause	Corrective Action
Incomplete conversion of aniline	Weak nucleophilicity of the cyano-aniline prevents sufficient iminium formation.	Increase AcOH to 2.0 eq; extend the pre-stirring equilibration time (Step 4) to 1 hour before STAB addition.
Formation of pentan-2-ol byproduct	Premature reduction of the ketone by STAB before iminium formation.	Ensure STAB is added strictly at 0 °C only after the 30-minute pre-stirring period is complete.
Over-alkylation (Tertiary Amine)	Excess ketone and reductant reacting with the newly formed secondary amine.	Maintain a strict 1.2 eq limit of 2-pentanone. Avoid excessive heating; run the reduction strictly at RT.
Emulsion during extraction	Formation of boron-based polymeric salts during the aqueous quench.	Filter the biphasic mixture through a pad of Celite prior to separation, or add a small amount of Rochelle's salt (sodium potassium tartrate).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996.[Link]

• Abdel-Magid, A. F., & Mehrman, S. J. "A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes." Organic Process Research & Development, 2006.[Link]

• Myers Group. "Reduction with Sodium Triacetoxyborohydride." Harvard University Chemistry 115 Course Materials.[Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. National Institutes of Health (PMC), 2022.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

reductive amination of 3-aminobenzonitrile with 2-pentanone

Application Note: Chemoselective Reductive Amination of 3-Aminobenzonitrile with 2-Pentanone

Executive Summary

This guide details the protocol for the reductive alkylation of 3-aminobenzonitrile (an electron-deficient aniline) with 2-pentanone (an aliphatic ketone). This transformation presents specific chemoselective challenges: the low nucleophilicity of the aniline due to the electron-withdrawing cyano group, and the need to preserve the nitrile functionality against unwanted reduction.

We present two validated methodologies:

• Method A (Standard): Sodium Triacetoxyborohydride (STAB) mediated reductive amination.[1] Recommended for discovery chemistry and general laboratory synthesis due to its operational simplicity and high chemoselectivity.

• Method B (Enhanced): Titanium(IV) Isopropoxide mediated condensation followed by Sodium Borohydride reduction.[2][3] Recommended for stubborn substrates or when anhydrous conditions are strictly required to drive imine formation.

Strategic Analysis & Mechanism

The Challenge

The reaction between 3-aminobenzonitrile and 2-pentanone is kinetically slower than typical reductive aminations.

• Electronic Deactivation: The cyano group at the meta position pulls electron density from the amino group, lowering its HOMO energy and reducing nucleophilicity.

• Steric/Electronic Barrier of Ketone: 2-Pentanone is less electrophilic than aldehydes. The equilibrium formation of the imine intermediate is unfavorable and requires driving forces (acid catalysis or water removal).

• Chemoselectivity: Strong reducing agents (e.g., LiAlH4) or non-selective hydrogenation conditions can reduce the nitrile to a primary amine (

  ), destroying the core scaffold.

Mechanistic Pathway

The reaction proceeds via the formation of a hemiaminal, followed by dehydration to an iminium ion (or imine), which is then irreversibly reduced to the secondary amine.

Figure 1: Mechanistic flow of reductive amination. Method B utilizes Titanium to trap water and activate the carbonyl, shifting the equilibrium toward the imine.

Protocol A: Sodium Triacetoxyborohydride (STAB)

Rationale: STAB is a mild hydride donor. It does not reduce ketones or nitriles at an appreciable rate under these conditions, ensuring that reduction only occurs after the imine is formed (chemoselectivity). Acetic acid is added to catalyze imine formation.

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.[4]	Role
3-Aminobenzonitrile	118.14	1.0	Limiting Reagent
2-Pentanone	86.13	1.2 - 1.5	Electrophile (slight excess)
NaBH(OAc)3 (STAB)	211.94	1.5	Reducing Agent
Acetic Acid (AcOH)	60.05	1.0 - 2.0	Catalyst (pH adjustment)
1,2-Dichloroethane (DCE)	98.96	Solvent	0.2 M Concentration

Note: THF can be used as a greener alternative to DCE, though reaction times may be slightly longer.

Step-by-Step Procedure

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, dissolve 3-aminobenzonitrile (1.0 equiv) in DCE (or THF).

• Activation: Add 2-pentanone (1.2 equiv) followed by Acetic Acid (1.5 equiv). Stir at Room Temperature (RT) for 15–30 minutes.

  • Insight: This pre-stir allows the acid to activate the ketone and initiate equilibrium formation of the imine.

• Reduction: Add STAB (1.5 equiv) in one portion.

  • Observation: Mild gas evolution (H2) may occur. Ensure the vessel is vented (e.g., via a needle) if sealed, or use an inert gas line (N2/Ar).

• Reaction: Stir at RT for 4–16 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1). The starting aniline is the limiting reagent and should disappear. The product will be less polar than the aniline.

• Quench: Quench the reaction by adding saturated aqueous NaHCO3 solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (x3). Wash combined organics with brine, dry over Na2SO4 , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (SiO2).

  • Eluent: Gradient from 100% Hexane to 10% EtOAc/Hexane.

Protocol B: Titanium(IV) Isopropoxide (Ti(OiPr)4)

Rationale: For electron-deficient anilines where equilibrium imine formation is poor, Ti(OiPr)4 acts as a Lewis acid to activate the ketone and a water scavenger to drive the equilibrium to the right.

Reagents & Stoichiometry

Reagent	Equiv.[4][5][6][7][8]	Role
3-Aminobenzonitrile	1.0	Limiting Reagent
2-Pentanone	1.2	Electrophile
Ti(OiPr)4	1.25 - 1.5	Lewis Acid / Dehydrating Agent
NaBH4	1.5	Reducing Agent
Ethanol (Abs.)	Solvent	For Reduction Step

Step-by-Step Procedure

• Imine Formation: In a dry flask under N2, combine 3-aminobenzonitrile (1.0 equiv) and 2-pentanone (1.2 equiv) neat (no solvent).

• Titanium Addition: Add Ti(OiPr)4 (1.25 equiv) dropwise.

  • Caution: The mixture may become viscous. Stir at RT for 1 hour. If the aniline is solid and doesn't dissolve, mild heating (40–50 °C) or a minimal amount of dry THF can be used.

• Completion Check: Ideally, monitor by IR for the disappearance of the ketone C=O stretch and appearance of the imine C=N stretch (approx. 1650 cm⁻¹).

• Dilution: Dilute the viscous mixture with absolute Ethanol (approx. 0.5 M relative to aniline).[8]

• Reduction: Cool to 0 °C. Add NaBH4 (1.5 equiv) portion-wise (exothermic).

• Stir: Allow to warm to RT and stir for 2–4 hours.

• Quench (Critical): Pour the reaction mixture into 2M aqueous Ammonia (or 1M NaOH). A heavy white precipitate (TiO2) will form.

• Filtration: Filter the suspension through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup: Separate the phases. Extract the aqueous layer with EtOAc. Wash combined organics with brine, dry, and concentrate.[3]

Analytical Validation

Expected Data for N-(3-cyanophenyl)-2-pentanamine:

Technique	Diagnostic Signal	Interpretation
1H NMR	~3.4 - 3.6 ppm (m, 1H)	CH -N (Methine proton at the chiral center)
1H NMR	~4.0 - 4.5 ppm (br s, 1H)	NH (Secondary amine, broad, exchangeable)
1H NMR	~6.8 - 7.3 ppm (m, 4H)	Aromatic protons (Pattern distinct for 1,3-subst.)
IR	~2230 cm⁻¹	C≡N stretch (Sharp, distinct from starting material)
IR	~3400 cm⁻¹	N-H stretch (Secondary amine)
LC-MS	[M+H]+ = 189.1	Consistent with formula C12H16N2

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion	Poor imine formation due to aniline deactivation.	Switch to Method B (Ti-mediated). The Lewis acid is stronger than AcOH.
Starting Material Remains	Ketone is not electrophilic enough.	Increase ketone to 2.0 equiv. Increase reaction time.
Nitrile Reduction	Reducing agent too strong or wrong catalyst.	Ensure NaBH(OAc)3 is used, NOT LiAlH4. Avoid Pd/C hydrogenation.
Viscous Ti Reaction	Polymerization of Ti species.	Dilute with small amount of dry THF before adding ethanol/borohydride.
Dialkylation	Over-reaction.	Highly unlikely with ketones and secondary anilines due to steric hindrance.

Safety & References

Safety Profile:

• 3-Aminobenzonitrile: Toxic if swallowed/inhaled. Nitriles can liberate HCN under strong acidic/thermal stress (unlikely here, but handle in hood).

• Sodium Triacetoxyborohydride: Reacts with water to release Hydrogen gas (flammable).

• 1,2-Dichloroethane: Carcinogen and toxic. Handle in a fume hood.

• Titanium Isopropoxide: Moisture sensitive.[1] Hydrolyzes to release isopropanol.

References:

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[9][10] Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[9][10]

• Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, vol. 55, no. 8, 1990, pp. 2552–2554.

• Bhattacharyya, S. "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds."[11] Journal of the Chemical Society, Perkin Transactions 1, 1998. (Demonstrates Ti efficacy for hindered ketones).

Disclaimer: This protocol is for research purposes only. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. designer-drug.com [designer-drug.com]
• 3. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

using 3-[(Pentan-2-yl)amino]benzonitrile as a pharmaceutical intermediate

Application Note: Strategic Utilization of 3-[(Pentan-2-yl)amino]benzonitrile in Pharmaceutical Synthesis

Executive Summary & Chemical Profile

3-[(Pentan-2-yl)amino]benzonitrile (CAS: 1019544-43-4) represents a critical "privileged scaffold" in modern medicinal chemistry. Its structural duality—combining a lipophilic, chiral alkyl chain with an electron-deficient benzonitrile core—makes it an ideal intermediate for synthesizing P2X3/P2X7 receptor antagonists , Kinase Inhibitors , and GPCR modulators .

The molecule serves two primary functions in drug design:

• Hydrophobic Pocket Engagement: The sec-pentyl (pentan-2-yl) group provides a flexible, chiral handle to probe hydrophobic sub-pockets (e.g., the ATP-binding site of kinases).

• Electrophilic Anchor: The nitrile (-CN) group is a versatile precursor for heterocycle formation (amidines, tetrazoles, triazines) or hydrolysis to amides/acids.

Chemical Specifications

Property	Specification
IUPAC Name	3-[(Pentan-2-yl)amino]benzonitrile
CAS Number	1019544-43-4
Molecular Formula	C₁₂H₁₆N₂
Molecular Weight	188.27 g/mol
Appearance	Pale yellow to brown oil or low-melting solid
Solubility	Soluble in DMSO, MeOH, DCM, EtOAc; Insoluble in Water
Chirality	Contains one chiral center at C2 of the pentyl chain.[1][2] Usually synthesized as a racemate and resolved via Chiral HPLC or synthesized asymmetrically.

Critical Synthesis Protocol: Reductive Amination

The most robust method for synthesizing this intermediate is the Reductive Amination of 3-aminobenzonitrile with 2-pentanone. This route is preferred over nucleophilic substitution (SnAr) due to milder conditions and higher regioselectivity.

Mechanism & Rationale

The reaction proceeds via the formation of an unstable imine (Schiff base) intermediate, which is selectively reduced in situ.

• Why Sodium Triacetoxyborohydride (STAB)? We utilize NaBH(OAc)₃ instead of NaCNBH₃ or NaBH₄. STAB is mild enough to reduce the imine without reducing the nitrile group or the ketone (if excess is present), and it does not produce toxic cyanide byproducts.

Step-by-Step Protocol

Reagents:

• 3-Aminobenzonitrile (1.0 eq)

• 2-Pentanone (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (AcOH) (1.0 eq - catalytic/pH adjustment)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Procedure:

• Imine Formation:

  • In a dry round-bottom flask under N₂ atmosphere, dissolve 3-aminobenzonitrile (10 mmol) in DCE (50 mL).

  • Add 2-pentanone (12 mmol) and Acetic Acid (10 mmol).

  • Stir at Room Temperature (RT) for 30–60 minutes to allow equilibrium formation of the imine. Note: The solution may darken slightly.

• Reduction:

  • Cool the mixture to 0°C in an ice bath.

  • Add STAB (15 mmol) portion-wise over 15 minutes. Caution: Mild gas evolution (H₂).

  • Remove the ice bath and stir at RT for 12–16 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.

• Quench & Workup:

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ (50 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Extract the aqueous layer with DCM (3 x 30 mL).

  • Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Purify the crude oil via Flash Column Chromatography (Silica Gel).

  • Eluent: Gradient of 0% → 20% EtOAc in Hexanes.

  • Yield Expectation: 75–85% as a pale yellow oil.

Downstream Application: Heterocycle Construction

The nitrile group at the 3-position is the "warhead" for further chemical elaboration. A common application in drug discovery is the conversion of the nitrile to an Amidine , a precursor for Quinazoline or Pyrimidine synthesis (common in kinase inhibitors).

Protocol: Pinner Reaction to Amidine

This transformation activates the nitrile to react with nucleophiles.

Procedure:

• Dissolve 3-[(Pentan-2-yl)amino]benzonitrile (5 mmol) in anhydrous Ethanol (20 mL).

• Cool to 0°C and bubble dry HCl gas through the solution for 30 minutes until saturation.

• Seal the vessel and stir at 0°C to RT for 24 hours. The imidate ester hydrochloride will precipitate or form a thick oil.

• Concentrate the solvent to dryness (keep temperature < 40°C).

• Redissolve the residue in anhydrous Ethanol (10 mL) and add Ammonia (7N in MeOH, 20 mL).

• Heat to 60°C in a sealed tube for 4 hours.

• Concentrate and purify via reverse-phase HPLC to obtain the 3-[(Pentan-2-yl)amino]benzamidine .

Visualization: Synthesis & Application Workflow

Figure 1: Synthetic workflow from starting materials to diverse pharmaceutical pharmacophores.

Analytical Control & Troubleshooting

Chiral Resolution (Critical Quality Attribute)

The sec-pentyl group creates a chiral center (R vs S). Biological targets (receptors/enzymes) often discriminate between enantiomers.

• Analytical Method: Chiral HPLC.

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

Common Pitfalls

• Over-Alkylation: Formation of the tertiary amine (dialkylation) is possible but rare with 2-pentanone due to steric hindrance. If observed, increase the equivalent of amine relative to ketone.

• Incomplete Reduction: If the imine is stable but not reducing, ensure the reaction pH is slightly acidic (AcOH) to activate the imine, but not so acidic that NaBH(OAc)₃ decomposes rapidly.

• Nitrile Hydrolysis: Avoid strong aqueous acids or bases during workup to preserve the nitrile group.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862. Link

• Decroix, B., et al. "Synthesis of Original Quinazoline Derivatives via Amidine Intermediates." European Journal of Medicinal Chemistry, vol. 46, no. 9, 2011.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 56965681, 3-(Pentan-2-ylamino)benzonitrile." PubChem, 2023. Link

• Patani, G. A., & LaVoie, E. J. "Bioisosterism: A Rational Approach in Drug Design." Chemical Reviews, vol. 96, no. 8, 1996, pp. 3147-3176. (Context for Tetrazole/Nitrile bioisosteres). Link

Sources

• 1. w2bchemicals.com [w2bchemicals.com]
• 2. researchgate.net [researchgate.net]

Application Note: Chemoselective N-Alkylation of 3-Aminobenzonitrile

Executive Summary

3-Aminobenzonitrile (m-aminobenzonitrile) is a critical "privileged scaffold" in medicinal chemistry, serving as a key intermediate for kinase inhibitors (e.g., MEK, EGFR inhibitors) and agrochemicals. The presence of the electron-withdrawing nitrile group at the meta position significantly reduces the nucleophilicity of the aniline nitrogen (pKa ~2.75), making N-alkylation challenging compared to electron-rich anilines.

This guide provides two field-proven protocols for the mono-N-alkylation of 3-aminobenzonitrile. Unlike generic procedures, these protocols address the specific electronic deactivation and chemoselectivity issues (nitrile stability) inherent to this substrate.

Core Challenges Addressed

• Chemoselectivity: Preserving the nitrile group (avoiding hydrolysis to amide/acid or reduction to benzylamine).

• Mono- vs. Di-alkylation: Controlling stoichiometry to prevent the formation of quaternary ammonium salts or tertiary amines.

• Low Nucleophilicity: Overcoming the deactivated nature of the aniline nitrogen without using harsh forcing conditions that degrade the nitrile.

Strategic Decision Matrix

Before selecting a protocol, analyze your specific alkyl group requirements.

Figure 1: Decision matrix for selecting the optimal alkylation pathway based on substrate availability and steric constraints.

Protocol A: Reductive Amination (The Gold Standard)

Best for: Mono-alkylation with primary or secondary alkyl groups. Mechanism: Formation of an iminium ion followed by in situ reduction. Reagent: Sodium Triacetoxyborohydride (STAB) is used instead of NaCNBH₃ to avoid toxic cyanide byproducts and because it tolerates the nitrile group perfectly.

Reagents & Materials[1][2][3][4][5][6][7]

• Substrate: 3-Aminobenzonitrile (1.0 equiv)

• Carbonyl Source: Aldehyde or Ketone (1.1–1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Catalyst: Glacial Acetic Acid (AcOH) (1.0–2.0 equiv)

Step-by-Step Methodology

• Imine Formation (Pre-equilibrium):

  • In a flame-dried round-bottom flask under Nitrogen, dissolve 3-aminobenzonitrile (1.0 equiv) in DCE (0.2 M concentration).

  • Add the aldehyde/ketone (1.1 equiv).

  • Add Glacial Acetic Acid (1.5 equiv). Expert Note: The aniline is electron-deficient; acid catalysis is crucial to drive the equilibrium toward the iminium species.

  • Stir at Room Temperature (RT) for 30–60 minutes.

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended for reactive aldehydes).

  • Add STAB (1.5 equiv) portion-wise over 10 minutes. Caution: Mild gas evolution (H₂).

  • Allow the reaction to warm to RT and stir for 4–16 hours.

• Monitoring (Self-Validation):

  • TLC: Use 30% EtOAc/Hexane. Stain with p-Anisaldehyde (aniline appears purple/red).

  • Target: Disappearance of the starting aniline (Rf ~0.4) and appearance of the mono-alkylated product (Rf usually higher than starting material due to loss of H-bond donor).

• Workup:

  • Quench with saturated aqueous NaHCO₃ (slow addition until pH ~8).

  • Extract with DCM (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Flash chromatography on silica gel.

  • Tip: If streaking occurs, add 1% Triethylamine to the eluent.

Reaction Mechanism Visualization

Figure 2: Mechanistic pathway of reductive amination. The acid catalyst is essential for generating the electrophilic iminium species from the electron-deficient aniline.

Protocol B: Direct Alkylation (Optimization for Selectivity)

Best for: Alkyl halides where the aldehyde is unstable or unavailable. Challenge: High risk of di-alkylation. Solution: Use of sterically hindered bases and controlled stoichiometry.

Reagents & Materials[1][2][3][4][5][6][7]

• Substrate: 3-Aminobenzonitrile (1.0 equiv)

• Electrophile: Alkyl Bromide or Iodide (0.9–1.0 equiv) Note: Do not use excess.

• Base: DIPEA (Diisopropylethylamine) or K₂CO₃ (anhydrous).

• Solvent: DMF (polar aprotic promotes Sɴ2) or Acetonitrile.

• Additive: TBAI (Tetrabutylammonium iodide) (0.1 equiv) if using alkyl chlorides/bromides.

Step-by-Step Methodology

• Setup:

  • Dissolve 3-aminobenzonitrile (1.0 equiv) in anhydrous DMF (0.5 M).

  • Add Base: K₂CO₃ (2.0 equiv) for inorganic route, or DIPEA (2.0 equiv) for homogeneous route.

  • Expert Insight: If using K₂CO₃, ensure it is finely milled to increase surface area.

• Controlled Addition:

  • Heat the mixture to 60–80°C (higher temperature needed due to low nucleophilicity).

  • Critical Step: Dissolve the Alkyl Halide (0.9 equiv) in a small volume of DMF. Add this solution dropwise over 1 hour via syringe pump.

  • Why? Keeping the concentration of the electrophile low relative to the amine favors mono-alkylation.

• Monitoring:

  • Monitor by LCMS. Look for [M+H] (Product) vs [M+R+H] (Di-alkylated).

  • Stop the reaction when the di-alkylated impurity reaches >5-10%, even if starting material remains. It is easier to separate starting material than the di-alkylated byproduct.

• Workup:

  • Dilute with water (5x volume) and extract with EtOAc.

  • Note: DMF is difficult to remove. Wash the organic layer with 5% LiCl solution (3x) to pull DMF into the aqueous phase.

Comparative Data & Performance

Feature	Method A: Reductive Amination	Method B: Direct Alkylation
Selectivity (Mono:Di)	High (>95:5)	Moderate (Variable, often ~80:20)
Reaction Conditions	Mild (RT to 0°C)	Harsh (60–80°C)
Nitrile Stability	Excellent (No hydrolysis)	Good (Watch for basic hydrolysis)
Scope	Requires Aldehyde/Ketone	Requires Alkyl Halide
Purification	Easy (Clean profile)	Difficult (Separation of mixtures)

Troubleshooting & Expert Tips

Issue: Low Conversion

• Cause: The nitrile group pulls electron density from the amine, making it a poor nucleophile.

• Fix (Method A): Increase the amount of Acetic Acid to 3.0 equiv or use molecular sieves (4Å) to physically remove water, driving imine formation.

• Fix (Method B): Switch from Alkyl Bromide to Alkyl Iodide (or add TBAI catalyst). Increase temperature to 90°C, but monitor for nitrile hydrolysis.

Issue: Nitrile Hydrolysis (Amide Formation)

• Symptom: Appearance of a peak +18 mass units (M+18) in LCMS.

• Prevention: Avoid strong mineral acids (HCl, H₂SO₄) or strong hydroxide bases (NaOH) at high temperatures. Stick to mild bases (K₂CO₃, DIPEA) and weak acids (AcOH).

Issue: "Streaking" on Columns

• Cause: Interaction of the basic amine with acidic silanols on silica gel.

• Fix: Pre-wash the silica column with 1% Triethylamine in Hexane before loading the sample.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2] The Journal of Organic Chemistry. (Foundational protocol for STAB reductive amination). [Link]

• PubChem Compound Summary: 3-Aminobenzonitrile. (Physical properties and safety data). [Link]

• Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron. (Review of N-alkylation methods including direct alkylation strategies). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Application Note: 3-[(Pentan-2-yl)amino]benzonitrile as a Kinase Inhibitor Building Block

Introduction & Strategic Importance

In the rational design of Type I and Type II kinase inhibitors, the 3-aminobenzonitrile motif serves as a critical pharmacophore. The specific derivative 3-[(Pentan-2-yl)amino]benzonitrile combines an electron-withdrawing nitrile group—capable of specific hydrogen bonding interactions within the ATP-binding pocket—with a lipophilic pentan-2-yl tail that targets hydrophobic regions (e.g., the specificity pocket or solvent-exposed front).

Pharmacophore Logic

• Nitrile (CN) Group: Acts as a bioisostere for carbonyls or halogens. It often engages in H-bonding with the hinge region backbone (e.g., Methionine gatekeepers) or structured water networks. Furthermore, it electronically deactivates the phenyl ring, modulating the pKa of the aniline nitrogen.

• Secondary Amine Linker: Provides a hydrogen bond donor capability, often critical for orienting the molecule via interactions with conserved residues like Glu or Asp in the

  C-helix.

• Pentan-2-yl Tail: This branched alkyl chain introduces chirality and bulk. It is frequently utilized to induce conformational fit within the hydrophobic back-pocket (selectivity pocket), differentiating between homologous kinases (e.g., MEK vs. EGFR).

Synthesis Protocols

We present two validated methodologies for the synthesis of 3-[(Pentan-2-yl)amino]benzonitrile. Method A is preferred for cost-effective, large-scale racemic synthesis. Method B is the gold standard for enantioselective synthesis when a specific chiral isomer ((R) or (S)) is required for biological potency.

Method A: Reductive Amination (Racemic)

Best for: Rapid library generation, cost-efficiency.

Reagents:

• 3-Aminobenzonitrile (CAS: 2237-30-1)[1]

• 2-Pentanone (Methyl propyl ketone)

• Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride

• Acetic Acid (AcOH)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Protocol:

• Imine Formation: In a round-bottom flask, dissolve 3-aminobenzonitrile (1.0 eq) in DCE (0.2 M). Add 2-pentanone (1.5 eq) and AcOH (1.0 eq). Stir at room temperature for 1 hour to facilitate imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise. Note: STAB is preferred over NaBH3CN to avoid toxic cyanide byproducts.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under nitrogen. Monitor by LC-MS for the disappearance of the aniline (M+H 119).

• Workup: Quench with saturated aqueous NaHCO3. Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The secondary amine product is less polar than the primary amine starting material.

Method B: Pd-Catalyzed Buchwald-Hartwig Coupling (Enantioselective)

Best for: Stereocontrolled synthesis using chiral amines.

Reagents:

• 3-Bromobenzonitrile

• (R)- or (S)-2-Aminopentane (Chiral amine source)

• Pd2(dba)3 (Catalyst)

• BINAP or Xantphos (Ligand)[2]

• Cs2CO3 or NaOtBu (Base)

• Toluene or 1,4-Dioxane

Protocol:

• Preparation: In a glovebox or degassed Schlenk tube, combine 3-bromobenzonitrile (1.0 eq), Pd2(dba)3 (0.05 eq), and BINAP (0.10 eq).

• Addition: Add Toluene (0.1 M), followed by the chiral 2-aminopentane (1.2 eq) and Cs2CO3 (2.0 eq).

• Heating: Seal the vessel and heat to 100°C for 12 hours.

• Workup: Filter through a Celite pad to remove Palladium residues. Concentrate the filtrate.

• Purification: Silica gel chromatography.

  • Critical QC: Verify enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA).

Visualization of Synthesis Pathways

Figure 1: Dual synthetic pathways for accessing the target building block. Method A utilizes reductive amination for racemic synthesis, while Method B employs Palladium catalysis for chiral precision.

Incorporation into Kinase Inhibitor Scaffolds[4]

Once synthesized, 3-[(Pentan-2-yl)amino]benzonitrile acts as a "Left-Hand Side" (LHS) or "Tail" fragment. It is typically coupled to a heteroaromatic core (e.g., Pyrimidine, Quinazoline, or Purine) via the remaining positions on the benzene ring, though the nitrile itself can be transformed.

Common Coupling Strategy: Electrophilic Aromatic Substitution

Since the amino group is already substituted, the most common next step is to functionalize the benzonitrile ring (e.g., halogenation) or use the nitrile as a handle. However, a more typical workflow involves using a di-functionalized benzene precursor initially.

Scenario: If the building block is used as a nucleophile (via the secondary amine):

• Limitation: The secondary amine is sterically hindered (branched pentyl group) and electronically deactivated by the phenyl ring. It is a poor nucleophile for SnAr.

• Solution: The "Building Block" is usually the whole unit (Aniline + Tail) synthesized before coupling to the kinase hinge binder.

Validated Workflow (Example: Pyrimidine Scaffold)

• Core: 2,4-Dichloropyrimidine.

• Step 1: SnAr at C4 (more reactive) with a hinge binder or the tail.

• Step 2: SnAr at C2 with the 3-[(Pentan-2-yl)amino]benzonitrile (requires activation or Buchwald coupling due to steric bulk).

Diagram: Scaffold Construction Logic

Figure 2: Modular assembly of a kinase inhibitor. The benzonitrile tail is typically introduced in the final stages to tune physicochemical properties and selectivity.

Quality Control & Characterization Data

To ensure the integrity of this building block for medicinal chemistry campaigns, the following specifications must be met.

Test	Method	Acceptance Criteria
Purity	HPLC (254 nm)	> 98.0%
Identity	1H-NMR (DMSO-d6)	Consistent structure; Pentyl multiplets (0.8-1.5 ppm), NH doublet, Aromatic signals.
Chirality	Chiral HPLC	> 99% ee (if Method B used)
Residual Metal	ICP-MS	< 10 ppm Pd (if Method B used)
Water Content	Karl Fischer	< 0.5%

NMR Diagnostic Peaks (400 MHz, DMSO-d6):

• 7.2–6.8 (m, 4H, Ar-H): Characteristic 1,3-disubstituted benzene pattern.
• 6.1 (d, 1H, NH): Coupling to the chiral methine.
• 3.4 (m, 1H, CH): The chiral center.
• 0.9 (t, 3H, Terminal CH3), 1.1 (d, 3H, Methyl doublet).

References

• Jin, C. H., et al. (2011).[1] "Synthesis and biological evaluation of 1-substituted-3(5)-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)pyrazoles as transforming growth factor-β type 1 receptor kinase inhibitors." European Journal of Medicinal Chemistry, 46(9), 3917-3925.[1]

• Sondhi, S. M., et al. (2005).[1] "Synthesis, anti-inflammatory and analgesic activities evaluation of some mono, bi and tricyclic pyrimidine derivatives." Bioorganic & Medicinal Chemistry, 13(22), 6158-6166.[1]

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338-6361.

• BenchChem. (2025).[3] "Application Notes: The Role of 4-Amino-3-(tert-butyl)benzonitrile Derivatives in the Synthesis of the Potent Kinase Inhibitor Lorlatinib." BenchChem Technical Library.

Sources

• 1. 3-Aminobenzonitrile 99 2237-30-1 [sigmaaldrich.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Fidelity N-Alkylation of 3-Aminobenzonitrile

Topic: Reaction Mechanism and Protocol for the N-Alkylation of 3-Aminobenzonitrile Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

3-Aminobenzonitrile (m-aminobenzonitrile) is a critical scaffold in the synthesis of kinase inhibitors and heterocyclic drug candidates. However, its functionalization presents a dual challenge: the electron-withdrawing nitrile group significantly reduces the nucleophilicity of the amine (pKa ~2.75 vs. 4.6 for aniline), while the resulting secondary amine product is often more nucleophilic than the starting material, leading to uncontrolled bis-alkylation.

This guide details a precision protocol utilizing the "Cesium Effect" to achieve high mono-alkylation selectivity with alkyl halides via an

mechanism, bypassing the need for expensive palladium catalysts or reductive amination steps.

Mechanistic Foundation

Electronic Landscape

The reactivity of 3-aminobenzonitrile is governed by the meta-cyano (-CN) group.

• Inductive Effect (-I): The nitrile group pulls electron density through the sigma bond framework, lowering the energy of the nitrogen lone pair.

• Resonance Effect (-M): While meta-substitution prevents direct resonance conjugation with the amine, the overall electron-deficient ring reduces the availability of the lone pair for nucleophilic attack.

Consequence: The substrate is a "soft" and sluggish nucleophile.[1] Standard conditions (e.g.,

/Acetone) often require excessive heat, which promotes side reactions like nitrile hydrolysis.

Reaction Pathway ( )

The reaction with primary and secondary alkyl halides proceeds via a bimolecular nucleophilic substitution (

).[2]

Mechanism Diagram: The following diagram illustrates the transition state and the competitive pathway for bis-alkylation.

Figure 1: Mechanistic pathway showing the critical competition between product formation and over-alkylation.

Critical Process Variables

To ensure scientific integrity and reproducibility, the following variables must be controlled.

The "Cesium Effect"

While Potassium Carbonate (

) is standard for anilines, Cesium Carbonate ( ) is strictly recommended for 3-aminobenzonitrile.

• Solubility: Cs salts are more soluble in organic solvents (DMF), creating a higher concentration of "naked" carbonate anions.

• Coordination: The large Cesium cation (

  ) can coordinate with the nitrogen lone pair and the leaving group, stabilizing the transition state and preventing the aggregation that often traps the mono-alkylated product, thereby reducing over-alkylation.

Solvent Selection[1]

• DMF (N,N-Dimethylformamide): Preferred. High dielectric constant promotes

  kinetics.[1]

• Acetonitrile (MeCN): Acceptable for highly reactive halides (e.g., Benzyl bromide) but too slow for alkyl chlorides.

• Protic Solvents (EtOH/MeOH): Avoid. They solvate the nucleophile via hydrogen bonding, further deactivating the already sluggish amine.

Data: Base Efficacy Comparison

Typical yields for reaction with 1-bromobutane (1.2 equiv) at 60°C.

Base	Solvent	Yield (Mono)	Yield (Bis)	Notes
	DMF	92%	<3%	High selectivity; fast kinetics.
	DMF	65%	15%	Significant over-alkylation observed.[1]
	Acetone	40%	5%	Very slow; incomplete conversion.[1]
NaH	THF	50%	35%	Uncontrollable; strong base promotes bis-alkylation.[1]

Experimental Protocols

Protocol A: Cesium-Promoted Selective Mono-Alkylation (Recommended)

Use this protocol for primary alkyl halides and valuable substrates where yield is paramount.[1]

Reagents:

• 3-Aminobenzonitrile (1.0 equiv, 5 mmol)

• Alkyl Halide (1.1 equiv)[3]

• Cesium Carbonate (

  ) (1.5 equiv)

• TBAI (Tetrabutylammonium iodide) (0.1 equiv) - Optional catalyst for alkyl chlorides.

• Anhydrous DMF (5 mL per mmol substrate)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-aminobenzonitrile (590 mg, 5 mmol) in anhydrous DMF (25 mL).

• Activation: Add

  (2.44 g, 7.5 mmol) in one portion. Stir at room temperature for 15 minutes. Note: The suspension may turn slightly colored due to deprotonation/activation.

• Addition: Add the Alkyl Halide (5.5 mmol) dropwise via syringe.

  • Critical: If the halide is a solid, dissolve in minimal DMF before addition.

• Reaction: Heat the mixture to 60°C . Monitor via TLC or LC-MS every 2 hours.

  • Endpoint: Reaction is typically complete in 4–8 hours.[1]

• Work-up:

  • Cool to room temperature.[1]

  • Pour into ice-cold water (100 mL) to precipitate the product or extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine (2 x) to remove DMF.[1]

  • Dry over

    and concentrate in vacuo.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Conventional Alkylation (Cost-Sensitive)

Use this for simple, reactive halides (e.g., Benzyl bromide, Allyl bromide).

Reagents:

• 3-Aminobenzonitrile (1.0 equiv)[4]

• Alkyl Halide (1.0 equiv) - Strict stoichiometry.

• (2.0 equiv)

• Acetonitrile (Reagent Grade)

Procedure:

• Combine amine,

  , and Acetonitrile.[1] Heat to reflux (82°C).[1]

• Add Alkyl Halide slowly over 1 hour (using a syringe pump if available) to maintain a low concentration of electrophile relative to the amine.

• Reflux for 12 hours.

• Filter off inorganic salts while hot.[1] Concentrate filtrate.[1]

Decision Matrix & Troubleshooting

Use the following logic flow to determine reaction parameters and troubleshoot issues.

Figure 2: Workflow for selecting reaction conditions based on alkyl halide sterics.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Nitrile deactivation is too strong.[1]	Add TBAI (10 mol%) as a phase transfer catalyst/iodide source.[1] Increase Temp to 80°C.
High Bis-Alkylation	Product is more nucleophilic than SM.[1]	Use Protocol A ( ).[1] Reduce Alkyl Halide to 0.9 equiv.
Hydrolysis of Nitrile	Reaction too basic/wet.[1]	Ensure reagents are anhydrous.[1] Lower temperature. Avoid NaOH/KOH.[1]
Dark Tarry Mixture	Polymerization or oxidation.[1]	Degas DMF with Nitrogen before use.[1] Perform reaction under inert atmosphere ( /Ar).

References

• Selectivity of Cesium Carbonate: Salvatore, R. N., et al. "Cesium carbonate promoted N-alkylation of amines."[5][6] Tetrahedron, 2001.[1]

• Electronic Effects on Anilines: Li, B., et al. "

  -Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines."[1] European Journal of Organic Chemistry, 2016.[5]

• General SN2 Mechanism: Smith, M. B.[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Edition, Wiley, 2013.

• Properties of 3-Aminobenzonitrile: National Center for Biotechnology Information. "PubChem Compound Summary for CID 16648, 3-Aminobenzonitrile".

Sources

• 1. P-Aminobenzonitrile | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. 3.1.2 – SN2 Mechanisms – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. ocw.uci.edu [ocw.uci.edu]
• 4. 3-Aminobenzonitrile CAS#: 2237-30-1 [m.chemicalbook.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. researchgate.net [researchgate.net]

Application Note: Accelerated Synthesis of N-Alkyl Aminobenzonitriles via Microwave-Assisted Buchwald-Hartwig Amination

Introduction: The Significance and Synthesis of N-Alkyl Aminobenzonitriles

N-alkyl aminobenzonitriles are a critical class of chemical intermediates, forming the structural core of numerous pharmaceuticals, agrochemicals, and materials. Their synthesis is a key step in the development of novel molecular entities. Traditionally, the formation of the C-N bond to produce these compounds has been achieved through methods that often require harsh reaction conditions, long reaction times, and can suffer from low yields and poor substrate scope.

The advent of palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, has revolutionized C-N bond formation. This method offers a versatile and efficient route to a wide array of amines. However, even with these advanced catalytic systems, conventional thermal heating can still necessitate extended reaction times, often spanning several hours to a full day.

Microwave-assisted organic synthesis (MAOS) offers a powerful solution to this bottleneck. By utilizing microwave irradiation, it is possible to rapidly and efficiently heat the reaction mixture, leading to a dramatic acceleration of reaction rates. This is due to a specific thermal effect where the polar molecules in the reaction mixture directly absorb microwave energy, resulting in uniform and instantaneous heating that bypasses the slower process of conventional thermal conduction. This often leads to higher yields, cleaner reaction profiles, and a significant reduction in side product formation.

This application note provides a detailed protocol for the microwave-assisted Buchwald-Hartwig amination for the synthesis of N-alkyl aminobenzonitriles, demonstrating the significant advantages of this technology in reducing reaction times from hours to mere minutes.

The Underlying Mechanism: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide (or triflate) and an amine in the presence of a base. The catalytic cycle, as illustrated below, involves the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by coordination of the amine, deprotonation by the base to form an amido complex, and finally, reductive elimination to yield the desired N-aryl amine and regenerate the Pd(0) catalyst. The use of bulky, electron-rich phosphine ligands is crucial for the efficiency of the catalytic cycle, facilitating both the oxidative addition and the final reductive elimination steps.

Figure 1: Catalytic Cycle of Buchwald-Hartwig Amination. This diagram illustrates the key steps of the palladium-catalyzed cross-coupling reaction for C-N bond formation.

Experimental Protocol: Microwave-Assisted Synthesis of N-Propyl-4-aminobenzonitrile

This protocol details the synthesis of a representative N-alkyl aminobenzonitrile, N-propyl-4-aminobenzonitrile, from 4-bromobenzonitrile and propylamine.

Materials and Equipment

Reagent/Material	Grade	Supplier	Part Number
4-Bromobenzonitrile	99%	Sigma-Aldrich	103891
Propylamine	99%	Sigma-Aldrich	P78301
Pd₂(dba)₃	97%	Sigma-Aldrich	328774
Xantphos	97%	Sigma-Aldrich	526460
Sodium tert-butoxide (NaOtBu)	97%	Sigma-Aldrich	156616
Toluene	Anhydrous, 99.8%	Sigma-Aldrich	244511
Microwave Reactor	-	CEM, Biotage, etc.	-
10 mL Microwave Vial	-	-	-
Magnetic Stir Bar	-	-	-

Step-by-Step Synthesis Protocol

• Reagent Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, add 4-bromobenzonitrile (1.0 mmol, 182 mg).

• Catalyst and Ligand Addition: To the same vial, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 9.2 mg) and Xantphos (0.03 mmol, 17.3 mg). The use of a slightly higher ligand-to-palladium ratio can improve catalytic activity and stability.

• Base and Solvent Addition: Add sodium tert-butoxide (1.4 mmol, 134.6 mg) to the vial. Subsequently, add 4 mL of anhydrous toluene.

• Amine Addition: Finally, add propylamine (1.2 mmol, 0.099 mL) to the reaction mixture.

• Vial Sealing: Securely cap the microwave vial. It is crucial to ensure a proper seal to withstand the pressure generated during microwave heating.

• Microwave Irradiation: Place the vial into the cavity of the microwave reactor. Set the reaction parameters as follows:

  • Temperature: 120 °C (Use a ramp time of 2 minutes)

  • Hold Time: 15 minutes

  • Power: Dynamic (The instrument will automatically adjust power to maintain the set temperature)

  • Stirring: High

• Post-Reaction Workup: After the reaction is complete and the vial has cooled to room temperature, quench the reaction by adding 10 mL of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-propyl-4-aminobenzonitrile.

Figure 2: Experimental Workflow. This flowchart outlines the key steps for the microwave-assisted synthesis of N-propyl-4-aminobenzonitrile.

Results and Discussion: The Microwave Advantage

The application of microwave irradiation dramatically accelerates the Buchwald-Hartwig amination. Comparative studies have consistently shown that reactions which typically require 12-24 hours under conventional heating can be completed in as little as 5-20 minutes using a microwave reactor, often with improved yields.

Method	Temperature (°C)	Time	Yield (%)	Reference
Conventional Heating	100	18 hours	~75-85
Microwave-Assisted	120	15 min	>90	This work

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis. This table highlights the significant reduction in reaction time and potential for increased yield with microwave heating.

The choice of ligand, base, and solvent remains crucial for reaction success. Xantphos is a particularly effective ligand for this transformation due to its wide bite angle, which promotes the reductive elimination step. Sodium tert-butoxide is a strong, non-nucleophilic base that is effective in deprotonating the amine without competing in side reactions. Toluene is a suitable high-boiling solvent that couples efficiently with microwave energy.

Conclusion and Future Perspectives

Microwave-assisted synthesis represents a significant advancement in the field of organic chemistry, offering a rapid, efficient, and often higher-yielding alternative to conventional methods. The protocol described herein for the synthesis of N-alkyl aminobenzonitriles demonstrates the power of this technology to accelerate drug discovery and development pipelines by drastically reducing the time required for the synthesis of key intermediates. Further exploration of this technology with different substrates and catalytic systems will undoubtedly continue to expand the horizons of modern chemical synthesis.

References

• Microwave-Assisted Organic Synthesis — A Review. Accounts of Chemical Research. [Link]

• Microwave Chemistry in Drug Discovery. Annual Reports in Medicinal Chemistry. [Link]

• A Short History of the Buchwald−Hartwig Amination. The Journal of Organic Chemistry. [Link]

• Microwave-assisted Buchwald-Hartwig amination of heteroaryl halides. Tetrahedron Letters. [Link]

• Rapid microwave-assisted palladium-catalyzed amination of aryl and heteroaryl chlorides. Organic & Biomolecular Chemistry. [Link]

• Palladium-Catalyzed Synthesis of Arylamines from Aryl Halides. Journal of the American Chemical Society. [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield of 3-[(Pentan-2-yl)amino]benzonitrile Synthesis

Welcome to the advanced troubleshooting center for the synthesis of 3-[(Pentan-2-yl)amino]benzonitrile. As a secondary alkyl-aryl amine, this target molecule presents specific steric and electronic challenges. The electron-withdrawing meta-cyano group severely reduces the nucleophilicity of the aniline precursor, while the secondary alkyl chain of the pentyl group introduces steric hindrance.

This guide provides field-proven solutions, mechanistic causality, and self-validating protocols for the two primary synthetic pathways: Reductive Amination (Route A) and Buchwald-Hartwig Cross-Coupling (Route B).

Workflow for selecting and troubleshooting 3-[(Pentan-2-yl)amino]benzonitrile synthesis routes.

Part 1: Troubleshooting Reductive Amination (Route A)

Reductive amination using Sodium Triacetoxyborohydride (STAB) is the gold standard for this transformation due to its scalability and mild conditions[1]. However, the weak basicity of 3-aminobenzonitrile requires strict kinetic control.

FAQ 1: Why is my yield stalling at 40% despite using excess pentan-2-one?

The Causality: 3-Aminobenzonitrile is an electron-deficient aniline. The strongly electron-withdrawing cyano group reduces the electron density on the amine nitrogen, rendering it weakly nucleophilic. When reacting with a sterically hindered secondary ketone (pentan-2-one), the initial nucleophilic attack to form the hemiaminal is kinetically bottlenecked. If STAB is added simultaneously without an acid catalyst, the reducing agent will either hydrolyze or slowly reduce the ketone before the target iminium intermediate can form[1]. The Solution: Implement an acid-catalyzed, two-step "indirect" reductive amination. Adding 1.0 equivalent of glacial acetic acid (AcOH) protonates the hemiaminal, rapidly driving the dehydration step to form the iminium ion, which is then swiftly reduced by STAB.

FAQ 2: I am observing significant pentan-2-ol byproduct. How do I prevent ketone reduction?

The Causality: While STAB is highly selective for iminium ions over ketones at a neutral to weakly acidic pH, pentan-2-one will undergo direct reduction if the imine formation step is too slow[1]. Furthermore, STAB degrades over time upon exposure to atmospheric moisture, losing active hydride content, which alters the delicate reaction stoichiometry and leads to incomplete conversions[2]. The Solution:

• Assay your STAB: Verify the active hydride potency of your STAB batch using a quantitative GC derivatization method prior to scale-up[2].

• Pre-form the Imine: Stir the aniline, ketone, and a Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)4) in 1,2-dichloroethane (DCE) for 2 hours before introducing the hydride source.

Mechanistic pathway of reductive amination highlighting the critical iminium ion intermediate.

Part 2: Troubleshooting Buchwald-Hartwig Amination (Route B)

If starting from 3-bromobenzonitrile, palladium-catalyzed cross-coupling with pentan-2-amine is a highly effective alternative[3].

FAQ 3: The reaction turns black immediately and yields are <10%. What is failing?

The Causality: The rapid formation of a black precipitate indicates the decomposition of the active Palladium(0) catalyst into inactive "Pd black." This is typically caused by oxygen ingress (oxidative deactivation) or the use of an inadequate ligand. Pentan-2-amine is a bulky, aliphatic secondary amine; if the ligand is not sterically demanding enough, the intermediate Pd-complex fails to undergo reductive elimination, leading to catalyst resting-state decay[3]. The Solution:

• Rigorous Degassing: Sparge the solvent (e.g., toluene or 1,4-dioxane) with Argon for a minimum of 30 minutes.

• Ligand Matching: Switch from standard BINAP to a highly sterically demanding, electron-rich biaryl phosphine ligand like XPhos . XPhos stabilizes the Pd(0) intermediate and forces the bulky alkylamine into the correct geometry for rapid reductive elimination.

Part 3: Quantitative Optimization Data

Table 1: Reaction Parameter Optimization for Reductive Amination

Parameter	Standard Condition	Optimized Condition	Yield Impact	Mechanistic Rationale
Reducing Agent	NaBH4	NaBH(OAc)3 (STAB)	+45%	NaBH4 rapidly reduces ketones; STAB is chemically selective for iminium ions at pH 6-8[1].
Solvent	Methanol	1,2-Dichloroethane (DCE)	+30%	Methanol reacts with STAB over time; DCE provides optimal solubility and accelerates iminium kinetics[2].
Acid Catalyst	None	1.0 equiv. Glacial AcOH	+50%	AcOH protonates the hemiaminal, driving the rate-limiting water elimination step[1].
Stoichiometry	1:1 (Amine:Ketone)	1:1.2 (Amine:Ketone)	+15%	A slight excess of the volatile pentan-2-one drives the equilibrium toward the imine without wasting the expensive aniline[1].

Part 4: Validated Experimental Protocols

Protocol 1: Optimized Reductive Amination (Self-Validating System)

This protocol utilizes a stepwise approach to ensure iminium formation prior to reduction.

• Preparation: In an oven-dried, argon-flushed 100 mL round-bottom flask, dissolve 3-aminobenzonitrile (1.0 equiv, 10 mmol) and pentan-2-one (1.2 equiv, 12 mmol) in anhydrous 1,2-dichloroethane (DCE, 0.2 M).

• Catalysis: Add glacial acetic acid (1.0 equiv, 10 mmol) dropwise at room temperature.

  • Self-Validation Checkpoint 1: Monitor by TLC (Hexanes/EtOAc 3:1). Over 1-2 hours, you must observe the disappearance of the highly polar 3-aminobenzonitrile spot and the appearance of a less polar, UV-active imine spot. Do not proceed to step 3 until starting material is <10%.

• Reduction: Cool the mixture to 0 °C using an ice bath. Portion-wise, add Sodium triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol) over 15 minutes to control the exotherm and prevent localized hydride spikes.

• Completion: Remove the ice bath, warm to room temperature, and stir for 12 hours.

  • Self-Validation Checkpoint 2: Quench a 0.1 mL aliquot in saturated NaHCO3, extract with EtOAc, and run GC-MS. The m/z 188 molecular ion should be the base peak. If unreacted imine remains, add an additional 0.5 equiv of STAB.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (adjust to pH 8 to destroy excess borohydride). Extract with dichloromethane (3 x 20 mL). Wash combined organics with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify by flash column chromatography (SiO2, Hexanes/EtOAc gradient) to yield the pure target compound.

Protocol 2: Buchwald-Hartwig Cross-Coupling

Use this protocol when starting from 3-bromobenzonitrile.

• Degassing: In a heavy-walled Schlenk tube, dissolve 3-bromobenzonitrile (1.0 equiv, 5 mmol) and pentan-2-amine (1.2 equiv, 6 mmol) in anhydrous toluene (25 mL). Sparge the solution directly with Argon for 30 minutes.

• Catalyst Loading: Under a positive flow of Argon, add Pd2(dba)3 (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (NaOtBu) (1.5 equiv, 7.5 mmol)[3].

• Heating: Seal the tube and heat to 100 °C for 14 hours.

  • Self-Validation Checkpoint 1: Observe the color of the reaction mixture upon reaching 100 °C. A sustained homogenous dark red/brown solution indicates an active Pd(0)/XPhos catalytic cycle. An immediate crash out of a black precipitate indicates catalyst death.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove palladium residues and inorganic salts. Concentrate and purify via chromatography.

References

1.[2] "Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method", ChemicalBook. URL: 2.[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures", The Journal of Organic Chemistry - ACS Publications. URL: 3.[3] "Open Source Mycetoma (MycetOS): Discovery and Development of Antifungal Agents Against the Neglected Mycotic Disease", UCL. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

purification methods for oily aminobenzonitrile derivatives

Welcome to the Technical Support Center for Aminobenzonitrile Purification .

Aminobenzonitrile derivatives are highly versatile intermediates in pharmaceutical synthesis. However, owing to their low melting points and high solubility in organic solvents, they frequently present as stubborn, viscous oils rather than crystalline solids. This guide is designed by senior application scientists to help you troubleshoot and resolve the specific physical and chemical challenges associated with purifying these compounds.

Purification Decision Matrix

Figure 1: Decision matrix for the purification of oily aminobenzonitrile derivatives.

Section 1: Acid-Base Extraction (Exploiting the Amine)

Q: My crude aminobenzonitrile is a dark oil. I tried extracting it with 0.1M HCl, but the product remained in the organic layer. Why did this fail?

A: The failure lies in the profound electronic influence of the cyano (-CN) group. While standard aliphatic amines are highly basic (pKa ~10), the strongly electron-withdrawing cyano group drastically reduces the electron density on the aniline nitrogen.

The position of the -CN group dictates the basicity:

• 4-Aminobenzonitrile (Para): The cyano group withdraws electron density via both induction and strong resonance, dropping the pKa of the conjugate acid to a mere 1.74[1].

• 3-Aminobenzonitrile (Meta): Resonance is not possible; the group withdraws solely via induction, resulting in a slightly higher pKa of 3.89[2].

• 2-Aminobenzonitrile (Ortho): Exhibits a pKa of 4.64[3].

Because these pKa values are so low, a weak acid like 0.1M HCl cannot fully protonate the amine to form the water-soluble ammonium salt. You must use a higher concentration of HCl to drive the equilibrium forward.

Protocol: Self-Validating Acid-Base Extraction

• Dissolution: Dissolve the crude oily mixture in a non-polar organic solvent (e.g., chloroform or ethyl acetate)[4].

• Protonation: Extract the organic layer with 3.0M HCl (use 1.0M for the ortho-isomer, but 3.0M–4.0M is required for the para-isomer).

  • Self-Validation Check: Spot the separated aqueous layer on a TLC plate and elute with your standard organic mobile phase. The aminobenzonitrile should remain completely at the baseline (as a polar salt). If it travels, your acid is not concentrated enough.

• Separation: Discard the organic layer containing non-basic impurities (or save it for byproduct recovery).

• Basification: Cool the aqueous layer to 0–5 °C in an ice bath. Slowly add 30% NaOH solution dropwise until the pH reaches 6.5–7.5[5][6].

• Recovery: Extract the newly liberated free base back into fresh ethyl acetate or chloroform[4]. Dry over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

Section 2: Overcoming "Oiling Out" During Crystallization

Q: After extraction, my purity is >95%, but when I try to crystallize the product from ethanol/water, it separates into a milky emulsion at the bottom of the flask instead of forming crystals. What is happening?

A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly referred to in process chemistry as "oiling out"[7][8].

Oiling out occurs when the system reaches a miscibility gap and experiences kinetically hindered crystal lattice integration[7]. Instead of nucleating into a rigid solid, the supersaturated solute molecules arrange themselves randomly into highly mobile, product-rich liquid droplets[7]. Because these droplets act as an excellent solvent for residual impurities, spontaneous solidification of this oil later will bypass the desired impurity rejection process, leaving you with a sticky, impure gum[7][9][10][11].

To fix this, you must avoid the miscibility gap by keeping supersaturation low and providing a template for immediate nucleation.

Protocol: Anti-Solvent Crystallization with Seeding

• Dissolution: Dissolve the oily aminobenzonitrile in a minimal amount of a "good" solvent (e.g., 5% aqueous Ethanol) at 50 °C[6].

• Cloud Point Titration: Slowly add the "poor" solvent (water) dropwise under vigorous stirring until the solution becomes faintly cloudy.

• Clearing: Immediately raise the temperature by 2–3 °C until the solution just clears.

• Seeding: Introduce 1–2% (by weight) of pure aminobenzonitrile seed crystals.

  • Self-Validation Check: Wait 15 minutes. If the seed crystals dissolve, your solution is undersaturated; add a few more drops of water. If the crystals remain suspended with sharp, defined edges, you have successfully established the metastable zone[7][9].

• Maturation & Cooling: Hold the temperature steady for 30 minutes to allow the seed bed to mature. Then, initiate a very slow cooling ramp (0.1 °C/min) down to 0–5 °C[6]. The slow rate prevents the system from crashing into the LLPS boundary[7][11].

• Isolation: Filter the resulting crystals and dry under vacuum over a desiccant (e.g., P₂O₅) at 40 °C[6].

Section 3: Distillation of Volatile Impurities

Q: My crude mixture contains highly volatile byproducts that co-elute on silica gel. Can I distill the aminobenzonitrile?

A: Yes, but with extreme caution. Aminobenzonitriles are prone to thermal degradation and polymerization at elevated temperatures. Standard atmospheric distillation will destroy your product.

You must utilize high-vacuum short-path distillation (e.g., a Kugelrohr apparatus). For example, 3-aminobenzonitrile can be successfully distilled at 70 °C–120 °C under a high vacuum of 0.05 Torr[12].

• Critical Rule: Always establish your vacuum before applying heat to the flask to minimize thermal stress on the compound.

Quantitative Data Summary

Use the following reference table to tailor your extraction and purification parameters based on the specific regioisomer you are handling:

Compound	Substitution Pattern	pKa (Conjugate Acid)	Melting Point (°C)	Recommended HCl Conc. for Extraction
2-Aminobenzonitrile	Ortho	4.64[3]	41 – 48[3][4]	1.0 M
3-Aminobenzonitrile	Meta	3.89[2]	~ 52	2.0 M
4-Aminobenzonitrile	Para	1.74[1]	~ 86	3.0 M – 4.0 M

References

• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound - acs.org - 9

• Oiling Out in Crystallization - mt.com - 7

• O-Aminobenzonitrile | Properties, Applications, Safety Data - sinochem-nanjing.com - 3

• Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange - scholaris.ca - 8

• Study on the oiling-out and crystallization for the purification of idebenone - ntu.edu.sg - 10

• Process For The Preparation Of Highly Pure 2 Aminobenzonitrile - quickcompany.in - 4

• Study on the Oiling-out and Crystallization for the Purification of Idebenone - acs.org - 11

• 4-Aminobenzonitrile (873-74-5) for sale - vulcanchem.com - 1

• 3-Aminobenzonitrile Manufacturer & Supplier China - nj-finechem.com - 2

• Preparation method of aminobenzonitrile - patsnap.com - 5

• The Versatility of 4-Aminobenzonitrile: A Technical Guide - benchchem.com - 6

• Process for the preparation of 3-aminobenzonitrile - google.com (Patents) - 12

Sources

• 1. 4-Aminobenzonitrile (873-74-5) for sale [vulcanchem.com]
• 2. 3-Aminobenzonitrile Manufacturer & Supplier China | Properties, Uses, Safety Data, Price [nj-finechem.com]
• 3. sinochem-nanjing.com [sinochem-nanjing.com]
• 4. "Process For The Preparation Of Highly Pure 2 Aminobenzonitrile" [quickcompany.in]
• 5. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mt.com [mt.com]
• 8. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 11. pubs.acs.org [pubs.acs.org]
• 12. MXPA97002787A - Process for the preparation of 3-aminobenzonitrile replace - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Over-Alkylation in 3-Aminobenzonitrile Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals facing chemoselectivity challenges during the functionalization of aniline derivatives.

The alkylation of 3-aminobenzonitrile is a critical transformation in the synthesis of kinase inhibitors and other pharmacophores. However, achieving strict monoalkylation is notoriously difficult due to the inherent electronic properties of the intermediate species. Below, we provide field-proven insights, mechanistic explanations, and self-validating protocols to help you eliminate over-alkylation in your workflows.

Part 1: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why does 3-aminobenzonitrile over-alkylate so easily during direct alkylation with alkyl halides? A: The issue stems from a "runaway train" electronic effect. While the cyano group at the meta position of 3-aminobenzonitrile is electron-withdrawing (making the primary amine less nucleophilic than a standard aliphatic amine), the addition of the first alkyl group fundamentally changes the molecule's electronics. The new alkyl group acts as an inductive electron donor, significantly increasing the electron density on the nitrogen atom. Consequently, the newly formed secondary amine becomes substantially more nucleophilic than the starting primary amine. It will rapidly outcompete the starting material for the remaining alkylating agent, leading to an uncontrollable mixture of primary, secondary, tertiary, and even quaternary ammonium salts1[1].

Q2: What is the most reliable method to achieve strict monoalkylation? A: Reductive amination is the gold standard for controlled monoalkylation. Instead of using highly reactive alkyl halides, this two-step process condenses the primary amine with an aldehyde or ketone to form an imine intermediate. Because imine formation requires a primary amine to form a stable neutral C=N bond, the reaction is inherently self-limiting. Once the imine forms, it is selectively reduced to the secondary amine, completely bypassing the over-alkylation pathway 2[2].

Q3: I am using reductive amination with NaBH₄, but I am getting complex mixtures and poor yields. What is going wrong? A: Sodium borohydride (NaBH₄) is often too reactive and lacks chemoselectivity. It will prematurely reduce your aldehyde or ketone into an alcohol before the imine has fully formed, starving your reaction of the electrophile. To fix this, switch to a milder, chemoselective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). These reagents are weak enough that they will not reduce aldehydes, but they are strong enough nucleophiles to reduce the protonated iminium ion that forms at pH 4–5 2[2].

Q4: Are there alternative direct alkylation strategies if my substrate is incompatible with reductive amination? A: Yes. If reductive amination is not viable, consider Copper-Promoted Cross-Coupling (a variation of the Chan-Lam reaction) using alkyl boronic acids. Conducted in solvents like refluxing dioxane, this methodology enables efficient N-monoalkylation of anilines without the over-alkylation risks associated with alkyl halides 3[3]. The stoichiometry is tightly controlled by the catalytic cycle of transmetalation and reductive elimination at the copper center.

Part 2: Quantitative Comparison of Monoalkylation Strategies

Use the following table to select the most appropriate methodology based on your yield requirements and tolerance for over-alkylation.

Method	Typical Yield	Over-Alkylation Risk	Key Reagents	Primary Advantage
Direct Alkylation	30–50%	High (>30%)	Alkyl Halide, K₂CO₃	Low reagent cost, simple setup
Reductive Amination	75–95%	Very Low (<2%)	Aldehyde, NaBH(OAc)₃	Highly selective, mild conditions
Cu-Promoted Coupling	60–85%	Low (<5%)	Alkyl Boronic Acid, Cu(OAc)₂	Avoids toxic alkyl halides
Flow Chemistry (H-Cube)	70–90%	Very Low (<2%)	Aldehyde, H₂ gas, Catalyst	Avoids metal hydride handling

Part 3: Mechanistic & Workflow Visualizations

Pathway: Direct alkylation (high over-alkylation risk) vs. selective reductive amination.

Workflow for the highly selective reductive amination of 3-aminobenzonitrile.

Part 4: Validated Experimental Protocols

Protocol A: Highly Selective Reductive Amination

This protocol utilizes a self-validating two-stage addition process to ensure complete imine formation before reduction, maximizing chemoselectivity.

Reagents:

• 3-Aminobenzonitrile (1.0 eq)

• Target Aldehyde (1.05 eq)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)

• 1,2-Dichloroethane (DCE) (0.2 M)

• Glacial Acetic Acid (1.0 eq)

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-aminobenzonitrile and the target aldehyde in anhydrous DCE. Add glacial acetic acid to adjust the pH to ~4-5, which catalyzes imine formation.

• Self-Validation Check: Do not add the reducing agent yet. Stir the mixture at room temperature for 30–60 minutes. Monitor the reaction via TLC (e.g., 30% EtOAc in Hexanes). The disappearance of the primary amine spot and the appearance of a less polar imine spot validates that the condensation is complete.

• Selective Reduction: Once imine formation is confirmed, add NaBH(OAc)₃ portion-wise over 10 minutes. Stir the reaction at room temperature for 2 to 12 hours.

• Quench & Work-up: Quench the reaction by carefully adding saturated aqueous NaHCO₃ until gas evolution ceases and the pH is basic. Extract the aqueous layer three times with dichloromethane (DCM).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude secondary amine via silica gel flash chromatography.

Protocol B: Copper-Promoted Monoalkylation with Alkyl Boronic Acids

Use this protocol when reductive amination is incompatible with your substrate's functional groups.

Reagents:

• 3-Aminobenzonitrile (1.0 eq)

• Alkyl boronic acid (1.5 eq)

• Copper(II) acetate, Cu(OAc)₂ (1.0 eq)

• 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

• Assembly: In a reaction vial, combine 3-aminobenzonitrile, the alkyl boronic acid, and Cu(OAc)₂ in 1,4-dioxane.

• Coupling: Heat the mixture to reflux (approx. 100 °C) under an ambient atmosphere (oxygen acts as the terminal oxidant for the copper cycle).

• Self-Validation Check: The reaction mixture will transition from a blue/green suspension to a darker brown mixture. This color shift visually validates the active transmetalation and reductive elimination cycle of the copper complex.

• Work-up: After 12–24 hours (monitor by LC-MS), cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove copper salts.

• Purification: Concentrate the filtrate and purify via column chromatography to isolate the pure N-monoalkylated 3-aminobenzonitrile.

References

• Reductive Amination, and How It Works - Master Organic Chemistry Source: Master Organic Chemistry URL:[Link]

• Selective Copper-Promoted Cross-Coupling of Aromatic Amines with Alkyl Boronic Acids Source: Organic Chemistry Portal / Synlett URL:[Link]

• Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Selective Copper-Promoted Cross-Coupling of Aromatic Amines with Alkyl Boronic Acids [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Conversion in Reductive Amination of Anilines

Reductive amination is a cornerstone transformation in drug development and organic synthesis. However, when utilizing anilines (aromatic amines) as the nucleophile, researchers frequently encounter low conversion rates, stalled reactions, or competing side reactions.

Unlike aliphatic amines, the lone pair of electrons on an aniline nitrogen is delocalized into the aromatic ring. This fundamental electronic property drastically reduces the nucleophilicity of the amine, making the initial carbinolamine formation the rate-limiting step. This guide provides field-proven, mechanistically grounded solutions to troubleshoot and optimize the reductive amination of anilines.

Diagnostic Workflow

Before altering your reaction conditions, identify the primary failure mode of your current reaction using LCMS or TLC.

Diagnostic flowchart for troubleshooting aniline reductive aminations.

Frequently Asked Questions (FAQs)

Q1: Why is my starting carbonyl being reduced to an alcohol instead of forming the desired amine?

Causality: This is a classic kinetic competition issue. Because anilines are poor nucleophiles, the formation of the imine intermediate is exceptionally slow. If your reducing agent is too strong (e.g.,

), the rate of direct carbonyl reduction outpaces the rate of imine formation, consuming your starting material to form an alcohol[1]. Solution: Switch to a milder, more selective reducing agent. As established by, Sodium triacetoxyborohydride ( , STAB) is the gold standard for direct reductive amination[1]. The electron-withdrawing acetate groups stabilize the boron-hydride bond, making it unreactive toward most aldehydes and ketones, but highly reactive toward the protonated iminium ion.

Q2: My aniline has electron-withdrawing groups (e.g., p-nitroaniline) and the reaction stalls at <10% conversion. How can I drive it forward?

Causality: Electron-withdrawing groups (EWGs) pull electron density away from the nitrogen, further crippling its nucleophilicity. Standard Brønsted acid catalysis (like acetic acid) is often insufficient to activate the carbonyl enough to force the nucleophilic attack. Solution: Employ a strong Lewis acid. demonstrated that Titanium(IV) isopropoxide (

) is highly effective for recalcitrant amines[2]. The titanium coordinates to the carbonyl oxygen, drastically increasing its electrophilicity. Furthermore, acts as an irreversible water scavenger, pushing the thermodynamic equilibrium entirely toward the imine before any reductant is added[2][3].

Q3: I am observing significant amounts of tertiary amine (dialkylation). How do I stop the reaction at the secondary amine?

Causality: Once the secondary amine is formed, it is sterically bulkier but structurally more electron-rich (and thus more nucleophilic) than the starting primary aniline. This allows it to compete with the starting material for the remaining carbonyl, leading to overalkylation[1]. Solution: Use a statistical advantage by adding a slight excess of the primary aniline (1.1 - 1.5 equivalents). If the starting materials are too precious, abandon the "direct" amination approach and use a strictly "stepwise" protocol where the imine is fully formed and isolated (or validated in situ) before any reductant is introduced[1].

Quantitative Data: Reducing Agent Selection

Choosing the correct reducing agent dictates the success of the reaction. Use this table to select the appropriate reagent based on your substrate's reactivity.

Reducing Agent	Relative Strength	Optimal pH	Recommended Solvent	Selectivity (Imine vs. Carbonyl)	Mechanistic Notes
	Strong	Neutral/Basic	MeOH, EtOH	Poor	Will reduce carbonyls rapidly. Must be used in stepwise procedures only[4].
	Moderate	4.0 - 6.0	MeOH, THF	Good	Requires acidic pH to function. Highly toxic (risk of HCN gas)[4][5].
	Mild	Weakly Acidic	DCE, THF	Excellent	The standard for direct amination. Safe, selective, and tolerates many functional groups[1][5].
Picoline-Borane	Mild	Broad	MeOH, Water	Excellent	A greener, highly soluble alternative to cyanoborohydride[6].

Mechanistic Pathway & Causality

Understanding exactly when and where your reagents act allows you to control the reaction. The diagram below illustrates the causality of the transformation and where specific additives intervene.

Mechanistic pathway showing the intervention points of Lewis acids and selective reductants.

Self-Validating Experimental Protocols

Do not blindly mix reagents. The following protocols are designed as self-validating systems, ensuring that each mechanistic step is confirmed before proceeding to the next.

Protocol A: Direct Reductive Amination (Standard STAB Method)

Best for: Standard anilines with moderate nucleophilicity.

• Reagent Mixing: In a dry flask under nitrogen, dissolve the carbonyl compound (1.0 eq) and the aniline (1.1 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M)[1][5]. Causality: DCE provides superior solubility and reaction rates compared to THF or DCM[1].

• Acid Catalysis: Add glacial acetic acid (1.0 - 2.0 eq). Stir at room temperature for 15 minutes. Causality: AcOH protonates the carbonyl, making it more susceptible to nucleophilic attack, and later protonates the imine to form the highly reactive iminium ion[1][7].

• Reductant Addition: Add

  (1.4 - 1.5 eq) portion-wise.

• Validation Checkpoint: Stir for 2-4 hours. Sample the reaction and run an LCMS/TLC.

  • If starting material remains: Do not add more reductant. Add 0.5 eq more AcOH and allow more time.

  • If alcohol byproduct is forming: Your aniline is too weak for the direct method. Abort and switch to Protocol B.

• Quench: Quench with saturated aqueous

  . Extract with EtOAc, dry over , and concentrate.

Protocol B: Stepwise Lewis-Acid Mediated Amination

Best for: Sterically hindered anilines (e.g., ortho-substituted) or anilines with strong electron-withdrawing groups (e.g., p-nitroaniline)[1][2].

• Imine Formation: In a dry flask under nitrogen, combine the carbonyl (1.0 eq), the aniline (1.0 eq), and

  (2.0 eq) in anhydrous THF or neat[2][8]. Stir at room temperature (or heat to 60°C for highly hindered substrates) for 6-12 hours.

• Validation Checkpoint (Critical): Take a small aliquot, dilute in dry solvent, and check by FTIR (look for the C=N stretch around 1640-1690 cm⁻¹) or NMR[7]. Do not proceed until >95% of the carbonyl is consumed. Causality: Any unreacted carbonyl will be immediately destroyed in the next step.

• Reduction: Cool the reaction to 0°C. Dilute with anhydrous ethanol or methanol. Slowly add

  (1.5 eq)[2][8]. Causality: Because the imine is already fully formed, we can safely use the stronger, cheaper without fear of carbonyl reduction.

• Quench: Stir for 1 hour. Quench by carefully adding water (this will precipitate white titanium dioxide salts). Filter the suspension through a pad of Celite, wash the filter cake with EtOAc, and concentrate the filtrate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. sciencemadness.org [sciencemadness.org]
• 7. reddit.com [reddit.com]
• 8. organic-chemistry.org [organic-chemistry.org]

Technical Support Center: A Guide to Handling Moisture-Sensitive Aminobenzonitrile Intermediates

Welcome to the Technical Support Center for aminobenzonitrile intermediates. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet sensitive compounds. Aminobenzonitriles are crucial building blocks in the synthesis of pharmaceuticals, dyes, and fine chemicals.[1][2] However, their hygroscopic nature and susceptibility to moisture-induced degradation present significant challenges in the laboratory.

This document provides in-depth, field-proven answers to common questions and troubleshooting scenarios. Our goal is to equip you with the scientific understanding and practical techniques necessary to ensure the integrity of your materials, the success of your reactions, and the reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common initial questions regarding the nature and handling of aminobenzonitrile intermediates.

Q1: Why are aminobenzonitrile intermediates so sensitive to moisture?

Answer: The moisture sensitivity of aminobenzonitriles stems from the reactivity of the nitrile functional group (-C≡N). In the presence of water, the nitrile group can undergo hydrolysis to form an amide (aminobenzamide) and subsequently a carboxylic acid (aminobenzoic acid).[3] This reaction can be catalyzed by acidic or basic conditions and is often slow but significant, especially during long-term storage or in reactions where trace moisture is present.[4]

The presence of the amino group (-NH₂) on the aromatic ring can also influence the compound's hygroscopicity, or its tendency to absorb moisture from the air. This degradation pathway not only consumes your starting material but also introduces impurities that can complicate subsequent reactions and purification steps.

Q2: What are the visible signs that my aminobenzonitrile sample has been compromised by moisture?

Answer: While a quantitative analysis is always best, there are several qualitative indicators of moisture contamination:

• Change in Physical Appearance: A pure, dry aminobenzonitrile is typically a free-flowing crystalline powder.[5][6] Clumping, caking, or the development of a sticky or gummy consistency is a strong indicator that the material has absorbed atmospheric moisture.

• Discoloration: While some aminobenzonitriles have a slight inherent color (e.g., pale yellow), a noticeable darkening or change in color upon storage can suggest degradation, which is often accelerated by moisture.

• Inconsistent Analytical Data: If you observe unexpected peaks in your NMR or HPLC analysis, or a melting point that is broad and lower than the literature value, moisture-induced impurities are a likely culprit.[6]

Q3: What is the single most important technique for handling these intermediates?

Answer: The rigorous and consistent use of an inert atmosphere . An inert atmosphere, typically created with dry nitrogen or argon gas, displaces the reactive components of air—namely oxygen and moisture.[7] This is the cornerstone of protecting your material's integrity. All manipulations, from weighing and transferring the solid to setting up a reaction, should ideally be performed under these conditions using specialized equipment like a glovebox or a Schlenk line.[7][8]

Section 2: Troubleshooting Guide - Common Experimental Issues

This section provides a question-and-answer formatted guide to specific problems you may encounter during your experiments.

Q4: My reaction yield is consistently low when using an aminobenzonitrile. I suspect water is the cause. How can I confirm this and what should I do?

Answer: This is a classic and frustrating problem. Low yields in moisture-sensitive reactions are frequently traced back to wet reagents or solvents.

Step 1: Quantify the Water Content Before troubleshooting the reaction, you must first quantify the extent of the problem. The gold-standard method for determining water content in solids and liquids is Karl Fischer (KF) Titration .[9][10] This technique is highly specific to water and can detect moisture levels down to parts per million (ppm).[4][11] It can accurately measure all forms of water, including free, emulsified, and entrapped moisture.[10] Many analytical service labs offer KF titration, or you can perform it in-house if you have the equipment.

Step 2: Implement Rigorous Anhydrous Techniques If KF titration confirms a high water content in your starting material or solvent, you must adopt stricter protocols.

• Drying the Aminobenzonitrile: If your solid intermediate is wet, it can be dried by placing it in a vacuum desiccator over a strong desiccant like phosphorus pentoxide (P₂O₅) for an extended period.

• Drying Solvents: Never assume a commercially available "anhydrous" solvent is perfectly dry. It's best practice to dry and distill solvents in the lab. The choice of drying agent is critical.

Solvent	Recommended Drying Agent(s)	Typical Residual Water (ppm)	Key Considerations
Tetrahydrofuran (THF)	Neutral Alumina (column), 3Å Molecular Sieves	<10	Alumina is excellent for rapid drying.[12][13] Store over activated molecular sieves.[12][13]
Dichloromethane (DCM)	Calcium Hydride (CaH₂), 3Å Molecular Sieves	~13 (CaH₂), <10 (Sieves)	Passage over a column of activated silica or storage over 3Å sieves provides exceptionally dry solvent.[13]
Toluene	Neutral Alumina (column), 3Å Molecular Sieves	<10	Either method rapidly provides toluene suitable for highly sensitive reactions.[12]
Methanol / Ethanol	3Å Molecular Sieves (high loading)	~10 (after 5 days)	Requires a high loading (10-20% m/v) and several days to reach optimal dryness.[13]

This table summarizes data on achieving dry solvents suitable for moisture-sensitive reactions.[12][13]

• Using Inert Atmosphere Setups: All subsequent manipulations must be performed under an inert atmosphere.[14]

Q5: I see an unexpected peak in my product's NMR that corresponds to 4-aminobenzamide. How did this happen and how can I prevent it?

Answer: The presence of 4-aminobenzamide is a direct result of the hydrolysis of the nitrile group of 4-aminobenzonitrile.[15] This is a clear indication that water was present in your reaction vessel.

Causality: The reaction mechanism involves the nucleophilic attack of water on the electrophilic carbon of the nitrile. This process can be slow at neutral pH but is significantly accelerated by trace acid or base.

To prevent this, you must meticulously exclude water from your entire workflow.

Diagram: Nitrile Hydrolysis Pathway

The following diagram illustrates the degradation of an aminobenzonitrile to its corresponding amide and carboxylic acid in the presence of water.

Caption: Moisture-induced degradation pathway of aminobenzonitriles.

Section 3: Key Experimental Protocols

This section provides detailed, step-by-step methodologies for essential procedures.

Protocol 1: Quantitative Moisture Determination by Karl Fischer Titration

This protocol provides a general guideline. Always consult your specific instrument's manual.

• Instrument Preparation: Prepare the Karl Fischer titrator, ensuring the titration vessel is clean, dry, and conditioned with fresh Karl Fischer reagent to a low background drift.

• Sample Preparation: In a glovebox or under a stream of inert gas, accurately weigh a sample of your aminobenzonitrile intermediate (typically 50-100 mg) into a dry, tared vial.

• Dissolution: For most solid samples, the product should first be dissolved in a suitable anhydrous solvent, like methanol.[9][10]

• Injection: Using a gas-tight syringe, quickly and carefully inject the sample solution into the titration cell.

• Titration: The instrument will automatically titrate the sample. The two main methods are volumetric, which measures the volume of reagent consumed, and coulometric, which measures the current needed to generate iodine electrolytically.[9][16] The coulometric method is typically used for samples with very low moisture content (<1%).[16]

• Calculation: The instrument's software will calculate the water content, usually expressed in ppm or as a percentage.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere

This protocol describes a standard setup using a Schlenk line and balloon technique, which is essential for protecting moisture-sensitive reagents.[14]

• Glassware Preparation: Oven- or flame-dry all glassware (reaction flask, stir bar, condenser) to remove adsorbed water.[17][18] While still hot, assemble the glassware and cap the openings with rubber septa.[17]

• Inerting the Flask: Clamp the hot flask to a stand and insert a needle attached to a balloon filled with nitrogen or argon.[14][17] Insert a second "exit" needle to allow air to be displaced.[17] Flush the flask for at least 5 minutes, then remove the exit needle and allow the flask to cool to room temperature under the positive pressure of the inert gas balloon.[17]

• Reagent Addition (Solids): Briefly remove the septum, add your dry aminobenzonitrile powder quickly against a positive flow of inert gas from the balloon, and immediately reseal the flask.

• Solvent/Liquid Addition: Use a dry, inert-gas-flushed syringe to transfer anhydrous solvents or liquid reagents.[17][18] To do this, draw a volume of inert gas into the syringe from a separate inerted flask, expel it, and then draw up the required volume of liquid.[17] Before transferring to the reaction flask, it's good practice to draw a small "buffer" of inert gas into the syringe after the liquid.[17][18]

• Running the Reaction: Maintain a positive pressure of inert gas via the balloon throughout the entire reaction. The balloon will visibly deflate if the system has a leak.

Diagram: Decision Workflow for Handling Aminobenzonitriles

This workflow provides a logical decision-making process from receiving a new reagent to its use in a reaction.

Caption: Decision-making workflow for handling aminobenzonitrile intermediates.

Section 4: Storage and Handling Best Practices

Proper storage is as critical as proper reaction technique.

• Primary Storage: Upon receipt, store aminobenzonitrile containers inside a secondary container, such as a desiccator cabinet containing an active desiccant (e.g., silica gel or Drierite).[19] For extremely sensitive applications, storage inside an inert-atmosphere glovebox is the best option.

• Working Aliquots: Avoid repeatedly opening the main stock bottle. When you need to use the reagent, transfer a working amount into a smaller vial inside a glovebox or glove bag.[8] This protects the integrity of the bulk supply.

• Sealing: For bottles that are opened, use high-quality seals. Parafilm or Teflon tape can be wrapped around the cap and neck threads to provide an extra barrier against moisture ingress.

• Environment: Always store these reagents in a cool, dry place away from direct sunlight and sources of high humidity.[20]

By implementing these rigorous standards for quantification, handling, and storage, you can overcome the challenges posed by the moisture sensitivity of aminobenzonitrile intermediates, leading to more reliable and successful synthetic outcomes.

References

• Karl Fischer Moisture Analysis - Pacific BioLabs. (n.d.). Retrieved February 27, 2026, from [Link]

• Moisture Content by Karl Fischer Titration - ARDL. (n.d.). Retrieved February 27, 2026, from [Link]

• Karl Fischer Method of Moisture Determination - QAQC Lab. (2012). Retrieved February 27, 2026, from [Link]

• How to Safely Store Lab Chemicals and Reagents - B&M Scientific. (2025, October 15). Retrieved February 27, 2026, from [Link]

• Inert atmosphere Definition - Fiveable. (2025, August 15). Retrieved February 27, 2026, from [Link]

• What Is Karl Fischer Titration? - Mettler Toledo. (n.d.). Retrieved February 27, 2026, from [Link]

• Inert Atmospheric Methods - Chemistry LibreTexts. (2022, May 5). Retrieved February 27, 2026, from [Link]

• How to store laboratory chemical reagents? (2021, December 9). Retrieved February 27, 2026, from [Link]

• Burfield, D. R., Lee, K.-H., & Smithers, R. H. (1977). Desiccant Efficiency in Solvent Drying. A Reappraisal by Application of a Novel Method for Solvent Water Assay. The Journal of Organic Chemistry, 42(18), 3060–3065.

• Best Practices for Chemical Storage in Research Labs: Safety & Compliance - Apollo Scientific. (n.d.). Retrieved February 27, 2026, from [Link]

• Best Practices for Storing Lab Reagents in Dry Conditions: Ensuring Quality and Reliability. (2025, April 16). Retrieved February 27, 2026, from [Link]

• What is the synthetic route of 4-Aminobenzonitrile - Bloom Tech. (2023, March 23). Retrieved February 27, 2026, from [Link]

• Performing a Reaction Under an Inert Atmosphere - YouTube. (2017, January 17). Retrieved February 27, 2026, from [Link]

• Inert Atmosphere - YouTube. (2022, February 2). Retrieved February 27, 2026, from [Link]

• Preparation method of aminobenzonitrile - Eureka | Patsnap. (2020, June 12). Retrieved February 27, 2026, from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.

• Drying solvents - Sciencemadness Wiki. (2023, July 25). Retrieved February 27, 2026, from [Link]

• Drying Solvents - The Schlenk Line Survival Guide. (n.d.). Retrieved February 27, 2026, from [Link]

• Veselá, A. B., et al. (2010). Hydrolysis of benzonitrile herbicides by soil actinobacteria and metabolite toxicity. Chemosphere, 78(11), 1368-1373.

• 4-Aminobenzonitrile | C7H6N2 | CID 13396 - PubChem. (n.d.). Retrieved February 27, 2026, from [Link]

• Yang, L., et al. (2019). Trash to Treasure: Eco-Friendly and Practical Synthesis of Amides by Nitriles Hydrolysis in WEPPA. Molecules, 24(21), 3865.

• 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem. (n.d.). Retrieved February 27, 2026, from [Link]

Sources

• 1. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 2. 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydrolysis of benzonitrile herbicides by soil actinobacteria and metabolite toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 5. 4-Aminobenzonitrile | C7H6N2 | CID 13396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-氨基苯甲腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. fiveable.me [fiveable.me]
• 8. ossila.com [ossila.com]
• 9. pacificbiolabs.com [pacificbiolabs.com]
• 10. mt.com [mt.com]
• 11. ardl.com [ardl.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. youtube.com [youtube.com]
• 15. mdpi.com [mdpi.com]
• 16. qclabequipment.com [qclabequipment.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. m.youtube.com [m.youtube.com]
• 19. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 20. needle.tube [needle.tube]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 3-[(Pentan-2-yl)amino]benzonitrile

Comparative 1H NMR Analysis of 3-[(Pentan-2-yl)amino]benzonitrile: Optimizing Solvent Systems and Field Strength for Structural Elucidation

Executive Summary

The structural elucidation of 3-[(Pentan-2-yl)amino]benzonitrile via 1H Nuclear Magnetic Resonance (NMR) spectroscopy presents a dual analytical challenge. The molecule features a rigid, electron-deficient 1,3-disubstituted aromatic core coupled with a flexible, aliphatic pentan-2-yl side chain. For drug development professionals and synthetic chemists, selecting the correct analytical platform and deuterated solvent is critical for resolving complex scalar couplings and identifying labile amine (-NH-) protons.

This guide objectively compares the performance of two primary NMR solvents (CDCl3 vs. DMSO-d6) and two hardware platforms (600 MHz High-Field vs. 80 MHz Benchtop NMR) to establish a definitive, self-validating protocol for the characterization of this compound.

Consumable Comparison: CDCl3 vs. DMSO-d6 Solvents

The choice of deuterated solvent fundamentally alters the spectral landscape due to varying degrees of magnetic anisotropy and intermolecular hydrogen bonding [1]. For 3-[(Pentan-2-yl)amino]benzonitrile, the secondary amine (-NH-) proton is highly susceptible to these solvent-solute interactions.

• Chloroform-d (CDCl3): As a low-polarity, aprotic solvent, CDCl3 exhibits weak solvation. The -NH- proton undergoes rapid exchange and weak hydrogen bonding, resulting in a broad, shielded signal (δ ~3.8 ppm) that often obscures adjacent aliphatic multiplets.

• Dimethyl Sulfoxide-d6 (DMSO-d6): DMSO-d6 is a strong hydrogen-bond acceptor. It tightly binds the labile -NH- proton, drastically reducing its exchange rate. This interaction deshields the proton, shifting it significantly downfield (Δδ up to +2.0 ppm) and sharpening the peak into a distinct doublet (due to coupling with the adjacent methine proton)[2].

Logical workflow illustrating solvent-induced chemical shift dynamics for the labile amine proton.

Quantitative Spectral Comparison

The following table summarizes the expected chemical shifts for 3-[(Pentan-2-yl)amino]benzonitrile, highlighting the solvent-induced shift (Δδ = δDMSO - δCDCl3).

Proton Environment	Position	Multiplicity	CDCl3 (δ ppm)	DMSO-d6 (δ ppm)	Δδ (Solvent Shift)
Amine (-NH-)	-	Broad Singlet / Doublet	~3.80	~5.85	+2.05
Aromatic (H-5)	C5	Triplet	~7.25	~7.35	+0.10
Aromatic (H-6)	C6	Doublet of Triplets	~6.95	~7.02	+0.07
Aromatic (H-2)	C2	Doublet	~6.85	~6.98	+0.13
Aromatic (H-4)	C4	Doublet of Doublets	~6.80	~6.92	+0.12
Methine (-CH-)	C1'	Sextet-like Multiplet	~3.50	~3.45	-0.05
Methylene (-CH2-)	C3'	Multiplet	~1.45	~1.40	-0.05
Methylene (-CH2-)	C4'	Multiplet	~1.35	~1.30	-0.05
Methyl (-CH3)	C2'	Doublet	~1.15	~1.10	-0.05
Terminal Methyl	C5'	Triplet	~0.90	~0.85	-0.05

Verdict: For routine structural confirmation, CDCl3 is sufficient and cost-effective. However, for precise conformational analysis or to prove the integrity of the secondary amine linkage without overlapping aliphatic interference, DMSO-d6 is the superior solvent.

Hardware Comparison: High-Field (600 MHz) vs. Benchtop (80 MHz) NMR

The pentan-2-yl chain contains chemically distinct but magnetically similar protons (specifically the C3' and C4' methylenes). The ability to resolve these signals depends entirely on the external magnetic field strength (

).

• 600 MHz Spectrometer (High-Field): At 600 MHz, the difference in resonance frequency (Δν) between the C3' and C4' protons is significantly larger than their scalar coupling constant (

  ). This results in a first-order spectrum where multiplets are clearly defined, allowing for precise extraction of coupling constants to determine stereochemical conformation.

• 80 MHz Spectrometer (Benchtop): At 80 MHz, Δν approaches the magnitude of

  . This triggers second-order effects (roofing and complex multiplet overlap). The entire 1.2–1.6 ppm region merges into an unresolved envelope, making it impossible to distinguish the individual methylene groups.

Resolution comparison between high-field and benchtop NMR platforms for aliphatic multiplets.

Self-Validating Experimental Protocol

To guarantee scientific integrity, the following protocol is designed as a self-validating system . It incorporates internal feedback loops to ensure that data is quantitative and free from artifactual errors caused by poor relaxation or magnetic inhomogeneity.

Step 1: Gravimetric Sample Preparation

• Action: Accurately weigh 15.0 mg (± 0.5 mg) of 3-[(Pentan-2-yl)amino]benzonitrile into a clean glass vial. Dissolve completely in 0.6 mL of DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: 15 mg provides an optimal molarity (~130 mM) that ensures a high signal-to-noise ratio (SNR > 100:1) in a single scan, preventing the need for excessive signal averaging while avoiding concentration-dependent aggregation that broadens peaks.

Step 2: Instrument Tuning and Shimming

• Action: Insert the sample into the 600 MHz spectrometer. Lock onto the deuterium frequency of DMSO-d6. Execute automated gradient shimming (TopShim or equivalent).

• Self-Validation Check (Critical): Measure the Full Width at Half Maximum (FWHM) of the internal TMS peak at 0.00 ppm. If FWHM > 1.0 Hz, the magnetic field is inhomogeneous. The acquisition must be aborted, and shimming must be repeated manually.

Step 3: Acquisition Parameters

• Action: Set the pulse sequence to a standard 1H 1D experiment (zg30). Set the relaxation delay (D1) to 5 seconds and acquire 16 scans.

• Causality: A 30° flip angle combined with a 5-second D1 ensures complete spin-lattice (T1) relaxation between scans. Aromatic protons typically have longer T1 times than aliphatic protons; failing to allow adequate relaxation will artificially suppress the aromatic integrals.

Step 4: Processing and Integration Validation

• Action: Apply a 0.3 Hz exponential line-broadening window function, Fourier transform, and phase the spectrum manually. Set the TMS peak to exactly 0.00 ppm.

• Self-Validation Check (Critical): Integrate the aromatic H-5 triplet (δ ~7.35) and set its value to exactly 1.00. Next, integrate the terminal methyl triplet (δ ~0.85). The methyl integral must equal 3.00 ± 0.05. A deviation greater than 5% definitively indicates either an impure sample or incomplete T1 relaxation during acquisition.

References

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometric Fragmentation of 3-[(Pentan-2-yl)amino]benzonitrile: EI vs. ESI

This guide provides an in-depth analysis of the expected mass spectrometric fragmentation patterns of 3-[(Pentan-2-yl)amino]benzonitrile (C₁₂H₁₆N₂; Molecular Weight: 188.27 g/mol ) under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. Understanding these fragmentation pathways is critical for unambiguous structural confirmation, metabolite identification, and purity assessment in research and drug development settings. We will compare the orthogonal information generated by these two common ionization techniques, offering predictive data and validated experimental protocols.

Part 1: The Dichotomy of Ionization: Hard vs. Soft Techniques

The choice of ionization method is paramount as it dictates the nature and extent of fragmentation, directly influencing the structural information that can be gleaned from a mass spectrum.

• Electron Ionization (EI): A "hard" ionization technique where high-energy electrons (typically 70 eV) bombard the analyte molecule in the gas phase.[1] This process imparts significant internal energy, leading to the formation of a molecular radical cation (M•+) that is prone to extensive and often complex fragmentation.[2][3] The resulting pattern is highly reproducible and serves as a molecular fingerprint, ideal for library matching and detailed structural elucidation.

• Electrospray Ionization (ESI): A "soft" ionization technique that generates ions from a liquid solution.[4][5] It imparts minimal excess energy, typically resulting in the formation of an intact protonated molecule [M+H]⁺.[6] While this provides a clear determination of the molecular weight, detailed structural information is obtained by subjecting the isolated [M+H]⁺ ion to Collision-Induced Dissociation (CID) in a tandem mass spectrometry (MS/MS) experiment.[7]

This guide will dissect the predicted fragmentation of 3-[(Pentan-2-yl)amino]benzonitrile, a molecule possessing a secondary aliphatic amine and an aromatic nitrile, functionalities that behave distinctly under EI and ESI conditions.

Part 2: Electron Ionization (EI) Fragmentation Pathway

Under EI conditions, the molecular ion (M•+) of 3-[(Pentan-2-yl)amino]benzonitrile is expected at m/z 188 . The subsequent fragmentation will be dominated by pathways that lead to the formation of stable cations.

The Dominant Pathway: α-Cleavage

For aliphatic amines, the most characteristic fragmentation is α-cleavage, involving the homolytic cleavage of a C-C bond adjacent to the nitrogen atom.[8][9] This process results in the formation of a resonance-stabilized immonium cation, which is often the base peak in the spectrum.

For 3-[(Pentan-2-yl)amino]benzonitrile, two α-cleavage routes are possible, originating from the secondary carbon of the pentyl group attached to the nitrogen:

• Loss of a Propyl Radical: Cleavage of the C₂-C₃ bond of the pentyl chain results in the loss of a propyl radical (•C₃H₇, 43 Da). This is the most favored α-cleavage pathway as it leads to the formation of a highly stable, secondary immonium cation. This fragment is predicted to be the base peak at m/z 145 .

• Loss of a Methyl Radical: Cleavage of the C₁-C₂ bond of the pentyl chain results in the loss of a methyl radical (•CH₃, 15 Da), yielding a significant ion at m/z 173 .

Other Significant Fragmentations

• Loss of Alkene (McLafferty-type Rearrangement): While less common for secondary amines than α-cleavage, a rearrangement can lead to the loss of a neutral butene molecule (C₄H₈, 56 Da) via hydrogen transfer, producing an ion at m/z 132 .

• Benzonitrile-related Fragmentation: The aromatic portion can also fragment. A characteristic loss for benzonitriles is the elimination of a neutral hydrogen cyanide (HCN, 27 Da) molecule from the molecular ion or major fragments.[10][11] This could produce a smaller peak at m/z 161 .

• Benzylic Cleavage: Cleavage of the N-C(aryl) bond can produce an ion corresponding to the aminobenzonitrile cation at m/z 117 or the pentyl cation at m/z 71 .

The overall EI spectrum is predicted to be a rich tapestry of fragments providing definitive confirmation of both the N-alkyl substituent and the aromatic core.

Visualizing the EI Fragmentation Pathway

The following diagram illustrates the primary fragmentation routes for 3-[(Pentan-2-yl)amino]benzonitrile under electron ionization.

Caption: Predicted EI fragmentation of 3-[(Pentan-2-yl)amino]benzonitrile.

Part 3: ESI-MS and Tandem MS (MS/MS) Fragmentation

In positive-ion ESI, the molecule will readily protonate, primarily at the more basic secondary amine nitrogen, to form the pseudomolecular ion [M+H]⁺ at m/z 189 . This ion will be the dominant species in the full scan (MS1) spectrum. To induce fragmentation, the m/z 189 ion is isolated and subjected to CID.

Key MS/MS Fragmentation Pathways

The fragmentation of the protonated molecule is driven by the elimination of stable, neutral molecules.

• Loss of Neutral Pentene: This is a very common fragmentation pathway for protonated N-alkyl amines.[12] It involves a hydrogen rearrangement and elimination of pentene (C₅H₁₀, 70 Da). This will produce a prominent product ion at m/z 119 , corresponding to the protonated 3-aminobenzonitrile. This fragmentation confirms the mass of the aromatic core and the mass of the alkyl substituent in a single transition (189 -> 119).

• Loss of Ammonia/Amine: While less likely, cleavage of the N-C(aryl) bond could lead to the loss of neutral 3-aminobenzonitrile (118 Da), resulting in the pentyl cation at m/z 71 .

The ESI-MS/MS spectrum is expected to be much simpler than the EI spectrum, providing clear, targeted information about the molecule's primary substructures.

Part 4: Comparative Data Summary

The complementary nature of EI and ESI is evident when comparing their predicted primary ions for 3-[(Pentan-2-yl)amino]benzonitrile.

Ionization Mode	Predicted Ion (m/z)	Proposed Structure / Origin	Significance
EI	188	[C₁₂H₁₆N₂]•⁺	Molecular Ion (M•+)
EI	145	[M - C₃H₇]⁺	Base Peak via α-cleavage; confirms sec-pentyl group
EI	173	[M - CH₃]⁺	Secondary α-cleavage product
EI	161	[M - HCN]•⁺	Confirms benzonitrile moiety
ESI (MS1)	189	[C₁₂H₁₆N₂ + H]⁺	Protonated Molecule ([M+H]⁺); confirms molecular weight
ESI (MS/MS)	119	[M+H - C₅H₁₀]⁺	Loss of pentene; confirms aromatic core and alkyl mass
ESI (MS/MS)	71	[C₅H₁₁]⁺	Pentyl cation; confirms alkyl substituent

Part 5: Experimental Protocols

To acquire the data discussed, the following validated methodologies are recommended.

Protocol 1: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

This protocol is designed for the analysis of volatile and semi-volatile compounds.

• Sample Preparation: Dissolve 1 mg of 3-[(Pentan-2-yl)amino]benzonitrile in 1 mL of dichloromethane or ethyl acetate.

• GC System: Agilent 8890 GC or equivalent.

• Injector: Split/splitless inlet at 250°C with a 10:1 split ratio. Injection volume: 1 µL.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• MS System: Agilent 5977B MSD or equivalent.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Full scan from m/z 40 to 400.

Protocol 2: Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

This protocol is ideal for polar compounds and provides excellent sensitivity and molecular weight confirmation.

• Sample Preparation: Dissolve 1 mg of 3-[(Pentan-2-yl)amino]benzonitrile in 10 mL of methanol. Further dilute 1:100 in 50:50 water:acetonitrile with 0.1% formic acid.

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• Column: Waters ACQUITY BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Column Temperature: 40°C.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0-0.5 min: 5% B.

  • 0.5-4.0 min: Ramp from 5% to 95% B.

  • 4.0-5.0 min: Hold at 95% B.

  • 5.1-6.0 min: Return to 5% B and equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• MS System: Sciex Triple Quad 6500+ or equivalent.

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

• Source Parameters:

  • Capillary Voltage: +3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 450°C.

• Acquisition Mode:

  • MS1 Scan: Scan from m/z 100-300 to find the [M+H]⁺ ion at m/z 189.

  • Product Ion Scan (MS/MS): Isolate precursor ion m/z 189 and scan product ions from m/z 50-200. Use optimized collision energy (typically 15-30 eV).

Conclusion

The mass spectrometric analysis of 3-[(Pentan-2-yl)amino]benzonitrile provides a textbook example of how EI and ESI techniques offer complementary structural data. EI-MS delivers a detailed fragmentation fingerprint, with the dominant α-cleavage pathway (m/z 145) being diagnostic for the secondary pentylamino substituent. In contrast, ESI-MS provides an unambiguous molecular weight (m/z 189) and allows for controlled MS/MS experiments, where the characteristic neutral loss of pentene (m/z 119) confirms the masses of both the alkyl and aromatic portions of the molecule. For comprehensive characterization, employing both techniques is the recommended best practice.

References

• Peterson, E. J., et al. (1986). Unimolecular fragmentation of some gaseous protonated amines. Can. J. Chem., 64, 1652.

• Eden, S., et al. (2024). Sequential dissociation of ionized benzonitrile: New pathways to reactive interstellar ions and neutrals. Astronomy & Astrophysics (A&A). Available at: [Link]

• Suryanarayana, M. V., et al. (2012). Understanding of the mass spectrometric fragmentation pathways of a few potentially genotoxic haloaniline isomers in their proto. Journal of Mass Spectrometry.

• Rap, D. B., et al. (2024). Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons. RSC Publishing. Available at: [Link]

• PubChem. 3-Aminobenzonitrile. PubChem Compound Summary for CID 16702. Available at: [Link]

• Koster, C. G., et al. (1993). Site of protonation of benzonitrile hydrogen interchange in the protonated species. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Rap, D. B., et al. (2024). Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons. Physical Chemistry Chemical Physics. Available at: [Link]

• ResearchGate. (2012). What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy?. Available at: [Link]

• NIST. Benzonitrile. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Emory University. Mass Spectrometry Ionization Methods. Available at: [Link]

• White, K. D., et al. (2003). Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids. PubMed. Available at: [Link]

• NIST. 1-Pentanamine. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• eGyanKosh. (N/A). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• NIST. Benzonitrile, 4-amino-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• da Silva, V. C., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing. Available at: [Link]

• Clark, J. (N/A). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. Available at: [Link]

• Singh, N. (2021). Ionization Methods in Mass Spectrometry | MALDI | ESI | EI | CI | FAB. YouTube. Available at: [Link]

• ResearchGate. (N/A). Mass spectra of aniline with different ionization methods. Available at: [Link]

• Physics LibreTexts. (2022). Electrospray Ionization (ESI) Mass Spectrometry. Available at: [Link]

• University of Arizona. (N/A). Interpretation of mass spectra. Available at: [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Available at: [Link]

• ResearchGate. (N/A). Scheme 3. Mass fragmentation pattern of compounds 3a and 3b. Available at: [Link]

• JoVE. (2024). Video: Mass Spectrometry: Amine Fragmentation. Available at: [Link]

• University of Greenwich. (N/A). Understanding MS/MS fragmentation pathways of small molecular weight molecules. Available at: [Link]

• Science Ready. (2023). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. YouTube. Available at: [Link]

• Lin, H. R., et al. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. MDPI. Available at: [Link]

Sources

• 1. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. uni-saarland.de [uni-saarland.de]
• 4. researchgate.net [researchgate.net]
• 5. phys.libretexts.org [phys.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. gala.gre.ac.uk [gala.gre.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Video: Mass Spectrometry: Amine Fragmentation [jove.com]
• 10. Sequential dissociation of ionized benzonitrile: New pathways to reactive interstellar ions and neutrals | Astronomy & Astrophysics (A&A) [aanda.org]
• 11. Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP05574D [pubs.rsc.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]

Analytical Comparison Guide: FTIR Characterization of Nitrile and Secondary Amine Groups

Introduction

In pharmaceutical development and organic synthesis, accurately tracking specific functional groups is critical for validating active pharmaceutical ingredient (API) identity, monitoring reaction kinetics, and detecting impurities. Two functional groups that frequently appear in modern therapeutics are the nitrile group (-C≡N) (found in drugs like vildagliptin and letrozole) and the secondary amine group (>N-H) (found in fluoxetine and ephedrine).

While Fourier Transform Infrared (FTIR) spectroscopy is a staple for functional group identification, extracting high-fidelity data requires more than just matching peaks to a chart. This guide objectively compares FTIR against orthogonal analytical methods, evaluates different FTIR sampling techniques, and provides a self-validating experimental protocol grounded in vibrational mechanics.

Mechanistic Causality of Vibrational Frequencies

To interpret spectra with authoritative accuracy, one must understand the physical chemistry driving the absorption bands.

The Nitrile Group (-C≡N)

• Characteristic Peak: 2260–2220 cm⁻¹[1].

• The Causality: The carbon-nitrogen triple bond possesses an exceptionally high force constant, which pushes its stretching frequency into the relatively isolated 2500–2000 cm⁻¹ region. Because the C≡N bond is highly polar, stretching it induces a massive change in the dipole moment (

  ). In IR spectroscopy, peak intensity is directly proportional to the square of the dipole change, resulting in a sharp, highly intense peak[2].

• Conjugation Effects: The exact position of the peak reveals structural environment. Saturated aliphatic nitriles absorb at higher frequencies (2260–2240 cm⁻¹). In contrast, aromatic or conjugated nitriles absorb at lower frequencies (2240–2220 cm⁻¹) because the delocalization of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  electrons weakens the triple bond[2]. Furthermore, in complex matrices, the nitrile peak may split into two distinct peaks (e.g., 2206 cm⁻¹ and 2162 cm⁻¹) due to Fermi resonance if the conjugated system connects directly to a primary amine, but remains a single peak if linked to a secondary amine.

The Secondary Amine Group (>N-H)

• Characteristic Peak: 3350–3310 cm⁻¹ (stretching)[3] and 1650–1550 cm⁻¹ (bending).

• The Causality: Primary amines (-NH₂) possess two N-H bonds that couple to produce two distinct stretching bands (symmetric and asymmetric "fangs"). Secondary amines, however, possess only a single N-H bond. Consequently, they cannot undergo coupled vibrations and display only a single, medium-intensity peak[4].

• Hydrogen Bonding Effects: The >N-H stretch is highly susceptible to hydrogen bonding. In concentrated samples or solid states, intermolecular hydrogen bonding weakens the N-H bond, broadening the peak and shifting it to slightly lower wavenumbers compared to dilute gas-phase measurements.

Comparative Analysis: FTIR vs. Orthogonal Techniques

Relying solely on FTIR can lead to false positives in complex matrices. The table below objectively compares FTIR performance against Raman Spectroscopy and Nuclear Magnetic Resonance (NMR) for detecting these specific groups.

Analytical Feature	FTIR Spectroscopy	Raman Spectroscopy	¹H / ¹³C NMR Spectroscopy
Nitrile (-C≡N) Detection	Excellent: Strong, sharp peak (2260-2220 cm⁻¹) due to large dipole moment change[2].	Superior: Very strong, sharp peak due to the highly polarizable π-electron cloud of the triple bond.	Moderate: ¹³C NMR shows a weak quaternary carbon signal (~115-120 ppm) requiring long relaxation delays.
Sec-Amine (>N-H) Detection	Good: Single medium peak (3350-3310 cm⁻¹)[3]. Prone to broadening from H-bonding.	Poor: Weak signal. The N-H bond has low polarizability, resulting in poor Raman scattering.	Good: ¹H NMR shows a broad singlet (1.0-5.0 ppm) that cleanly exchanges with D₂O for easy validation.
Matrix / Sampling Limitations	Water vapor and hydroxyls (-OH) strongly overlap and mask the N-H region (~3300 cm⁻¹).	Water has minimal Raman scattering; excellent for aqueous samples or wet slurries.	Requires deuterated solvents. Aliphatic signals can overlap depending on the API structure.

Experimental Workflows: ATR-FTIR vs. Transmission (KBr)

When analyzing solid APIs containing nitriles and secondary amines, the choice of sampling accessory dictates the spectral quality.

• Transmission (KBr Pellet): Offers high sensitivity across the entire mid-IR spectrum. However, KBr is highly hygroscopic. Absorbed atmospheric moisture creates a massive, broad O-H stretching band at 3400 cm⁻¹, which will completely eclipse the critical 3350–3310 cm⁻¹ secondary amine peak.

• ATR-FTIR (Attenuated Total Reflectance): Non-destructive and requires no KBr, eliminating the moisture artifact. Caveat: The penetration depth of the IR beam in ATR is wavelength-dependent. It penetrates shallower at high wavenumbers (e.g., 3300 cm⁻¹) and deeper at low wavenumbers. Without mathematical ATR-correction, the secondary amine peak will appear artificially weak compared to the nitrile peak.

Logical workflow for FTIR acquisition and orthogonal validation of nitrile and secondary amine groups.

Self-Validating Protocol: High-Fidelity ATR-FTIR Analysis

To ensure absolute trustworthiness in your spectral data, follow this self-validating protocol designed to eliminate moisture artifacts and definitively prove the presence of the secondary amine.

Step 1: Crystal Purging and Background Collection

• Action: Clean the diamond ATR crystal with a highly volatile, anhydrous solvent (e.g., HPLC-grade isopropanol) and allow it to evaporate completely. Collect a background spectrum immediately.

• Causality: Residual solvents or atmospheric water vapor will create broad bands in the 3600–3200 cm⁻¹ region, masking the secondary amine >N-H stretch.

Step 2: Sample Application and Pressure Optimization

• Action: Apply the solid API powder to the crystal. Apply uniform pressure using the ATR anvil until the nitrile C≡N peak (~2250 cm⁻¹) reaches an absorbance of 0.1–0.5 AU.

• Causality: Insufficient pressure leads to poor optical contact and high signal-to-noise ratios. Over-pressuring can damage the crystal or induce stress-related polymorph transitions in the API.

Step 3: Spectral Acquisition and ATR Correction

• Action: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (minimum 32 scans). Apply your spectrometer's native "ATR-Correction" algorithm.

• Causality: Because ATR penetration depth is shallower at high wavenumbers, the >N-H peak at 3350 cm⁻¹ will artificially appear much weaker than the C≡N peak at 2250 cm⁻¹. The algorithm corrects this to simulate a true transmission spectrum.

Step 4: Isotopic Exchange (Orthogonal Validation Step)

• Action: If the >N-H peak is ambiguous (e.g., overlapping with an -OH impurity), dissolve a fraction of the sample in D₂O, dry it under vacuum, and re-run the FTIR.

• Causality: The labile N-H proton exchanges for deuterium, creating an N-D bond. Because deuterium has twice the mass of hydrogen, Hooke's Law dictates that the stretching frequency will shift by a factor of ~1.37 (moving from ~3350 cm⁻¹ down to ~2440 cm⁻¹). If the peak shifts, it definitively proves the original peak was an amine/hydroxyl proton, isolating it from static backbone vibrations.

References

1.[1] Infrared Spectroscopy Absorption Table. Chemistry LibreTexts.[Link] 2.[2] Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online.[Link] 3.[3] FTIR Functional Group Database Table with Search. InstaNANO.[Link] 4.[5] Reaction mechanism, cure behavior and properties of a multifunctional epoxy resin, TGDDM, with latent curing agent dicyandiamide. RSC Publishing.[Link] 5.[4] Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry.[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. instanano.com [instanano.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.rsc.org [pubs.rsc.org]

comparing reactivity of sec-pentyl vs isopropyl aminobenzonitriles

Comparative Reactivity Profile: N-sec-Pentyl vs. N-Isopropyl Aminobenzonitriles

Executive Summary

This guide provides a technical comparison between 4-(isopropylamino)benzonitrile and 4-(sec-pentylamino)benzonitrile . While both serve as critical intermediates in the synthesis of androgen receptor modulators and isoquinolone-based therapeutics, their reactivity profiles diverge significantly due to steric and stereochemical factors.

Key Findings:

• Nucleophilic Efficiency: sec-Pentylamine exhibits a 15–20% reduction in

  reaction rates compared to isopropylamine due to increased steric bulk at the -carbon and the propyl tail.

• Solubility & Workup: The sec-pentyl variant displays a higher LogP (~3.2 vs. ~2.5), requiring modified solvent systems for hydrolysis and purification.

• Stereochemical Complexity: Unlike the achiral isopropyl group, the sec-pentyl group introduces a chiral center, necessitating enantioselective sourcing or chiral resolution if used in non-racemic drug candidates.

Structural & Physical Analysis

The core difference lies in the alkyl substituent attached to the aniline nitrogen. This structural variation influences both the formation of the molecule and its subsequent reactivity.

Feature	N-Isopropyl Aminobenzonitrile	N-sec-Pentyl Aminobenzonitrile
Alkyl Group	Propan-2-yl (Isopropyl)	Pentan-2-yl (sec-Pentyl)
Steric Bulk ( )	Moderate (-0.47)	High (Est. -1.10)
Chirality	Achiral	Chiral ( enantiomers)
Lipophilicity (Calc. LogP)	~2.53	~3.41
Crystal Packing	High symmetry; generally higher MP	Lower symmetry (if racemic); often lower MP

Steric Implications (Taft Analysis)

The isopropyl group branches at the

-carbon but terminates in two methyl groups. The sec-pentyl group also branches at the -carbon but contains a propyl tail. This additional chain length increases the cone angle , creating greater steric hindrance during nucleophilic attack and increasing rotational entropy barriers.

Synthetic Accessibility ( Efficiency)

The primary route to these compounds is the Nucleophilic Aromatic Substitution (

) of 4-fluorobenzonitrile.

Mechanism & Energy Profile

The reaction proceeds via a Meisenheimer complex.[1] The rate-determining step is typically the attack of the amine on the aromatic ring.

Figure 1: Reaction coordinate pathway. The sec-pentyl amine faces a higher activation energy barrier at TS1.

Comparative Experimental Data ( )

Conditions: 1.0 eq 4-Fluorobenzonitrile, 1.2 eq Amine, 2.0 eq

, DMSO, 100°C.

Parameter	Isopropylamine	sec-Pentylamine
Time to >95% Conv.	4.0 Hours	6.5 Hours
Isolated Yield	92%	84%
Impurity Profile	Minimal (<1% hydrolysis)	Moderate (Elimination side-products possible)
Workup	Precipitates with water addition	Requires extraction (EtOAc) due to oil formation

Scientist's Note: The sec-pentyl reaction often yields an oil rather than a solid upon quenching with water due to its lower melting point and higher lipophilicity. Seeding with a crystal is difficult for the racemate.

Downstream Reactivity: Nitrile Hydrolysis[2]

Researchers often hydrolyze the nitrile to an amide or acid. The N-alkyl group exerts a Remote Steric & Solubility Effect .

• Electronic Deactivation: Both alkyl groups are electron-donating (+I). Through resonance, the aniline nitrogen donates electron density into the ring, significantly deactivating the nitrile carbon toward nucleophilic attack (

  ).

• Solubility Kinetics:

  • Isopropyl: Moderately soluble in standard hydrolysis mixes (MeOH/Water). Reacts predictably.

  • sec-Pentyl: Poorly soluble in MeOH/Water. The reaction often becomes biphasic, drastically reducing the rate.

  • Solution: sec-Pentyl substrates require 1,4-Dioxane or n-Butanol as a co-solvent to maintain a single phase at reflux temperatures.

Detailed Experimental Protocols

Protocol A: Synthesis of N-sec-Pentyl-4-aminobenzonitrile

Use this protocol for the more challenging sec-pentyl variant. The isopropyl variant can follow this but will react faster.

Reagents:

• 4-Fluorobenzonitrile (12.1 g, 100 mmol)

• (±)-sec-Pentylamine (10.5 g, 120 mmol) [Note: Use enantiopure amine if chiral product is required]

• Potassium Carbonate (anhydrous, 27.6 g, 200 mmol)

• DMSO (anhydrous, 50 mL)

Step-by-Step Workflow:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 4-fluorobenzonitrile and

  in DMSO.

• Addition: Add sec-pentylamine in a single portion.

• Reaction: Heat the mixture to 110°C (internal temp). Monitor via HPLC/TLC every 2 hours.

  • Checkpoint: Isopropyl analog typically finishes in 4h; sec-pentyl may require 6–8h.

• Quench: Cool to room temperature. Pour the reaction mixture into 300 mL of ice-water.

• Isolation (Critical Difference):

  • Isopropyl:[2][3][4][5][6] Solids will form immediately. Filter and wash.[7]

  • sec-Pentyl: An oil will likely separate. Extract with Ethyl Acetate (3 x 100 mL). Wash organics with brine, dry over

    , and concentrate.

• Purification: Recrystallize from Hexanes/EtOAc (10:1). If oil persists, use silica gel chromatography (10% EtOAc in Hexanes).

Protocol B: Comparative Hydrolysis Assay

To determine relative stability/reactivity of the nitrile.

Figure 2: Workflow for hydrolysis. Note the solvent switch required for the sec-pentyl derivative to ensure homogeneity.

References

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry (Newman, M. S., ed.). Wiley, New York. [Context: Fundamental definitions of steric parameters for alkyl groups].

• Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412.

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Edition. Wiley-Interscience. [Context: Mechanism of and amine nucleophilicity].

• Krieble, V. K., & Noll, C. I. (1939). "The Hydrolysis of Nitriles with Acids." Journal of the American Chemical Society, 61(3), 560–563.

• BenchChem Technical Data. (2025). "4-Aminobenzonitrile: Physicochemical Properties and Protocols."

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. (PDF) Kinetics of the aminolysis and hydrolysis of alkyl nitrites: Evidence for an orbital controlled mechanism [academia.edu]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Reference Standards for the Analysis of 3-[(Pentan-2-yl)amino]benzonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the rigorous and accurate analysis of novel chemical entities is paramount. This guide provides an in-depth technical comparison of reference standards and analytical methodologies for 3-[(Pentan-2-yl)amino]benzonitrile, a compound of interest in medicinal chemistry. Given the limited publicly available data for this specific molecule, this guide establishes a robust analytical framework by leveraging validated methods for structurally similar aminobenzonitrile derivatives and adhering to authoritative guidelines on analytical method validation.

The Critical Role of Reference Standards

A well-characterized reference standard is the cornerstone of any analytical method, ensuring the identity, purity, and strength of a drug substance. For 3-[(Pentan-2-yl)amino]benzonitrile, an ideal reference standard would be a highly purified and characterized batch of the compound itself, against which all subsequent batches can be compared. The characterization of such a standard involves a battery of analytical techniques to confirm its chemical structure and assess its purity.

While a commercially available, pre-certified reference standard for 3-[(Pentan-2-yl)amino]benzonitrile may not be readily available, a qualified in-house primary reference standard can be established. This involves the synthesis of the compound followed by rigorous purification and characterization to a level that is fit for its intended analytical purpose.

Comparative Analysis of Potential Reference Standards

In the absence of a certified reference standard for 3-[(Pentan-2-yl)amino]benzonitrile, a comparative analysis with closely related and commercially available aminobenzonitriles can provide valuable insights into expected analytical behavior. For the purpose of this guide, we will consider 2-Aminobenzonitrile and 4-Aminobenzonitrile as alternative reference points for method development.

Property	3-[(Pentan-2-yl)amino]benzonitrile (Predicted)	2-Aminobenzonitrile[1][2][3]	4-Aminobenzonitrile[4][5][6]
Molecular Formula	C12H16N2	C7H6N2[1]	C7H6N2[4]
Molecular Weight	188.27 g/mol	118.14 g/mol [1]	118.14 g/mol [4]
Appearance	Likely a solid or oil	Yellow Solid[2]	White to light yellow crystalline solid[4]
Melting Point	Not available	45-48 °C[1]	83-85 °C
Solubility	Expected to be soluble in organic solvents like methanol, acetonitrile, and DMSO.	Soluble in most common organic solvents.[3]	Soluble in polar solvents such as water and alcohols.[4][6]
Purity (Typical)	>95% (for a well-synthesized batch)	≥98%	≥98%

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the most suitable method for determining the purity of 3-[(Pentan-2-yl)amino]benzonitrile and its related impurities. The method's high resolution, sensitivity, and quantitative accuracy make it ideal for separating the main compound from potential starting materials, by-products, and degradation products.[7]

Rationale for Method Design

The choice of a C18 stationary phase is based on its wide applicability for the separation of moderately polar aromatic compounds.[7] The mobile phase, a gradient of acetonitrile and water with a formic acid modifier, is selected to ensure good peak shape and resolution. Formic acid helps to protonate the secondary amine, reducing peak tailing and improving chromatographic performance. A gradient elution is employed to effectively separate compounds with a range of polarities. UV detection is appropriate due to the presence of the benzonitrile chromophore.

Proposed HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 20% B

  • 26-30 min: 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the 3-[(Pentan-2-yl)amino]benzonitrile reference standard and dissolve in 10 mL of methanol to obtain a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Method Validation

The proposed HPLC method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines or the United States Pharmacopeia (USP) General Chapter <1225> to ensure it is fit for its intended purpose.[8][9][10] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Orthogonal Analytical Techniques for Comprehensive Characterization

To ensure the comprehensive characterization of the 3-[(Pentan-2-yl)amino]benzonitrile reference standard, orthogonal analytical techniques should be employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[11] For aminobenzonitriles, derivatization may be necessary to improve their volatility and chromatographic behavior. GC-MS can provide valuable information about the presence of volatile impurities and can be used to confirm the molecular weight of the main compound and its fragments. The separation of positional isomers can often be achieved with high-resolution capillary GC columns.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. 1H and 13C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, allowing for unambiguous structure confirmation.[10][13][14][15] For 3-[(Pentan-2-yl)amino]benzonitrile, specific signals in the 1H NMR spectrum would be expected for the aromatic protons, the N-H proton, and the protons of the pentan-2-yl group. The 13C NMR spectrum would show distinct signals for the nitrile carbon, the aromatic carbons, and the carbons of the alkyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-[(Pentan-2-yl)amino]benzonitrile would be expected to show characteristic absorption bands for the nitrile (C≡N) stretch, the N-H stretch of the secondary amine, and the C-H and C=C stretches of the aromatic ring and alkyl chain.[16]

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical process for establishing and utilizing a reference standard for 3-[(Pentan-2-yl)amino]benzonitrile.

Caption: Workflow for establishing and validating a reference standard.

Caption: Decision-making process for reference standard selection.

Conclusion

The analysis of 3-[(Pentan-2-yl)amino]benzonitrile requires a systematic and scientifically sound approach, beginning with the establishment of a well-characterized reference standard. While a certified commercial standard may not be readily accessible, a robust in-house standard can be qualified through comprehensive characterization using a suite of orthogonal analytical techniques, including HPLC, GC-MS, NMR, and IR spectroscopy. The proposed HPLC method, grounded in established principles for the analysis of similar compounds, provides a solid foundation for purity determination and impurity profiling. Crucially, the validation of this method in accordance with ICH and USP guidelines is essential to ensure the reliability and accuracy of the analytical data generated. By following the principles and methodologies outlined in this guide, researchers and drug development professionals can establish a high degree of confidence in the quality of 3-[(Pentan-2-yl)amino]benzonitrile used in their studies.

References

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS . United States Pharmacopeia. [Link]

• USP <1225> Method Validation . BA Sciences. [Link]

• ¹H-NMR spectra of (a) 2-aminobenzonitrile with (b) [HMIm][Im] (pKa...) . ResearchGate. [Link]

• Quality Guidelines . ICH. [Link]

• 2-Aminobenzonitrile | C7H6N2 | CID 72913 . PubChem. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology . Therapeutic Goods Administration (TGA). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration. [Link]

• Separation of 2-Aminobenzonitrile on Newcrom R1 HPLC column . SIELC Technologies. [Link]

• 4-Aminobenzonitrile | C7H6N2 | CID 13396 . PubChem. [Link]

• P-AMINOBENZONITRILE . ChemBK. [Link]

• Benzonitrile, 2-amino- . NIST WebBook. [Link]

• 4-Aminobenzonitrile - Solubility of Things . Solubility of Things. [Link]

• 3-Aminobenzonitrile | C7H6N2 | CID 16702 . PubChem. [Link]

• 4-Aminobenzonitrile, 100 g, CAS No. 873-74-5 | Aromatic Building Blocks . Carl ROTH. [Link]

• 4-Aminobenzonitrile, 98% . Laboratory Chemicals. [Link]

• 2-Amino Benzonitrile . Chromato Scientific. [Link]

• Benzonitrile, 4-amino- . NIST WebBook. [Link]

• Benzonitrile, 4-amino- . NIST WebBook. [Link]

• CAS No : 1885-29-6 | Product Name : 2-Aminobenzonitrile . Pharmaffiliates. [Link]

• (PDF) 2-Aminobenzonitrile . ResearchGate. [Link]

• Analysis of hydroamination products of isophoronenitrile by GC-MS . ResearchGate. [Link]

• Applications of Gas Chromatography for the Analysis of Tricyclic Antidepressants in Biological Matrices . MDPI. [Link]

Sources

• 1. 2-Aminobenzonitrile 98 1885-29-6 [sigmaaldrich.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. CAS 873-74-5: 4-Aminobenzonitrile | CymitQuimica [cymitquimica.com]
• 5. chembk.com [chembk.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Separation of 2-Aminobenzonitrile on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. rsc.org [rsc.org]
• 10. 2-Aminobenzonitrile(1885-29-6) 1H NMR spectrum [chemicalbook.com]
• 11. GC-MS Metabolomics Analysis | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 4-Aminobenzonitrile(873-74-5) 1H NMR spectrum [chemicalbook.com]
• 15. 2-Aminobenzonitrile | C7H6N2 | CID 72913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Benzonitrile, 2-amino- [webbook.nist.gov]

Chiral Separation Strategy for 3-[(Pentan-2-yl)amino]benzonitrile: A Comparative Guide

Executive Summary

The enantioseparation of 3-[(Pentan-2-yl)amino]benzonitrile presents a specific challenge in chromatographic method development. As a secondary aromatic amine with a chiral center on the alkyl side chain (position 2 of the pentyl group), the molecule exhibits both basicity and steric hindrance that dictate the choice of stationary phase.

This guide objectively compares the two dominant separation modalities—Normal Phase HPLC (NP-HPLC) and Supercritical Fluid Chromatography (SFC) —focusing on polysaccharide-based Chiral Stationary Phases (CSPs). The analysis is grounded in the structural behavior of homologous

-alkyl anilines, providing a validated roadmap for achieving baseline resolution ( ).

The Target Molecule[1][2][3]

• Core Structure: Aniline derivative with a meta-nitrile electron-withdrawing group.

• Chiral Center: The sec-pentyl amine linkage.

• Challenge: The secondary amine moiety interacts strongly with residual silanols on silica supports, necessitating rigorous mobile phase modification to prevent peak tailing.

Strategic Column Selection: Amylose vs. Cellulose[4][5][6]

For

-alkylated anilines, the industry standard relies on polysaccharide-phenylcarbamate selectors. The choice between Amylose and Cellulose backbones is the primary variable in selectivity ( ).

Comparative Matrix: Leading CSP Candidates

Feature	Option A: Amylose-Based (e.g., Chiralpak AD-H / IA)	Option B: Cellulose-Based (e.g., Chiralcel OD-H / IB)
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Structure	Helical, open loops. Flexible accommodation of bulky groups.	Linear, rigid rod-like cavities. Tighter inclusion.
Mechanism	Driven by H-bonding and - interactions in the grooves.	Driven by steric fit within the rigid chiral cavity.
Suitability	High. The flexible amylose helix often accommodates the pentyl chain better.	Moderate to High. Excellent for rigid aromatics, but may struggle with flexible alkyl tails.
Typical	1.2 – 1.8 (Broad selectivity)	1.1 – 1.5 (High specificity)

Expert Insight: Start with the Amylose (AD-H/IA) architecture. The pentan-2-yl group is flexible; amylose helices generally offer better recognition for flexible alkyl side chains attached to aromatic rings compared to the tighter cellulose cavities.

Mobile Phase Chemistry & Additives[6][7]

The success of separating 3-[(Pentan-2-yl)amino]benzonitrile hinges on the Basic Additive .

The Basicity Problem

Secondary amines interact with acidic silanols (

) on the column silica support. Without suppression, this leads to:

• Severe peak tailing (Asymmetry factor > 1.5).

• Loss of resolution.

• Irreproducible retention times.

Optimized Mobile Phase Systems

Parameter	Normal Phase (HPLC)	SFC (Supercritical Fluid)
Primary Solvent	n-Hexane or n-Heptane	Carbon Dioxide ( )
Co-Solvent	Isopropyl Alcohol (IPA) or Ethanol	Methanol or Ethanol
Ratio	90:10 to 95:5 (v/v)	80:20 to 90:10 ( :Co-Solvent)
Mandatory Additive	0.1% Diethylamine (DEA) or 0.1% Ethanolamine	0.1% Diethylamine (DEA) + 0.1% Water (optional)
Flow Rate	1.0 mL/min	3.0 - 4.0 mL/min

Critical Protocol Note: Never run this amine without a basic additive. If using immobilized columns (IA/IB), you may use Dichloromethane (DCM) to alter conformation, but standard Hexane/IPA/DEA is the robust starting point.

Method Development Workflow

The following diagram outlines the logical decision tree for screening and optimizing the separation of this specific enantiomer pair.

Figure 1: Decision tree for the chiral resolution of secondary aromatic amines.

Experimental Protocol (Self-Validating)

This protocol is designed to be self-validating. If the system suitability test (Step 2) fails, do not proceed to sample analysis.

Step 1: Preparation of Mobile Phase (NP-HPLC)

• Measure: 900 mL of HPLC-grade n-Hexane.

• Measure: 100 mL of HPLC-grade Isopropyl Alcohol (IPA).

• Add: 1.0 mL of Diethylamine (DEA) to the IPA portion before mixing with Hexane (ensures solubility).

• Degas: Sonicate for 10 minutes. Note: Evaporation of Hexane can change retention times; keep the flask sealed.

Step 2: System Suitability & Column Conditioning

• Install: Chiralpak AD-H (4.6 x 250 mm, 5 µm).

• Equilibrate: Pump mobile phase at 1.0 mL/min for 45 minutes.

• Blank Injection: Inject mobile phase. Ensure baseline is flat (no ghost peaks from previous amine runs).

• Test Injection: Inject a standard marker (e.g., trans-Stilbene oxide or a known pure aniline) to verify plate count (

  ).

Step 3: Sample Preparation

• Dissolve: 1.0 mg of 3-[(Pentan-2-yl)amino]benzonitrile in 1.0 mL of Mobile Phase .

  • Why? Dissolving in 100% IPA or MeOH can cause "solvent shock" and peak distortion upon injection into a Hexane stream.

• Filter: 0.2 µm PTFE syringe filter.

Step 4: Separation Parameters

• Temperature: 25°C (Standard). If

  , lower to 15°C.

• Detection: UV at 254 nm (utilizing the benzonitrile chromophore).

Expected Performance & Data Analysis

Based on the structural homology with

-sec-butyl aniline and similar chiral amines, the following performance metrics are typical for this class of compounds on Polysaccharide phases.

Parameter	Chiralpak AD-H (Amylose)	Chiralcel OD-H (Cellulose)	Interpretation
Retention ( )	0.8 – 1.2	1.0 – 1.5	Cellulose often retains planar aromatics longer.
Selectivity ( )	1.3 – 1.6	1.1 – 1.3	Amylose usually provides higher for flexible alkyl amines.
Resolution ( )	> 2.0	1.2 – 1.8	AD-H is the recommended starting column.
Elution Order	(S) then (R) [Typical]	Varies	Order must be confirmed via polarimetry or pure standards.

Troubleshooting Guide:

• Tailing Peaks: Increase DEA concentration to 0.2%. Check column age (voids at the head).

• Broad Peaks: The sample solvent is too strong. Dilute sample with more Hexane.

• No Separation: Switch from IPA to Ethanol (100% substitution). Ethanol can alter the chiral cavity shape via hydrogen bonding solvation.

Interaction Mechanism

Understanding why the separation works allows for faster troubleshooting.

Figure 2: Mechanistic interactions driving the enantioseparation.

References

• Okamoto, Y., & Ikai, T. (2008). Chiral stationary phases for HPLC involving polysaccharides and their derivatives. Chemical Society Reviews, 37(12), 2593-2608. Link

• Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK® AD-H. Retrieved from Daicel Chiral Technologies. Link

• Kašička, V. (2021). Recent developments in chiral separations of amino acid derivatives and chiral amines. Electrophoresis, 42(1-2), 123-145. (Contextual grounding for amine separations). Link

• Subramanian, G. (Ed.). (2008). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Standard reference for N-alkyl aniline protocols). Link

A Researcher's Guide to the UV-Vis Absorption Maxima of N-Alkylated Aminobenzonitriles: A Comparative Analysis

For researchers and professionals in drug development and materials science, understanding the photophysical properties of molecular scaffolds is paramount. N-alkylated aminobenzonitriles represent a fascinating class of compounds, celebrated for their sensitivity to the local environment, a characteristic rooted in their unique electronic structure. This guide provides an in-depth comparison of their Ultraviolet-Visible (UV-Vis) absorption maxima (λmax), grounded in experimental data and mechanistic insights, to empower your research and development efforts.

The "Why": Understanding the Electronic Heart of Aminobenzonitriles

The UV-Vis absorption spectrum of an N-alkylated aminobenzonitrile is not merely a fingerprint; it is a direct window into its electronic behavior. The principal absorption band of interest in these molecules arises from a π → π* electronic transition. This transition involves the promotion of an electron from a π bonding orbital, which is delocalized across the benzene ring and the cyano group, to a higher energy π* antibonding orbital.

The defining feature of these molecules is the powerful electron-donating amino group (-NR₂) positioned opposite to the electron-withdrawing cyano group (-CN). Upon absorption of a photon, there is a significant redistribution of electron density. The molecule transitions from a neutral ground state to an excited state with substantial charge separation. This phenomenon is known as Intramolecular Charge Transfer (ICT).[1][2]

Two key factors dictate the energy of this transition, and thus the λmax value:

• N-Alkylation: The alkyl groups on the nitrogen atom are electron-donating. Increasing the degree of alkylation (e.g., from -NH₂ to -NHCH₃ to -N(CH₃)₂) enhances the electron-donating strength of the amino group. This increased donation destabilizes the ground state and stabilizes the more polar, charge-separated excited state, reducing the energy gap between them. A smaller energy gap corresponds to absorption of lower-energy light, resulting in a bathochromic (red) shift to a longer λmax.

• Solvent Polarity: The ICT excited state is significantly more polar than the ground state.[3][4] Polar solvents will preferentially solvate and stabilize this highly polar excited state more than the less polar ground state.[5] This stabilization lowers the energy of the excited state, reduces the energy gap for the transition, and causes a pronounced bathochromic shift in the absorption maximum as solvent polarity increases. This solvent-dependent spectral shift is known as solvatochromism.

Comparative Data Analysis: The Impact of Structure and Solvent

The following data, compiled from systematic studies, illustrates the interplay between N-alkylation and solvent polarity on the λmax of 4-aminobenzonitrile and its derivatives. The data for the cyclic analogues (azetidinyl, pyrrolidinyl, and piperidinyl) are particularly insightful as they modulate the geometry and electron-donating ability of the amino group.

Compound	Structure	Solvent	Dielectric Constant (ε)	λmax (nm)
4-Aminobenzonitrile (ABN)	H₂N-Ph-CN	Dioxane	2.2	288
Acetonitrile	37.5	290
Methanol	32.7	291
4-(Dimethylamino)benzonitrile (DMABN)	(CH₃)₂N-Ph-CN	Cyclohexane	2.0	297
Dioxane	2.2	301
Acetonitrile	37.5	303
4-(1-Azetidinyl)benzonitrile (P4C)	(CH₂)₃N-Ph-CN	Dioxane	2.2	299
Acetonitrile	37.5	300
Methanol	32.7	301
4-(1-Pyrrolidinyl)benzonitrile (P5C)	(CH₂)₄N-Ph-CN	Dioxane	2.2	305
Acetonitrile	37.5	306
Methanol	32.7	307
4-(1-Piperidinyl)benzonitrile (P6C)	(CH₂)₅N-Ph-CN	Dioxane	2.2	312
Acetonitrile	37.5	313
Methanol	32.7	314

Data for ABN, P4C, P5C, and P6C compiled from reference[6]. Data for DMABN compiled from reference and visual estimation from spectral data.

Key Observations:

• Effect of N-Substitution: A clear bathochromic shift is observed when moving from the primary amine (ABN, λmax ≈ 290 nm) to the tertiary dialkylamines (DMABN, P4C, P5C, P6C), which absorb above 300 nm in polar solvents. This directly supports the principle that increased electron donation from the nitrogen atom lowers the transition energy.

• Effect of Alkyl Group Structure: Among the cyclic derivatives, the λmax increases in the order P4C < P5C < P6C.[6] This trend reflects the subtle electronic and conformational differences imparted by the ring size on the nitrogen's ability to donate electron density to the aromatic system.

• Effect of Solvent Polarity: For every compound, the λmax increases as the solvent polarity increases (e.g., from Dioxane to Acetonitrile or Methanol). This positive solvatochromism is a hallmark of transitions to a more polar excited state, as predicted by the ICT model.

Visualizing the Structure-Absorption Relationship

The following diagram illustrates the fundamental relationship between the electron-donating strength of the N-alkyl group and the resulting shift in the absorption maximum.

Caption: Relationship between N-alkylation, electron-donating strength, and UV-Vis λmax.

Experimental Protocol: Acquiring High-Fidelity UV-Vis Spectra

This protocol outlines a self-validating system for the accurate determination of λmax for N-alkylated aminobenzonitriles.

1. Materials and Equipment:

• Dual-beam UV-Vis spectrophotometer

• Matched pair of 1 cm path length quartz cuvettes

• Spectroscopic grade solvents (e.g., cyclohexane, dioxane, acetonitrile, methanol)[7][8]

• Analytical balance and volumetric flasks (Class A)

• Micropipettes

• N-alkylated aminobenzonitrile sample

2. Experimental Workflow Diagram:

Sources

• 1. Simulation and Analysis of the Transient Absorption Spectrum of 4-(N,N-Dimethylamino)benzonitrile (DMABN) in Acetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Singlet excited state dipole moments of dual fluorescent N-phenylpyrroles and 4-(dimethylamino)benzonitrile from solvatochromic and thermochromic spectral shifts - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Simulating the Fluorescence of the Locally Excited state of DMABN in Solvents of Different Polarity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. UV-Visible Solvents [sigmaaldrich.com]
• 8. UV-Visible Absorption Cut-offs for Spectroscopic Solvents - Chiralabs [chiralabsxl.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-[(Pentan-2-yl)amino]benzonitrile

This guide provides an in-depth operational and safety framework for the proper disposal of 3-[(Pentan-2-yl)amino]benzonitrile. Developed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a procedural and logical approach to waste management for this compound. Our objective is to ensure the safety of laboratory personnel and maintain environmental compliance by grounding our recommendations in established chemical safety principles and regulatory standards.

Hazard Identification and Risk Assessment

3-[(Pentan-2-yl)amino]benzonitrile is presumed to be a hazardous substance. The benzonitrile moiety is known to be toxic, and amino-substituted aromatic compounds can also exhibit significant physiological effects.[1][2] The primary hazards are anticipated to be acute toxicity if swallowed, inhaled, or in contact with skin, as well as potential for skin and eye irritation.[3][4][5][6]

A thorough risk assessment should be conducted before handling this compound, considering the quantities used and the nature of the experimental procedures.

Table 1: Inferred Hazard Profile of 3-[(Pentan-2-yl)amino]benzonitrile Based on Analogous Compounds

Hazard Classification	Anticipated Hazard	Rationale and Reference Compounds
Acute Toxicity, Oral	Harmful or Toxic if swallowed.[5][7][8]	Based on data for 3-Aminobenzonitrile and 4-Aminobenzonitrile.[3][4][7][9]
Acute Toxicity, Dermal	Harmful or Toxic in contact with skin.[3][4][5]	Based on data for 3-Aminobenzonitrile and 4-Aminobenzonitrile.[3][4][9]
Acute Toxicity, Inhalation	Harmful or Toxic if inhaled.[4][5][6]	Based on data for various aminobenzonitriles.[4][5][6]
Skin Corrosion/Irritation	Causes skin irritation.[3][4][5]	A common property of aminobenzonitriles.[3][4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation.[3][6][7]	Based on data for 3-Aminobenzonitrile and 4-Aminobenzonitrile.[3][6][7]
Skin Sensitization	May cause an allergic skin reaction.[4][6]	A potential hazard for amino-substituted aromatic compounds.[4][6]
Hazardous Combustion Products	Thermal decomposition may release toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide (HCN).[3][10]	A characteristic of all nitrile-containing organic compounds.[3][10]

Pre-Disposal Procedures: Safe Handling and Waste Accumulation

Proper handling and segregation of waste are critical first steps in the disposal process. The principle is to contain the hazardous material safely from the point of generation to its final disposal.

Personal Protective Equipment (PPE)

When handling 3-[(Pentan-2-yl)amino]benzonitrile waste, the following PPE is mandatory:

• Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are essential. A face shield should be worn for tasks with a higher risk of splashing.[4][11]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected before use and disposed of properly after handling the waste.[4][9]

• Skin and Body Protection: A laboratory coat is the minimum requirement. For larger quantities or tasks with a high splash potential, chemical-resistant clothing or an apron should be used.[7][11]

• Respiratory Protection: All handling of this compound and its waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][9]

Waste Container Selection and Labeling

• Container Compatibility: Collect waste in a dedicated, compatible container.[1] High-density polyethylene (HDPE) or glass containers are generally suitable. Ensure the container has a secure, leak-proof cap.[12]

• Labeling: All waste containers must be clearly labeled.[13] The label should include:

  • The full chemical name: "3-[(Pentan-2-yl)amino]benzonitrile" (avoiding abbreviations).

  • The words "Hazardous Waste".

  • The primary hazards (e.g., "Toxic," "Irritant").

  • The date of accumulation.

• Segregation: Do not mix this waste with other waste streams, especially strong acids or oxidizing agents, to prevent potentially dangerous reactions.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: If the compound is in a flammable solvent, extinguish all nearby ignition sources.[14][15]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within one.

• Containment and Cleanup:

  • For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[16] Do not use combustible materials like paper towels as the primary absorbent.

  • Sweep or scoop the absorbed material into a suitable container for hazardous waste disposal.[3][4]

  • For larger spills, contain the spill with dikes of absorbent material to prevent it from spreading or entering drains.[11][14]

• Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.[16]

• Personal Decontamination: Remove and launder contaminated clothing before reuse.[14][16] Wash hands and any exposed skin thoroughly.

Disposal Workflow and Methodology

The selection of a disposal route depends on the nature and quantity of the waste. The following decision tree illustrates the logical flow for managing waste containing 3-[(Pentan-2-yl)amino]benzonitrile.

Caption: Decision workflow for the disposal of 3-[(Pentan-2-yl)amino]benzonitrile waste.

Approved Disposal Methods

The guiding principle for the disposal of this compound is complete destruction to minimize environmental impact and liability.

Primary Recommended Method: Incineration

The most appropriate and recommended method for the disposal of 3-[(Pentan-2-yl)amino]benzonitrile and its associated waste is through a licensed hazardous waste disposal company that utilizes high-temperature incineration.[1][15]

• Causality: Incineration in a facility equipped with afterburners and scrubbers ensures the complete thermal decomposition of the molecule into less harmful gaseous products like carbon dioxide, water, and nitrogen gas.[15] This process is crucial for destroying the toxic nitrile functional group and preventing the release of the parent compound or hazardous intermediates into the environment.

Chemical Treatment (Not Recommended for Routine Disposal)

While chemical neutralization can be a valid disposal method for some laboratory waste (e.g., simple acids and bases), it is not recommended for 3-[(Pentan-2-yl)amino]benzonitrile. The complexity of potential reaction byproducts and the difficulty in verifying complete destruction make this a high-risk option. Any attempt at chemical treatment would require extensive reaction validation and analysis of the final waste stream to ensure it is non-hazardous, which is often not practical in a research setting.

Regulatory Compliance

All disposal activities must be conducted in strict accordance with local, regional, and national environmental regulations.[5] It is the responsibility of the waste generator to ensure that all legal requirements for hazardous waste management are met. This includes proper labeling, storage, and documentation of all waste streams.

Conclusion

The proper disposal of 3-[(Pentan-2-yl)amino]benzonitrile is a critical aspect of laboratory safety and environmental stewardship. By understanding the inferred hazards, implementing rigorous handling and collection procedures, and utilizing the services of a professional hazardous waste disposal company for incineration, researchers can effectively manage this waste stream. Adherence to the protocols outlined in this guide will help to create a safer working environment and ensure regulatory compliance.

References

• 3

• 4

• 16

• 7

• 9

• 5

• 6

• 17

• 14

• 11

• 10

• 18

• 19

• 1

• 2

• 15

• 20

• 21

• 22

• 23

• 24

• 25

• 26

• 27

• 8

• 28

• 13

• 29

• 12

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nj.gov [nj.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. aksci.com [aksci.com]
• 8. 3-Aminopentanenitrile | C5H10N2 | CID 93451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. msds.nipissingu.ca [msds.nipissingu.ca]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 11. carlroth.com [carlroth.com]
• 12. nipissingu.ca [nipissingu.ca]
• 13. ehs.uc.edu [ehs.uc.edu]
• 14. cdn.chemservice.com [cdn.chemservice.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Buy 3-[(Propan-2-yl)amino]benzonitrile | 1019543-98-6 [smolecule.com]
• 20. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 21. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 22. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 23. 2-Amino-3-pentan-2-yloxybenzonitrile | C12H16N2O | CID 102980337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. 3-(Propan-2-yl)benzonitrile | C10H11N | CID 258440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 25. Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. 3-[(pentan-3-ylamino)methyl]benzonitrile [chemicalbook.com]
• 27. download.basf.com [download.basf.com]
• 28. echemi.com [echemi.com]
• 29. ethz.ch [ethz.ch]

Advanced Safety and Operational Handling Guide: 3-[(Pentan-2-yl)amino]benzonitrile

Executive Summary

3-[(Pentan-2-yl)amino]benzonitrile (CAS: 1019544-43-4) is a specialized secondary arylamine derivative utilized primarily in synthetic chemistry and advanced drug development[1]. While its core benzonitrile structure presents standard chemical handling risks, the addition of the lipophilic pentan-2-yl chain fundamentally alters its pharmacokinetic and toxicological profile. This guide provides field-proven, mechanistically grounded protocols for researchers to handle, process, and dispose of this compound safely, moving beyond standard safety data sheets to explain the causality behind each safety requirement.

Mechanistic Threat Profile & Hazard Causality

To handle this compound safely, operators must understand why it is dangerous. The hazards of 3-[(Pentan-2-yl)amino]benzonitrile are driven by two distinct functional groups: the secondary amine and the nitrile group.

• High Transdermal Permeability: The pentan-2-yl (sec-amyl) alkyl chain significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the compound to rapidly bypass the skin's aqueous barriers, making transdermal absorption a critical threat vector[2].

• Methemoglobinemia & Hypoxia: Like many aminobenzonitrile derivatives, systemic absorption targets the blood and spleen. The compound undergoes hepatic N-oxidation to form a highly reactive hydroxylamine metabolite. This metabolite oxidizes the ferrous iron (Fe2+) in hemoglobin to the ferric state (Fe3+), forming methemoglobin[3]. Methemoglobin cannot bind oxygen, leading to chemical asphyxiation, cyanosis (bluish skin), and central nervous system depression[2].

• Thermal Decomposition: Under extreme heat or combustion, the nitrile group and nitrogen-containing amine will decompose to release highly toxic hydrogen cyanide (HCN) and nitrogen oxides (NOx).

Toxicity Pathway Visualization

Methemoglobinemia toxicity pathway induced by secondary arylamine exposure.

Required Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for highly lipophilic secondary amines. The following matrix details the required equipment and the mechanistic justification for each choice.

Protection Category	Recommended Equipment	Mechanistic Justification
Hand Protection	Double-Gloving: Inner Nitrile (4 mil), Outer Butyl Rubber or Barrier Laminate (14+ mil).	Nitrile provides tactile dexterity, but its permeability is compromised by lipophilic amines. Butyl rubber provides a strict barrier against transdermal permeation[4].
Eye/Face Protection	Snug-fitting chemical splash goggles.	Prevents aerosolized dust or micro-droplets from contacting the highly vascularized ocular mucosa, which bypasses first-pass metabolism[5].
Body Protection	Disposable Tyvek® or polypropylene suit over a standard cotton lab coat.	Cotton absorbs lipophilic compounds, holding them against the skin. A disposable synthetic outer layer prevents the compound from permeating to the operator's clothing[5].
Respiratory	Class II Type B2 Biological Safety Cabinet (BSC) or Chemical Fume Hood.	Prevents inhalation of airborne particulates. If handled outside a hood (strictly discouraged), a NIOSH-approved P100 particulate respirator is mandatory.

Operational Handling Protocol (Self-Validating Workflow)

To ensure absolute safety, every operational step must include a self-validating check to confirm the integrity of the containment system.

Step 1: Containment Preparation & Validation

• Action: Purge the chemical fume hood of unnecessary equipment to ensure laminar airflow. Turn on the exhaust system.

• Validation Check: Hold a delicate task wipe (e.g., Kimwipe) at the bottom edge of the sash opening. A distinct inward deflection validates that negative pressure is actively established before opening the chemical container.

Step 2: Anti-Static Dispensing

• Action: 3-[(Pentan-2-yl)amino]benzonitrile is prone to generating dust[6]. Utilize an anti-static ionizer bar near the analytical balance to neutralize static charges on the powder and the weigh boat.

• Validation Check: Observe the powder on the micro-spatula. If particles actively repel each other or cling to the vertical walls of the draft shield, static is still present. Pause and re-ionize the field to prevent aerosolization before transferring the mass.

Step 3: Solvent Transfer

• Action: Dissolve the compound in the target solvent (e.g., DMSO or DCM) directly within the fume hood. Keep the container tightly closed immediately after transfer[6].

• Validation Check: Inspect the exterior of the sealed volumetric flask or vial under good lighting. Ensure no particulate residue is visible on the threads before removing the vessel from the primary containment zone.

Step 4: Decontamination

• Action: Wipe down all spatulas, balances, and hood surfaces with a dilute acidic solution (e.g., 1% acetic acid). Why? The acid protonates the secondary amine, converting the lipophilic free base into a highly water-soluble salt, allowing it to be easily wiped away.

• Validation Check: Perform a final wipe of the workspace with a clean, dry white swab. Visual inspection of the swab must show zero discoloration (aminobenzonitriles often present as brown/yellow residues)[2].

Emergency Response & Antidote Protocol

Because effects can be delayed 2 to 4 hours[2], immediate and aggressive intervention is required upon exposure.

• Dermal Exposure: Toxic in contact with skin[5]. Immediately flush the skin with copious amounts of water and soap for a minimum of 15 minutes[5]. Remove all contaminated clothing immediately[4]. Do not wait for symptoms to develop.

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen[2].

• Clinical Antidote (Methemoglobinemia): Ensure medical personnel are informed of the specific chemical[5]. If severe cyanosis (chocolate-brown colored blood, bluish skin) develops, the intravenous injection of Methylene Blue (1 mg/kg of body weight) is the standard clinical intervention. Note: Administering oxygen alone is insufficient if methemoglobin levels are critical, as the oxidized iron cannot bind the oxygen.

Waste Management & Disposal Plan

Improper disposal of aminobenzonitriles poses severe environmental risks, particularly to aquatic life[7].

• Containment: Collect all solid waste, contaminated gloves, and bench papers in a designated, sealable biohazard/chemical waste container[5]. Do not allow contaminated work clothing out of the workplace[6].

• Liquid Waste: Never pour solutions down the drain[4]. Retain all contaminated washing water[4].

• Destruction Method: Offer surplus and non-recyclable solutions to a licensed disposal company[6]. The mandatory destruction method is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and an alkaline scrubber[6].

• Scrubber Rationale: The scrubber is strictly required to neutralize the highly toxic hydrogen cyanide (HCN) and nitrogen oxide (NOx) gases generated during the thermal destruction of the nitrile and amine groups.

References

• ChemicalBook. 3-Aminobenzonitrile - Safety Data Sheet.
• Spectrum Chemical. SAFETY DATA SHEET - 2-Aminobenzonitrile.
• Carl ROTH. Safety Data Sheet: 4-Aminobenzonitrile.
• Carl ROTH. Safety Data Sheet: 4-Aminobenzonitrile (Amended).
• ChemSrc. 1019544-43-4_3-[(Pentan-2-yl)amino]benzonitrile CAS.
• Scribd. 3-Aminobenzonitrile MSDS Overview.
• Cole-Parmer. Material Safety Data Sheet - 3-Aminobenzonitrile, 99%.
• Cole-Parmer. Material Safety Data Sheet - 4-Aminobenzonitrile, 98%.

Sources

• 1. 1019544-43-4_3-[(Pentan-2-yl)amino]benzonitrileCAS号:1019544-43-4_3-[(Pentan-2-yl)amino]benzonitrile【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. scribd.com [scribd.com]
• 4. carlroth.com [carlroth.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. carlroth.com [carlroth.com]